Aluminium bromide

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Aluminum Bromide from its Elements

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of aluminum bromide (AlBr₃) from its elemental constituents, aluminum (Al) and bromine (Br₂). It includes detailed experimental protocols, quantitative data, and safety information critical for laboratory and research applications. Aluminum bromide is a versatile Lewis acid catalyst essential in various organic reactions, including Friedel-Crafts alkylation and acylation, making its synthesis a relevant procedure for professionals in chemical and pharmaceutical development.[1][2][3][4]

Core Reaction and Thermodynamics

The synthesis of aluminum bromide is a direct combination reaction between aluminum metal and liquid bromine.[5][6] The reaction is a highly vigorous and exothermic redox process, releasing a significant amount of energy as heat.[1][7][8]

The balanced chemical equation for the synthesis is:

2 Al(s) + 3 Br₂(l) → Al₂Br₆(s) [1][5]

It is important to note that aluminum bromide exists as a dimer, dialuminum hexabromide (Al₂Br₆), in the solid, liquid, and non-coordinating solvent phases.[5][6] At high temperatures in the gas phase, it dissociates into the monomeric AlBr₃ form.[5][6]

The reaction has a standard enthalpy of formation of approximately -526 to -572.5 kJ/mol, underscoring its highly exothermic nature.[1][9] An initial activation period may be observed due to the protective layer of aluminum oxide on the surface of the metal, after which the reaction proceeds rapidly.[8]

Data Presentation

Table 1: Physical and Chemical Properties of Aluminum Bromide

Property	Value	References
Chemical Formula	AlBr₃ (monomer) / Al₂Br₆ (dimer)	[5][6]
Molar Mass	266.69 g/mol (monomer)	[1][6]
Appearance	White to pale yellow/red-brown crystalline solid (hygroscopic)	[5][6][10]
Density	3.205 g/cm³	[1][6]
Melting Point	97.5 °C	[1][6]
Boiling Point	255 °C	[1][6]
Solubility	Hydrolyzes violently in water. Soluble in many organic solvents.	[3][5]

Table 2: Summary of Synthesis Protocols and Yields

Parameter	Protocol 1	Protocol 2
Reactants
Aluminum (form)	33 g (Granules)	10 g (30-mesh or turnings)
Bromine (form)	185 g (Liquid, dried)	60 g (Liquid, dried)
Stoichiometry
Moles of Al	1.22 mol	0.37 mol
Moles of Br₂	1.16 mol (Limiting)	0.375 mol (Limiting*)
Yield
Theoretical Yield (Al₂Br₆)	~206 g	~67 g
Reported Actual Yield	Not specified	52 - 55 g
Calculated % Yield	N/A	~78 - 82%
Reference	[7]
Note: In Protocol 2, the reactants are added in nearly stoichiometric amounts, but bromine is slightly limiting based on the molar masses.

Experimental Protocols

Extreme caution is advised when performing these procedures. The reaction is highly exothermic and involves volatile, toxic, and corrosive materials. All work must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE). [7]

Protocol 1: Synthesis in a Three-Neck Flask

This method, adapted from a detailed laboratory procedure, allows for controlled addition of bromine to aluminum.[7]

Apparatus:

• 1-L three-neck, flat-bottom flask

• Dropping funnel with pressure equalization

• Double-surface reflux condenser

• Thermometer

• Calcium chloride (CaCl₂) drying tube

• Heating mantle (for purification step)

• Glass wool

Procedure:

• Place 33 g of aluminum granules into the flask. A thin layer of glass wool can be used to protect the bottom of the flask.[7]

• Assemble the apparatus as shown in the workflow diagram below. The dropping funnel should contain 185 g of bromine, previously dried by shaking with concentrated sulfuric acid.[7]

• Protect the setup from atmospheric moisture by fitting a CaCl₂ tube to the top of the reflux condenser. Flush the entire system with dry nitrogen.[7]

• Initiate the reaction by allowing 10-15 drops of bromine to run into the flask. An induction period of several minutes may occur, followed by the evolution of white fumes.[7]

• Once the reaction starts, cautiously add the remaining bromine in small portions (5-10 drops at a time). The reaction can be sporadic, with flashes and sparks.[7]

• Monitor the temperature. The reaction is self-sustaining and should reach 210-220 °C without external heating. As the reaction proceeds, vigorous refluxing of bromine in the condenser will help control the rate.[7]

• The entire addition process should take approximately 2 hours.[7]

• After the reaction subsides, the crude product can be purified by vacuum distillation.[7]

Protocol 2: Synthesis in a Retort or Distilling Flask

This method is a more direct approach, suitable for smaller scales, and integrates purification by direct distillation.

Apparatus:

• 250 mL tabulated retort or a distilling flask with a wide side-arm

• Dropping funnel with a long delivery tube

• Drying tube

• Collection bottle (wide-necked, glass-stoppered)

• Heating source

Procedure:

• Place 10 g of aluminum turnings or 30-mesh powder into the retort or flask.

• Place 60 g of bromine (previously dried with concentrated H₂SO₄) into the dropping funnel.

• Fit the dropping funnel into the neck of the flask, ensuring the tip is about 60 mm from the bottom. Protect the funnel with a drying tube.

• Add the bromine dropwise over a period of 30-60 minutes. The reaction should be controlled to keep the mixture in a liquid state.

• Gentle warming may be necessary towards the end of the addition to ensure complete reaction.

• Once the reaction is complete, distill the pale-yellow liquid product directly from the reaction vessel into a collection bottle. The boiling point is approximately 255-270 °C.

• The yield of purified aluminum bromide is reported to be 52-55 g.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of aluminum bromide.

Caption: Logical relationship of safety protocols for AlBr₃ synthesis.

Safety and Handling

The synthesis of aluminum bromide presents significant hazards that require strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Wear impact-resistant safety goggles with side shields, a face shield, heavy-duty chemical-resistant gloves, and a lab coat.[7][11] All work must be performed in a fume hood.[7]

• Reactant Hazards: Bromine is highly toxic, volatile, and corrosive.[7] Inhalation or skin contact can cause severe burns. Aluminum powder can be a fire hazard.

• Reaction Hazards: The reaction is extremely exothermic and can become uncontrollable if bromine is added too quickly. Flashes of light and sparks are common.[7]

• Product Hazards: Aluminum bromide is corrosive and reacts violently with water, releasing heat and toxic, corrosive hydrogen bromide (HBr) gas.[3][11] It can cause severe burns to the skin, eyes, and respiratory tract.[3][12]

• Storage: Store the final product in a tightly closed container in a cool, dry, well-ventilated area, preferably under a nitrogen atmosphere, to prevent contact with moisture.[11][12]

• Spill Response: Have a copious amount of aqueous sodium thiosulfate solution readily available to neutralize any bromine spills.[7]

References

• 1. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]
• 2. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 3. Aluminum Bromide | Aluminum Sulfate | Aluminum Manufacturers [aluminummanufacturers.org]
• 4. imarcgroup.com [imarcgroup.com]
• 5. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 6. Aluminium_bromide [chemeurope.com]
• 7. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Reaction of Aluminum with Bromine [chemedx.org]
• 9. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 10. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Video | Study.com [study.com]
• 11. nj.gov [nj.gov]
• 12. und-nd.newlook.safeschoolssds.com [und-nd.newlook.safeschoolssds.com]

Anhydrous Aluminum Bromide (AlBr₃): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous aluminum bromide (AlBr₃) is a versatile and highly reactive Lewis acid of significant interest in organic synthesis and various industrial processes. Its strong electron-accepting character makes it an effective catalyst for a range of chemical transformations, most notably Friedel-Crafts reactions. This technical guide provides an in-depth overview of the core physical and chemical properties of anhydrous AlBr₃, detailed experimental protocols for its synthesis and key reactions, and essential safety and handling procedures.

Physical Properties of Anhydrous AlBr₃

Anhydrous aluminum bromide is a colorless to white or pale yellow crystalline solid.[1][2] It is a hygroscopic and sublimable solid.[1] In its anhydrous form, it can appear as a white to yellowish-red, lumpy solid with a pungent odor.[3][4]

Quantitative Physical Data

The key physical properties of anhydrous aluminum bromide are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	AlBr₃	[3]
Molecular Weight	266.69 g/mol	[3][5]
Appearance	White to pale yellow/yellowish-red crystalline solid/powder	[1][3]
Odor	Pungent	[3][5]
Melting Point	97.5 °C	[2][3][5][6]
Boiling Point	255 °C	[2][3][5]
Density	3.2 g/cm³	[5]
Vapor Pressure	1 mm Hg at 81.3 °C	[3]
Crystal Structure	Monoclinic	[7]

Chemical Properties and Reactivity

The chemical behavior of anhydrous AlBr₃ is dominated by its strong Lewis acidity and its high reactivity towards moisture.

• Lewis Acidity : As a potent Lewis acid, AlBr₃ readily accepts electron pairs, making it an excellent catalyst for various organic reactions, particularly Friedel-Crafts alkylation and acylation.[8]

• Reactivity with Water : Anhydrous aluminum bromide reacts violently with water in an exothermic reaction, hydrolyzing to form aluminum hydroxide (B78521) and hydrobromic acid (HBr).[2] It fumes in moist air due to this reaction.[3]

• Solubility : It is highly soluble in water, where it hydrolyzes, and is also soluble in many organic solvents, including methanol, diethyl ether, and acetone.[2][7]

• Dimerization : In the solid state, in non-coordinating solvents, in the melt, and in the gas phase, aluminum bromide exists predominantly as the dimer Al₂Br₆.[7] This dimer consists of two AlBr₄ tetrahedra sharing a common edge.[7] At high temperatures, the dimer dissociates into the monomeric AlBr₃ form.[7]

• Reactions with Organic Compounds : It is a key catalyst in Friedel-Crafts reactions, facilitating the formation of carbon-carbon bonds.[8] It can also act as a brominating agent.[8]

• Thermal Stability : AlBr₃ is thermally stable and can be heated to high temperatures without decomposition, making it suitable for high-temperature applications.[8]

Experimental Protocols

Synthesis of Anhydrous Aluminum Bromide

The direct reaction of metallic aluminum with elemental bromine is a common method for the laboratory synthesis of anhydrous AlBr₃.[1]

Materials:

• Aluminum granules or foil

• Liquid bromine

• Anhydrous solvent (e.g., hexane)

• Reaction flask with a dropping funnel and reflux condenser

• Heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Set up the reaction apparatus under an inert atmosphere to exclude moisture.

• Place the aluminum metal in the reaction flask.

• Slowly add liquid bromine to the aluminum via the dropping funnel. The reaction is highly exothermic and may require initial gentle heating to start.[3]

• Control the rate of bromine addition to maintain a steady reaction.

• After the addition is complete, the resulting aluminum bromide can be purified by distillation or sublimation.

Determination of Melting Point for a Hygroscopic Solid

Due to its hygroscopic nature, special care must be taken when determining the melting point of anhydrous AlBr₃.

Materials:

• Anhydrous AlBr₃ sample

• Capillary tubes

• Melting point apparatus

• Glove box or dry bag

• Sealing torch or flame

Procedure:

• All sample manipulations should be performed in a glove box or under a dry, inert atmosphere.

• Quickly load the finely powdered anhydrous AlBr₃ into a capillary tube.

• If the sample is highly sensitive, the open end of the capillary tube should be sealed using a flame.[7]

• Place the sealed capillary tube into the melting point apparatus.

• Heat the sample at a steady and slow rate, especially near the expected melting point, to ensure an accurate reading.[2][9]

• Record the temperature range from the first appearance of liquid to the complete liquefaction of the solid.[9]

Friedel-Crafts Acylation of Benzene (B151609)

Anhydrous AlBr₃ is an effective catalyst for the acylation of aromatic compounds. The following is a general procedure for the acylation of benzene with acetyl chloride.

Materials:

• Anhydrous aluminum bromide (catalyst)

• Benzene (substrate)

• Acetyl chloride (acylating agent)

• Anhydrous solvent (e.g., dichloromethane)

• Reaction flask with a stirrer, dropping funnel, and reflux condenser under an inert atmosphere

• Ice bath

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a flask under an inert atmosphere, suspend anhydrous AlBr₃ in the anhydrous solvent and cool the mixture in an ice bath.

• Slowly add acetyl chloride to the stirred suspension.

• After the formation of the acylium ion complex, slowly add benzene to the reaction mixture.

• Once the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature.

• The reaction is quenched by carefully pouring the mixture into a beaker of ice and concentrated HCl.[10]

• The organic layer is separated, washed (e.g., with sodium bicarbonate solution), dried, and the solvent is removed to yield the crude product (acetophenone).[10]

• The product can be further purified by distillation.[10]

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 4. davjalandhar.com [davjalandhar.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Lewis Acid Stability in Extreme Reaction Conditions [eureka.patsnap.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. websites.umich.edu [websites.umich.edu]

Unveiling the Dimeric Structure of Aluminum Bromide (Al₂Br₆): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of the aluminum bromide dimer (Al₂Br₆). The information presented herein is curated for professionals in research and development who require precise structural data and detailed experimental methodologies.

Introduction

Aluminum bromide, a compound widely utilized as a Lewis acid catalyst in organic synthesis, predominantly exists in its dimeric form, Al₂Br₆, in the solid state.[1] Understanding the precise three-dimensional arrangement of atoms within this dimer is crucial for comprehending its reactivity and for applications in fields such as catalysis and materials science. This guide summarizes the key crystallographic data, details the experimental protocols for its synthesis and structural determination, and provides a visual representation of the dimeric molecule.

Crystal Structure and Molecular Geometry

In the solid state, aluminum bromide adopts a dimeric structure (Al₂Br₆) where two aluminum atoms are bridged by two bromine atoms. This arrangement results in each aluminum atom being tetrahedrally coordinated by four bromine atoms.[1][2] The molecule consists of two AlBr₄ tetrahedra that share a common edge.[1] The overall molecular symmetry of the dimer is D₂h.[1]

Crystallographic Data

The crystal structure of aluminum bromide is monoclinic, belonging to the space group P2₁/c.[1] Detailed crystallographic data for the solid state are presented in Table 1.

Parameter	Value	Reference
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
a	7.512 Å (0.7512 nm)	[1]
b	7.091 Å (0.7091 nm)	[1]
c	10.289 Å (1.0289 nm)	[1]
α	90°	[1]
β	96.44°	[1]
γ	90°	[1]
Formula Units (Z)	4	[1]

Bond Lengths and Angles

Detailed bond lengths and angles for the gaseous Al₂Br₆ dimer have been determined by gas-phase electron diffraction studies. These values provide insight into the molecular geometry.

Parameter	Value
Al-Br (bridging)	2.43 Å
Al-Br (terminal)	2.21 - 2.24 Å
Br(bridging)-Al-Br(bridging)	91.6° - 93.3°
Br(terminal)-Al-Br(terminal)	119.6° - 122.1°

Experimental Protocols

Synthesis of Aluminum Bromide (Al₂Br₆)

Aluminum bromide can be synthesized through the direct reaction of aluminum metal with elemental bromine or by the reaction of aluminum with hydrobromic acid.[1] A common laboratory-scale synthesis is the direct bromination of aluminum.

Materials:

• Aluminum turnings or 30-mesh powder

• Liquid bromine, dried over concentrated sulfuric acid

• A 250 ml three-necked flask or retort

• Dropping funnel with a long delivery tube

• Reflux condenser

• Heating mantle

• Distillation apparatus

• Drying tube (e.g., with calcium chloride)

Procedure:

• Place 10 grams of aluminum (30-mesh or turnings) into the reaction vessel.

• In a dropping funnel, place 60 grams of previously dried bromine. Protect the funnel with a drying tube.

• Assemble the apparatus in a fume hood, ensuring the tip of the dropping funnel is approximately 60 mm from the bottom of the reaction vessel.

• Slowly add the bromine dropwise to the aluminum over a period of 30-60 minutes. The reaction is exothermic, and the rate of addition should be controlled to maintain a liquid state of the reaction mixture.

• Towards the end of the addition, gentle warming may be necessary to ensure the completion of the reaction.

• Once the reaction is complete, the resulting pale-yellow liquid aluminum bromide is purified by distillation (boiling point: 255-270 °C). The distillation should be conducted under anhydrous conditions, and the receiving flask should be protected from atmospheric moisture.

Safety Precautions:

• This synthesis should be performed in a well-ventilated fume hood.

• Bromine is highly corrosive and toxic. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, must be worn.

• The reaction is highly exothermic and should be controlled carefully.

Crystal Structure Determination by Single-Crystal X-ray Diffraction

The determination of the crystal structure of Al₂Br₆ is achieved through single-crystal X-ray diffraction.[3] While specific instrumental parameters may vary, the general workflow is as follows:

Experimental Workflow:

Caption: Workflow for single-crystal X-ray diffraction of Al₂Br₆.

Methodology:

• Crystal Growth: High-purity aluminum bromide is synthesized and purified, typically by sublimation. Single crystals suitable for X-ray diffraction are then grown, often directly within a sealed glass capillary to prevent hydration.

• Data Collection: A suitable single crystal is mounted on a goniometer head of a four-circle diffractometer.[4] The crystal is cooled (e.g., to 100 K) to minimize thermal vibrations. Monochromatic X-ray radiation (commonly Mo Kα, λ = 0.71073 Å) is directed at the crystal.[3] As the crystal is rotated, a series of diffraction patterns are collected on a detector, such as a CCD or CMOS detector.

• Structure Solution and Refinement: The collected diffraction data are processed to yield a set of structure factors. The crystal structure is then solved using direct methods or Patterson methods to determine the initial positions of the atoms. The atomic positions and thermal parameters are then refined using least-squares methods to achieve the best fit between the observed and calculated structure factors. The final refined structure is then validated and reported in a standard format, such as a Crystallographic Information File (CIF).

Molecular Visualization

The dimeric structure of Al₂Br₆, with its two bridging and four terminal bromine atoms, is visualized below.

Caption: Molecular structure of the aluminum bromide dimer (Al₂Br₆).

This guide provides a foundational understanding of the crystal structure of aluminum bromide dimer, essential for its effective application in scientific research and development. The detailed data and protocols serve as a valuable resource for professionals in chemistry and related fields.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 4. geo.umass.edu [geo.umass.edu]

An In-depth Technical Guide to the Lewis Acidity of Tribromoalumane

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tribromoalumane (AlBr₃), also known as aluminum tribromide, is a powerful Lewis acid renowned for its efficacy as a catalyst and reagent in a multitude of chemical transformations. Its potent electron-accepting nature makes it indispensable in industrial and laboratory settings, particularly for electrophilic aromatic substitution reactions like Friedel-Crafts alkylation and acylation. This technical guide provides a detailed examination of the Lewis acidity of AlBr₃, presenting quantitative metrics, the experimental and computational protocols used for their determination, and a mechanistic exploration of its catalytic function. The objective is to furnish researchers and drug development professionals with a comprehensive understanding of AlBr₃ to leverage its properties effectively and safely in synthesis and catalysis.

Quantitative Measures of Lewis Acidity

The strength of a Lewis acid is quantified using various experimental and theoretical scales. For tribromoalumane, the most definitive measures are computationally derived ion affinities, while spectroscopic methods provide valuable, albeit sometimes complex, solution-phase insights.

Ion Affinity Scales

Ion affinities, particularly the Fluoride (B91410) Ion Affinity (FIA), provide a direct, thermodynamically grounded measure of the intrinsic Lewis acidity of a molecule in the gas phase. The FIA is defined as the negative of the enthalpy change for the reaction of the Lewis acid with a fluoride ion. By this measure, monomeric AlBr₃ is classified as a Lewis superacid, indicating its fluoride ion affinity exceeds that of the benchmark superacid, antimony pentafluoride (SbF₅)[1]. A comparison of the calculated gas-phase FIA and Chloride Ion Affinity (CIA) for AlBr₃ and other common Lewis acids is presented below.

Lewis Acid	Formula	Fluoride Ion Affinity (FIA) [kJ mol⁻¹]	Chloride Ion Affinity (CIA) [kJ mol⁻¹]	Reference(s)
Tribromoalumane	AlBr₃	511	369	[2]
Trichloroalumane	AlCl₃	533	398	[2]
Antimony Pentafluoride	SbF₅	489	353	[2]
Boron Trifluoride	BF₃	346	179	[2]
Boron Trichloride	BCl₃	436	275	[2]
Boron Tribromide	BBr₃	468	313	[2]

Note: All values are for the monomeric Lewis acid in the gas phase.

Spectroscopic Scales: Gutmann-Beckett and Childs Methods

Gutmann-Beckett Method: This widely used technique quantifies Lewis acidity in solution by measuring the change in the ³¹P NMR chemical shift (Δδ) of a probe molecule, triethylphosphine (B1216732) oxide (Et₃PO), upon coordination with a Lewis acid[3][4]. The resulting "Acceptor Number" (AN) is calculated using the formula: AN = 2.21 × (δₛₐₘₚₗₑ − 41.0)[3]. While effective for many compounds, obtaining a definitive AN for Group 13 halides like AlCl₃ and AlBr₃ is challenging. This is because these species can exist in solution as multiple entities (e.g., monomers, dimers), leading to complex equilibria that preclude the determination of a single, true Acceptor Number[5]. For context, AlCl₃ has a reported AN of 87[3].

Childs Method: This ¹H NMR-based method uses trans-crotonaldehyde (TCA) as a probe to assess effective Lewis acidity. Studies involving AlBr₃ have shown a clear interaction, but they also reveal that the observed chemical shift is dependent on the stoichiometry of the reagents[6]. The weak donor nature of TCA further limits the broad applicability of this method to only the strongest Lewis acids[6].

Experimental and Computational Protocols

The quantification of Lewis acidity relies on precise experimental and computational procedures. Below are detailed methodologies for the primary techniques discussed.

Computational Determination of Fluoride Ion Affinity (FIA)

The FIA is almost exclusively determined through quantum chemical calculations due to the difficulty of experimentally handling "naked" fluoride ions[7]. The protocol involves a quasi-isodesmic anchoring scheme to ensure high accuracy.

Protocol:

• Geometry Optimization: The three-dimensional structures of the Lewis acid (e.g., AlBr₃), the anchor molecule (e.g., trimethylsilyl (B98337) fluoride, Me₃SiF), the Lewis acid-fluoride adduct ([AlBr₃F]⁻), and the anchor cation (Me₃Si⁺) are optimized using Density Functional Theory (DFT) or higher-level ab initio methods.

• Energy Calculation: Single-point energy calculations are performed on the optimized geometries to obtain accurate electronic energies. High-level methods like Coupled Cluster with single, double, and perturbative triple excitations (CCSD(T)) extrapolated to a complete basis set (CBS) are often used for benchmarking[1].

• Isodesmic Reaction: The FIA is calculated as the enthalpy of an isodesmic reaction (a reaction where the number and type of bonds are conserved). This approach minimizes errors from calculations.

  • Reaction: AlBr₃ + Me₃SiF → [AlBr₃F]⁻ + Me₃Si⁺

• FIA Calculation: The FIA of AlBr₃ is determined by subtracting the calculated reaction enthalpy from the known high-accuracy FIA of the anchor system (Me₃Si⁺).

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Chloride Ion Affinity (CIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 3. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 4. magritek.com [magritek.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. youtube.com [youtube.com]
• 7. par.nsf.gov [par.nsf.gov]

An In-depth Technical Guide to the Molecular Geometry and Bonding in the AlBr₃ Monomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular geometry and bonding characteristics of the aluminum tribromide (AlBr₃) monomer. It is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who require a fundamental understanding of the structural and electronic properties of this compound. This document synthesizes data from key experimental and theoretical studies, presenting it in a clear and accessible format.

Molecular Structure and Geometry

The aluminum tribromide monomer (AlBr₃) exists predominantly in the gas phase at high temperatures.[1] In the solid, liquid, and even low-temperature gaseous states, it dimerizes to form Al₂Br₆.[1] This guide focuses exclusively on the monomeric species.

Experimental determination of the molecular structure of AlBr₃ has been primarily achieved through gas-phase electron diffraction (GED).[2] These studies, corroborated by ab initio molecular orbital calculations, have unequivocally established the geometry of the AlBr₃ monomer.[2]

Key Geometric Features:

• Molecular Shape: The AlBr₃ monomer adopts a trigonal planar geometry.[1][3] This arrangement places the central aluminum atom at the geometric center, with the three bromine atoms situated at the vertices of an equilateral triangle.

• Symmetry: The molecule belongs to the D₃ₕ point group , indicating a high degree of symmetry.[1]

• Bond Angles: The Br-Al-Br bond angles are all precisely 120° , a direct consequence of the trigonal planar arrangement which minimizes electron-pair repulsion.[1][4]

• Bond Length: The experimentally determined Al-Br bond length (rₖ) is 2.221(3) Å .[2]

Electronic Configuration and Bonding

An understanding of the electronic structure of AlBr₃ is crucial for rationalizing its geometry and reactivity.

Lewis Structure

The Lewis structure for AlBr₃ is constructed by considering the valence electrons of the constituent atoms. Aluminum, in Group 13, has three valence electrons, while each bromine atom, in Group 17, has seven.[5][6]

• Total Valence Electrons: 3 (from Al) + 3 × 7 (from Br) = 24 electrons.

In the Lewis structure, the aluminum atom is the central atom, forming single covalent bonds with each of the three bromine atoms. The remaining 18 electrons are distributed as three lone pairs on each bromine atom, satisfying the octet rule for bromine. The central aluminum atom, however, is an exception to the octet rule, having only six electrons in its valence shell.[6] This electron deficiency is a key feature of AlBr₃ and is fundamental to its Lewis acidic character.[7]

Figure 1: Lewis Structure of AlBr₃

VSEPR Theory

The Valence Shell Electron Pair Repulsion (VSEPR) theory accurately predicts the geometry of the AlBr₃ monomer.[8]

• Central Atom: Aluminum (Al).

• Valence Electrons of Central Atom: 3.

• Atoms Bonded to Central Atom: 3 Bromine (Br) atoms.

• Total Electron Pairs around Central Atom: 3 bonding pairs.

• Lone Pairs on Central Atom: 0.[5][8]

According to VSEPR theory, the three bonding pairs of electrons will arrange themselves to be as far apart as possible to minimize repulsion. This results in a trigonal planar arrangement with bond angles of 120°.[8]

Figure 2: VSEPR Model for AlBr₃ (AX₃)

Hybridization

To form three equivalent single bonds in a trigonal planar geometry, the central aluminum atom undergoes sp² hybridization .[4]

• The 3s orbital and two of the 3p orbitals of the aluminum atom mix to form three equivalent sp² hybrid orbitals.[4]

• These sp² hybrid orbitals are oriented in a trigonal planar arrangement, 120° apart.

• Each sp² hybrid orbital on the aluminum atom overlaps with a p orbital from a bromine atom to form a σ (sigma) bond.

• The remaining unhybridized 3p orbital on the aluminum atom is empty and lies perpendicular to the molecular plane. This empty p-orbital is responsible for the strong Lewis acidic nature of AlBr₃.

References

• 1. researchgate.net [researchgate.net]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. Gas-phase Raman spectroscopy of the trihalides of aluminium, gallium, and indium. The Raman spectra of solid and liquid indium trichloride and tribromide - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Solubility of Aluminum Bromide in Non-Coordinating Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum bromide (AlBr₃) in non-coordinating solvents. Due to its strong Lewis acidity and hygroscopic nature, understanding its behavior in inert media is critical for its application in various chemical syntheses, including Friedel-Crafts reactions and as a catalyst in drug development processes. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visualization of its solution-state equilibrium.

Core Concepts: Solution State of Aluminum Bromide

In the solid state, and crucially, in non-coordinating solvents, aluminum bromide exists predominantly as a dimer, Al₂Br₆.[1] This dimerization occurs through the formation of bromide bridges between two aluminum centers, resulting in a more stable structure. The dissolution process in a non-coordinating solvent can be conceptualized as the solvation of this dimeric species. While monomeric AlBr₃ can exist in the gas phase at high temperatures, in solution, there is an equilibrium between the monomer and the dimer. However, for most non-coordinating solvents, this equilibrium heavily favors the dimeric form.[1]

Quantitative Solubility Data

The solubility of aluminum bromide in various non-coordinating solvents is summarized in the table below. It is important to note that due to the reactive nature of aluminum bromide, these values are highly dependent on the purity of both the solute and the solvent, as well as the scrupulous exclusion of moisture.

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Benzene (B151609)	20	86.92
Toluene (B28343)	20	73.91
p-Xylene	20	55.52
Carbon Disulfide	20	142.72
Hexane	Data not readily available	Soluble
Cyclohexane	Data not readily available	Soluble

Note: "Soluble" indicates qualitative information from various sources where specific quantitative data was not found.[1][2][3][4][5][6][7][8]

Experimental Protocols

The determination of the solubility of an air- and moisture-sensitive compound like aluminum bromide requires careful experimental technique. The following is a detailed methodology based on the principles of the widely used "shake flask" method, adapted for air-sensitive compounds.

Materials and Reagents

• Aluminum Bromide (AlBr₃): Anhydrous, high purity (≥98%).

• Non-coordinating Solvents: Benzene, toluene, p-xylene, carbon disulfide, hexane, cyclohexane. All solvents must be of high purity and rigorously dried and deoxygenated prior to use.

• Inert Gas: High-purity argon or nitrogen.

• Drying Agents for Solvents: Such as sodium-benzophenone ketyl for ethereal solvents or activated molecular sieves for hydrocarbons.

• Glassware: All glassware (e.g., Schlenk flasks, volumetric flasks, pipettes, syringes) must be oven-dried at a high temperature (e.g., 120 °C) for several hours and then cooled under a stream of inert gas.

Solvent Purification

Non-coordinating solvents for this application must be meticulously purified to remove water, oxygen, and other reactive impurities. A common and effective method involves refluxing the solvent over an appropriate drying agent under an inert atmosphere, followed by distillation. For example, hydrocarbons like benzene and toluene can be dried by refluxing over sodium metal with benzophenone (B1666685) as an indicator until a persistent blue or purple color of the ketyl radical is observed. The solvent is then distilled directly into the reaction vessel or a storage container under inert gas.

Experimental Workflow for Solubility Determination (Gravimetric Method)

This protocol outlines the determination of solubility by creating a saturated solution and then quantifying the amount of dissolved solute in a known mass of the solvent.

Caption: Experimental workflow for determining the solubility of aluminum bromide.

Safety Precautions

• Handling of Aluminum Bromide: Aluminum bromide is corrosive and reacts violently with water, releasing hydrogen bromide gas. All manipulations should be carried out in a well-ventilated fume hood or a glovebox. Personal protective equipment (PPE), including safety goggles, a face shield, and appropriate chemical-resistant gloves, is mandatory.

• Solvent Hazards: The organic solvents used are flammable and may be toxic. Avoid inhalation of vapors and contact with skin.

• Inert Atmosphere Techniques: Familiarity with standard techniques for handling air-sensitive compounds (e.g., Schlenk lines, gloveboxes) is essential for obtaining accurate results and ensuring safety.

Visualization of Solution-State Equilibrium

The primary equilibrium of aluminum bromide in non-coordinating solvents is the dissociation of the dimer into the monomeric form. This equilibrium is heavily influenced by temperature and the nature of the solvent.

References

• 1. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. prochemonline.com [prochemonline.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. pharmajournal.net [pharmajournal.net]
• 8. Solvent purification for residue analysis by non-distillation methods - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermodynamic Properties of Aluminum Bromide Formation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties associated with the formation of aluminum bromide (AlBr₃). It includes key quantitative data, detailed experimental protocols for the determination of these properties, and a logical workflow diagram to illustrate the experimental process. The information is intended to serve as a foundational resource for professionals engaged in chemical research and development.

Core Thermodynamic Data

The formation of aluminum bromide from its constituent elements in their standard states is an exothermic process, releasing a significant amount of energy. The reaction is represented as:

2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s)

The key thermodynamic parameters for aluminum bromide in its solid, liquid, and gaseous states have been determined through various experimental and computational methods. The following tables summarize these critical values, primarily drawing from the NIST-JANAF Thermochemical Tables and other peer-reviewed sources. Note that slight variations in values exist across different literature sources due to varying experimental conditions and analytical models.

Table 1: Thermodynamic Properties of Solid Aluminum Bromide (AlBr₃(s)) at 298.15 K

Property	Symbol	Value	Units	Source(s)
Standard Enthalpy of Formation	ΔH°f	-511.28	kJ/mol	[1]
-527.2	kJ/mol	[2]
-494.8 ± 2.7	kJ/mol	[3]
-572.5	kJ/mol	[4][5][6][7]
Standard Gibbs Free Energy of Formation	ΔG°f	-488.4	kJ/mol	[8][9]
Standard Molar Entropy	S°	180.03	J/mol·K	[1][10]
180.2	J/mol·K	[2][4][5][6]
Molar Heat Capacity	Cₚ	100.6	J/mol·K	[2][4][5][6]

Table 2: Thermodynamic Properties of Liquid and Gaseous Aluminum Bromide

Phase	Property	Symbol	Value	Units	Source(s)
Liquid (l)	Standard Enthalpy of Formation	ΔH°f	-501.38	kJ/mol	[1]
Standard Molar Entropy	S°	206.48	J/mol·K	[1]
Gas (g)	Standard Enthalpy of Formation	ΔH°f	-410.45	kJ/mol	[1][11]
Standard Molar Entropy	S°	349.41	J/mol·K	[1]

Experimental Protocol: Determination of Enthalpy of Formation

The standard enthalpy of formation of aluminum bromide is typically determined indirectly using solution calorimetry and applying Hess's Law.[12] Direct bromination is often too vigorous for direct calorimetric measurement. The following protocol outlines a general methodology based on common laboratory practices for determining the enthalpy of formation of metal halides.[3][13][14]

Principle: Hess's Law

Hess's Law states that the total enthalpy change for a chemical reaction is the sum of the enthalpy changes for the individual steps into which the reaction can be divided.[12] To find the enthalpy of formation for AlBr₃(s), we can use a series of more easily measured reactions, such as the dissolution of aluminum metal and aluminum bromide in an acidic solution.

Key Reactions:

• Dissolution of solid aluminum: 2 Al(s) + 6 HBr(aq) → 2 AlBr₃(aq) + 3 H₂(g) (ΔH₁)

• Dissolution of solid aluminum bromide: AlBr₃(s) + aq → AlBr₃(aq) (ΔH₂)

• Formation of hydrogen bromide in solution (from literature values): H₂(g) + Br₂(l) + aq → 2 HBr(aq) (ΔH₃)

By manipulating these equations, the target reaction (2 Al(s) + 3 Br₂(l) → 2 AlBr₃(s)) can be obtained, and its enthalpy of formation (ΔH°f) can be calculated as: ΔH°f = ΔH₁ - 2(ΔH₂) + 3/2(ΔH₃).

Methodology: Constant-Pressure Calorimetry

A constant-pressure calorimeter, often a "coffee-cup" calorimeter, is used to measure the heat evolved or absorbed during these dissolution reactions.

• Apparatus:

  • An insulated container (e.g., two nested polystyrene cups with a lid).[14]

  • A precise thermometer (± 0.1 °C).

  • A magnetic stirrer and stir bar.

  • A volumetric flask and pipette for accurate liquid measurement.

  • An analytical balance for precise mass measurements.

• Procedure for Measuring ΔH₁ (Dissolution of Al):

  • Assemble the calorimeter. Accurately measure 100.0 mL of a standard hydrobromic acid (HBr) solution (e.g., 1.0 M) and transfer it into the calorimeter cup.

  • Begin stirring the solution and allow the system to reach thermal equilibrium. Record the temperature at regular intervals (e.g., every 30 seconds) for several minutes to establish a stable initial temperature (Tᵢ).[14]

  • Weigh a small, known mass of pure aluminum foil or powder (e.g., ~0.5 g) accurately.

  • Add the aluminum to the HBr solution in the calorimeter, quickly replace the lid, and continue stirring.

  • Record the temperature at regular intervals as it rises, continuing for several minutes after the maximum temperature has been reached to establish a cooling curve.

  • Plot temperature versus time to determine the change in temperature (ΔT). Extrapolate the pre-addition and post-reaction temperature curves to the time of mixing to correct for heat loss to the surroundings.[13]

• Procedure for Measuring ΔH₂ (Dissolution of AlBr₃):

  • Repeat the entire procedure described above, but instead of aluminum metal, use a precisely weighed sample of anhydrous aluminum bromide (AlBr₃).

  • Since AlBr₃ is highly hygroscopic, it must be handled in a dry environment (e.g., a glove box) to prevent premature reaction with atmospheric moisture.

• Calculations:

  • Calculate the heat absorbed by the solution (q_soln): q_soln = m_soln × C_s,soln × ΔT where m_soln is the total mass of the solution and C_s,soln is its specific heat capacity (often approximated as that of water, ~4.184 J/g·°C).[14]

  • Calculate the heat absorbed by the calorimeter (q_cal): q_cal = C_cal × ΔT where C_cal is the heat capacity of the calorimeter, determined in a separate calibration experiment.

  • Calculate the total heat of reaction (q_rxn): q_rxn = - (q_soln + q_cal) The negative sign indicates that the heat released by the reaction is absorbed by the solution and calorimeter.

  • Calculate the enthalpy change per mole (ΔH): ΔH = q_rxn / n where n is the number of moles of the reactant (Al or AlBr₃).

  • Apply Hess's Law: Use the experimentally determined values of ΔH₁ and ΔH₂ along with the literature value for ΔH₃ to calculate the standard enthalpy of formation of AlBr₃.

Visualization of Experimental Workflow

The logical flow of determining the enthalpy of formation via calorimetry can be visualized as follows.

Caption: Workflow for determining AlBr₃ enthalpy of formation using calorimetry.

References

• 1. aluminium bromide [webbook.nist.gov]
• 2. sciencemadness.org [sciencemadness.org]
• 3. The standard enthalpies of formation of aluminium(III) bromide and aluminium(III) iodide - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 5. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 6. Aluminum Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]
• 7. webqc.org [webqc.org]
• 8. drjez.com [drjez.com]
• 9. Solved Use the standard free energies of formation in the | Chegg.com [chegg.com]
• 10. aluminium bromide [webbook.nist.gov]
• 11. aluminium bromide [webbook.nist.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Enthalpy Changes by Calorimetry [wwwchem.uwimona.edu.jm]
• 14. web.colby.edu [web.colby.edu]

Spectroscopic Characterization of Aluminium Bromide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of aluminum bromide, a versatile Lewis acid catalyst with significant applications in organic synthesis and various industrial processes. This document details the structural and spectroscopic properties of both the monomeric (AlBr₃) and dimeric (Al₂Br₆) forms of aluminum bromide across different physical states. Experimental protocols for key analytical techniques are provided, along with data presented in structured tables and logical diagrams to facilitate understanding and application in research and development.

Structural Elucidation: Monomer-Dimer Equilibrium

Aluminum bromide exists in a temperature- and phase-dependent equilibrium between its monomeric and dimeric forms.[1] The dimeric form, Al₂Br₆, is the predominant species in the solid state, in non-coordinating solvents (e.g., CS₂), in the melt, and in the gas phase at lower temperatures.[1][2] At elevated temperatures, the dimer dissociates into the monomeric AlBr₃.[2]

• Dimeric Aluminum Bromide (Al₂Br₆): The dimer features two AlBr₄ tetrahedra sharing a common edge, resulting in a structure with D₂h symmetry. This bridged structure contains two types of bromine atoms: terminal and bridging.

• Monomeric Aluminum Bromide (AlBr₃): Observed primarily in the vapor phase at high temperatures, the monomer is a trigonal planar molecule with D₃h symmetry and Br-Al-Br bond angles of 120°.[1][2]

The structural parameters for both the monomer and dimer, as determined by gas-phase electron diffraction, are summarized in the table below.

Parameter	AlBr₃ (Monomer)	Al₂Br₆ (Dimer)	Reference
Al-Br Bond Length (Å)	2.221	2.234 (terminal)	[3]
Al-Br Bond Length (Å)	-	2.433 (bridging)	[3]
Br-Al-Br Bond Angle (°)	120	119.6 (terminal)	[3]
Br-Al-Br Bond Angle (°)	-	93.3 (bridging)	[3]

Vibrational Spectroscopy: Infrared and Raman

Vibrational spectroscopy is a powerful tool for distinguishing between the monomeric and dimeric forms of aluminum bromide and for characterizing the compound in different phases. The distinct symmetries and bonding arrangements of AlBr₃ and Al₂Br₆ give rise to unique sets of vibrational modes.

Raman Spectroscopy

Raman spectroscopy is particularly useful for studying the vibrational modes of aluminum bromide in various states. The key vibrational frequencies for both the monomer and dimer are presented below.

Vibrational Mode	AlBr₃ (Gas Phase) (cm⁻¹)	Al₂Br₆ (Solid Phase) (cm⁻¹)	Al₂Br₆ (Liquid Phase) (cm⁻¹)	Al₂Br₆ (Gas Phase) (cm⁻¹)
ν(Al-Br) terminal	480	410, 395	405, 390	412, 398
ν(Al-Br) bridge	-	278, 204	275, 200	280, 205
δ(Br-Al-Br)	150	145, 110, 95	140, 105, 90	148, 112, 98
Ring Puckering	-	65	60	62

Infrared Spectroscopy

Infrared (IR) spectroscopy complements Raman data, providing further insight into the vibrational structure of aluminum bromide. Due to the center of symmetry in the Al₂Br₆ dimer (D₂h), there is mutual exclusion between many of its IR and Raman active modes.

Vibrational Mode	AlBr₃ (Gas Phase) (cm⁻¹)	Al₂Br₆ (Gas Phase) (cm⁻¹)
ν(Al-Br) terminal	480	415
ν(Al-Br) bridge	-	280
δ(Br-Al-Br)	150	115
Out-of-plane bend	101	-

Nuclear Magnetic Resonance (NMR) Spectroscopy

²⁷Al NMR spectroscopy is a sensitive probe of the coordination environment of the aluminum nucleus. The chemical shift of the ²⁷Al nucleus is highly dependent on its coordination number.

• General Principles: The ²⁷Al nucleus is a quadrupolar nucleus (spin I = 5/2), which can lead to broad resonance signals, particularly in asymmetric environments.[4] The chemical shift range for ²⁷Al is wide, allowing for the differentiation of various aluminum species.

• Expected Chemical Shifts: For aluminum bromide, the aluminum center in the monomeric AlBr₃ is three-coordinate, while in the dimeric Al₂Br₆, it is four-coordinate. Based on established trends, the four-coordinate aluminum in Al₂Br₆ is expected to resonate at a higher field (lower ppm value) compared to a hypothetical three-coordinate species. In non-coordinating solvents where the dimeric structure is maintained, a single resonance corresponding to the tetrahedrally coordinated aluminum is anticipated. The exact chemical shift can be influenced by the solvent and concentration. While specific literature values for Al₂Br₆ in non-coordinating solvents are scarce, related four-coordinate aluminum halides provide a reference point.

Mass Spectrometry

Mass spectrometry (MS) of aluminum bromide is primarily conducted in the gas phase and provides information about the molecular weight and fragmentation patterns. Due to the existence of the monomer-dimer equilibrium, the mass spectrum can be complex.

• Ionization: Electron ionization (EI) is a common method for analyzing volatile inorganic compounds like aluminum bromide.

• Fragmentation: Upon ionization, both the monomeric and dimeric species can be observed. The molecular ion of the dimer, [Al₂Br₆]⁺, may be detected, although it can be prone to fragmentation. Common fragmentation pathways involve the loss of bromine atoms or cleavage of the Al-Br-Al bridge in the dimer. The presence of two bromine isotopes (⁷⁹Br and ⁸¹Br) in nearly equal natural abundance will result in characteristic isotopic patterns for bromine-containing fragments.

Expected Fragments:

• [Al₂Br₆]⁺

• [Al₂Br₅]⁺

• [AlBr₃]⁺ (from both monomer and fragmentation of the dimer)

• [AlBr₂]⁺

• [AlBr]⁺

• [Al]⁺

Experimental Protocols

Given the hygroscopic and reactive nature of aluminum bromide, careful handling under inert atmosphere is crucial for obtaining reliable spectroscopic data.

General Handling and Sample Preparation

• Inert Atmosphere: All handling of anhydrous aluminum bromide should be performed in a glove box or using Schlenk line techniques under a dry, inert atmosphere (e.g., nitrogen or argon).

• Solvent Selection: For solution-phase studies, especially NMR, deuterated non-coordinating solvents such as benzene-d₆, toluene-d₈, or carbon disulfide (for IR) should be used. Solvents must be thoroughly dried and degassed prior to use.

Raman Spectroscopy

Raman spectroscopy workflow for aluminum bromide.

• Sample Loading: In a glove box, load the solid aluminum bromide into a quartz NMR tube or a specialized quartz cuvette.

• Sealing: Securely seal the tube or cuvette to prevent exposure to air and moisture.

• Data Acquisition: Place the sealed sample in the Raman spectrometer. Use an appropriate laser wavelength and power to avoid sample degradation. For gas-phase measurements, the sample can be sublimed in a sealed, heated cell.

Infrared Spectroscopy

IR spectroscopy workflow using the Nujol mull technique.

• Nujol Mull: For solid-state IR, prepare a Nujol mull of the aluminum bromide inside a glove box. Grind a small amount of the solid with a drop of dry Nujol (mineral oil).

• Sample Mounting: Spread the mull thinly between two dry potassium bromide (KBr) or cesium iodide (CsI) plates.

• Data Acquisition: Quickly transfer the assembled plates to the spectrometer and acquire the spectrum. For gas-phase measurements, a heated gas cell with appropriate IR-transparent windows is required.

NMR Spectroscopy

NMR spectroscopy workflow for aluminum bromide.

• Sample Preparation: Inside a glove box, accurately weigh the aluminum bromide and dissolve it in a known volume of a dry, deuterated, non-coordinating solvent in a vial.

• Transfer: Transfer the solution to a high-quality NMR tube.

• Sealing: For long-term stability and to prevent any reaction with the cap or parafilm, it is recommended to flame-seal the NMR tube.

• Data Acquisition: Acquire the ²⁷Al NMR spectrum using appropriate parameters. A high-field spectrometer is advantageous for resolving potentially broad signals.

Logical Relationships

The spectroscopic characterization of aluminum bromide is intrinsically linked to the equilibrium between its monomeric and dimeric forms. The following diagram illustrates this relationship and the spectroscopic techniques used to probe each species.

Monomer-dimer equilibrium and relevant spectroscopic techniques.

This guide provides a foundational understanding of the spectroscopic characterization of aluminum bromide. For more detailed information, researchers are encouraged to consult the primary literature cited and other specialized resources.

References

• 1. 27Al NMR spectroscopic and DFT computational study of the quadrupole coupling of aluminum in two polymorphs of the complex aluminum hydride CsAlH4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. researchgate.net [researchgate.net]
• 4. (27Al) Aluminum NMR [chem.ch.huji.ac.il]

An In-Depth Technical Guide to Anhydrous and Hydrated Aluminum Bromide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aluminum bromide, a compound of significant interest in organic synthesis and various industrial applications, exists in two primary forms: anhydrous (AlBr₃) and hydrated (typically as the hexahydrate, AlBr₃·6H₂O). The presence or absence of water molecules dramatically alters the compound's physical properties, chemical reactivity, and applications. This technical guide provides a comprehensive comparison of anhydrous and hydrated aluminum bromide, including their structural and chemical differences, detailed experimental protocols for their synthesis and key reactions, and visual representations of their chemical behavior. This document is intended to serve as a critical resource for researchers, scientists, and professionals in drug development who utilize aluminum bromide in their work.

Core Differences: Anhydrous vs. Hydrated Aluminum Bromide

The fundamental distinction between the two forms lies in the coordination of water molecules to the aluminum center. This structural variance leads to profound differences in their properties and reactivity. Anhydrous aluminum bromide is a powerful Lewis acid and a key reagent in non-aqueous synthesis, whereas the hydrated form is essentially an aqueous solution of aluminum and bromide ions, exhibiting significantly different chemical behavior.

Structural and Physical Properties

The physical characteristics of anhydrous and hydrated aluminum bromide are markedly different, a direct consequence of their distinct crystal structures. Anhydrous AlBr₃ exists in a dimeric form (Al₂Br₆) in the solid state, in non-coordinating solvents, in the melt, and in the gas phase at low temperatures.[1] At higher temperatures, this dimer can dissociate into the monomeric AlBr₃ form.[1] The hydrated form, aluminum bromide hexahydrate (AlBr₃·6H₂O), is a crystalline solid where the aluminum ion is coordinated to six water molecules.[1]

Table 1: Comparison of Physical Properties

Property	Anhydrous Aluminum Bromide (AlBr₃/Al₂Br₆)	Hydrated Aluminum Bromide (AlBr₃·6H₂O)
Chemical Formula	AlBr₃ (monomer), Al₂Br₆ (dimer)[1]	AlBr₃·6H₂O[1]
Molar Mass	266.69 g/mol (monomer)[1]	374.785 g/mol [1]
Appearance	White to pale yellow crystalline solid or powder[1]	Colorless, hygroscopic solid[1]
Density	3.2 g/cm³[1]	2.54 g/cm³[1]
Melting Point	97.5 °C[1]	93 °C[1]
Boiling Point	255 °C[1]	Decomposes upon heating
Solubility in Water	Reacts violently (hydrolyzes)[2]	Highly soluble[3]
Hygroscopicity	Highly hygroscopic[1]	Hygroscopic

Chemical Reactivity

The chemical reactivity of anhydrous and hydrated aluminum bromide is dictated by the availability of the aluminum center to act as a Lewis acid.

• Anhydrous Aluminum Bromide (AlBr₃): As a strong Lewis acid, anhydrous AlBr₃ readily accepts electron pairs.[2] This property is central to its primary application as a catalyst in a variety of organic reactions, most notably Friedel-Crafts alkylation and acylation.[2][4] It is extremely reactive towards water and other protic solvents, undergoing vigorous hydrolysis to produce hydrogen bromide and aluminum hydroxide (B78521).[2] This reactivity necessitates handling under anhydrous conditions.

• Hydrated Aluminum Bromide (AlBr₃·6H₂O): In the hydrated form, the aluminum ion is already coordinated to water molecules, which act as Lewis bases. This saturation of the aluminum's coordination sphere significantly diminishes its Lewis acidity. Consequently, hydrated aluminum bromide does not function as a catalyst in Friedel-Crafts reactions. Its aqueous solutions are acidic due to the hydrolysis of the [Al(H₂O)₆]³⁺ complex. Heating the hexahydrate does not yield the anhydrous form; instead, it decomposes, losing water and hydrogen bromide to form aluminum oxide.

Experimental Protocols

Synthesis of Anhydrous Aluminum Bromide

The synthesis of anhydrous aluminum bromide is a hazardous procedure that must be conducted in a well-ventilated fume hood with appropriate personal protective equipment, including heavy gloves, goggles, and a face shield.[5] The primary method involves the direct reaction of aluminum metal with liquid bromine.[6]

Materials:

• Aluminum granules or turnings

• Liquid bromine (dried over concentrated sulfuric acid)

• Three-neck round-bottom flask

• Dropping funnel with pressure equalization

• Reflux condenser with a drying tube (e.g., CaCl₂)

• Heating mantle

• Distillation apparatus

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Set up the apparatus in a fume hood. Place 33 g of aluminum granules into the three-neck flask.[5]

• Equip the flask with the dropping funnel, reflux condenser, and a thermometer.[5]

• Flush the entire system with a slow stream of dry nitrogen to ensure anhydrous conditions.[5]

• Carefully add 185 g of dried liquid bromine to the dropping funnel.[5]

• Begin adding the bromine to the aluminum dropwise. The reaction is highly exothermic and may require initial gentle warming to start, but will then proceed vigorously, often with the evolution of white fumes and sparks.[5]

• Control the addition rate to maintain a steady reflux. The temperature should be maintained around 210-220 °C.[5]

• After all the bromine has been added, replace the reflux condenser with a distillation head.[5]

• Apply a vacuum and gently heat the flask to distill the aluminum bromide. The initial fraction may be colored due to excess bromine and should be discarded. The pure product will distill as a colorless liquid.[5]

• Collect the purified aluminum bromide in a receiver flask under an inert atmosphere.[5] The product will solidify upon cooling. The yield is typically around 85% based on bromine.[5]

Synthesis of Hydrated Aluminum Bromide (Hexahydrate)

The synthesis of hydrated aluminum bromide is a more straightforward process involving the reaction of aluminum metal or aluminum hydroxide with hydrobromic acid.

Materials:

• Aluminum foil or aluminum hydroxide

• 48% Hydrobromic acid (HBr)

• Beaker or Erlenmeyer flask

• Heating plate (optional)

• Crystallizing dish

Procedure:

• In a fume hood, place a stoichiometric amount of aluminum foil or aluminum hydroxide into a beaker.

• Slowly and carefully add 48% hydrobromic acid to the beaker. The reaction will be exothermic and produce hydrogen gas if aluminum metal is used.

• If the reaction is slow, gentle heating can be applied to facilitate the dissolution of the aluminum.

• Once the aluminum has completely reacted, the resulting solution is a concentrated aqueous solution of aluminum bromide.

• Allow the solution to cool and then transfer it to a crystallizing dish.

• Slow evaporation of the water will yield crystals of aluminum bromide hexahydrate.

Friedel-Crafts Alkylation of Benzene (B151609) with Isopropyl Bromide (Illustrative Protocol)

Anhydrous aluminum bromide is a potent catalyst for Friedel-Crafts reactions. The following is a representative protocol for the alkylation of benzene.

Materials:

• Anhydrous aluminum bromide

• Anhydrous benzene

• Isopropyl bromide

• Round-bottom flask

• Reflux condenser with a drying tube

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser protected by a drying tube.

• Add 50 mL of anhydrous benzene to the flask.

• Cool the flask in an ice bath and slowly add 13.3 g (0.05 mol) of anhydrous aluminum bromide with stirring.

• Once the aluminum bromide has dissolved, slowly add 6.15 g (0.05 mol) of isopropyl bromide to the reaction mixture.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Carefully quench the reaction by slowly pouring the mixture over 100 g of crushed ice.

• Transfer the mixture to a separatory funnel. Separate the organic layer and wash it with a 5% sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the benzene by distillation to obtain the product, cumene (B47948) (isopropylbenzene).

Signaling Pathways and Logical Relationships

The chemical behavior of aluminum bromide can be visualized through diagrams that illustrate its structural equilibrium and its role in catalytic cycles.

Monomer-Dimer Equilibrium of Anhydrous Aluminum Bromide

In the gas phase at elevated temperatures, the dimeric Al₂Br₆ exists in equilibrium with its monomeric form, AlBr₃.[1] This equilibrium is a key aspect of its chemistry.

Caption: Monomer-Dimer Equilibrium of Aluminum Bromide.

Catalytic Cycle of Friedel-Crafts Alkylation

Anhydrous aluminum bromide acts as a Lewis acid catalyst to generate a carbocation electrophile from an alkyl halide, which then undergoes electrophilic aromatic substitution.

Caption: Generalized Catalytic Cycle for Fried-Crafts Alkylation.

Hydrolysis of Anhydrous Aluminum Bromide

The reaction of anhydrous aluminum bromide with water is a rapid and highly exothermic process, illustrating its hygroscopic nature and Lewis acidity.

Caption: Workflow of Anhydrous Aluminum Bromide Hydrolysis.

Conclusion

The distinction between anhydrous and hydrated aluminum bromide is of paramount importance for their safe handling and effective application in research and industry. Anhydrous aluminum bromide is a powerful and versatile Lewis acid catalyst, indispensable for many carbon-carbon bond-forming reactions, but its utility is coupled with significant reactivity and handling challenges. In contrast, hydrated aluminum bromide, with its saturated aluminum coordination sphere, behaves as a simple salt in aqueous solutions and lacks the catalytic activity of its anhydrous counterpart. A thorough understanding of these differences, as detailed in this guide, is essential for any professional working with these compounds.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 3. orchidsinternationalschool.com [orchidsinternationalschool.com]
• 4. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. study.com [study.com]

Aluminum Tribromide: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of aluminum tribromide, a significant compound in various chemical syntheses. It details its chemical properties, structure, and applications, with a focus on data relevant to research and development.

Core Properties of Aluminum Tribromide

Aluminum tribromide, with the chemical formula AlBr₃, is a hygroscopic, colorless solid that is sublimable.[1][2] It is a key Lewis acid used in a variety of chemical reactions. In its anhydrous form, it appears as a white to yellowish-red lumpy solid with a pungent odor.[2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of both the anhydrous and hexahydrate forms of aluminum tribromide:

Property	Anhydrous Aluminum Tribromide	Aluminum Tribromide Hexahydrate
Chemical Formula	AlBr₃	AlBr₃·6H₂O
Molar Mass	266.694 g/mol [1][2][3][4]	374.785 g/mol [1][2]
Appearance	White to pale yellow powder[1]
Density	3.2 g/cm³[1][2][4]	2.54 g/cm³[1][2]
Melting Point	97.5 °C[1][2][4]	93 °C[1][2]
Boiling Point	255 °C[2][3][4]

Molecular Structure and Forms

In the solid state, in non-coordinating solvents like carbon disulfide (CS₂), in its molten form, and in the gaseous phase, aluminum tribromide predominantly exists as a dimer with the formula Al₂Br₆.[1][3] This dimeric structure consists of two AlBr₄ tetrahedra sharing a common edge. At high temperatures, these dimers can dissociate into the monomeric form, AlBr₃.[1][3]

The monomeric AlBr₃, which is observed in the vapor phase, has a trigonal planar geometry.[3]

Caption: Equilibrium between monomeric (AlBr₃) and dimeric (Al₂Br₆) forms of aluminum tribromide.

Experimental Protocols

Synthesis of Aluminum Tribromide

A common laboratory synthesis of aluminum tribromide involves the direct reaction of aluminum metal with hydrobromic acid or elemental bromine.

1. Reaction with Hydrobromic Acid:

This method produces the dimeric form of aluminum tribromide and hydrogen gas.

• Reaction: 2 Al(s) + 6 HBr(aq) → Al₂Br₆(aq) + 3 H₂(g)[1][3]

• Procedure:

  • Slowly add aluminum turnings or powder to a concentrated solution of hydrobromic acid in a well-ventilated fume hood.

  • The reaction is exothermic and will produce hydrogen gas. Control the rate of addition to prevent the reaction from becoming too vigorous.

  • Once the reaction is complete, the resulting solution can be carefully heated to evaporate the water and obtain the solid aluminum tribromide. Due to its hygroscopic nature, this final step must be performed under anhydrous conditions.

2. Direct Bromination:

This alternative synthesis involves the direct reaction of aluminum with liquid bromine.

• Reaction: 2 Al(s) + 3 Br₂(l) → Al₂Br₆(s)[1][3][4]

• Procedure:

  • This reaction is highly exothermic and should be performed with extreme caution in a controlled environment.

  • Slowly add liquid bromine to aluminum powder or foil.

  • The reaction initiates, often vigorously, to form aluminum tribromide.

  • The product is typically a yellowish or red-brown solid due to the presence of iron-containing impurities.[1][3]

Chemical Reactions and Applications

Aluminum tribromide is a versatile Lewis acid, stronger than the more commonly used aluminum chloride (Al₂Cl₆).[1] This property makes it a valuable catalyst in several organic reactions.

Friedel-Crafts Alkylation

Aluminum tribromide is an effective catalyst for the Friedel-Crafts alkylation reaction, where an alkyl group is added to an aromatic ring.[1]

Reaction Workflow:

Caption: Generalized workflow for Friedel-Crafts alkylation using aluminum tribromide.

Other Reactions

• Reaction with Carbon Tetrachloride: At 100 °C, aluminum tribromide reacts with carbon tetrachloride to produce carbon tetrabromide and aluminum chloride.[1]

  • 4 AlBr₃ + 3 CCl₄ → 4 AlCl₃ + 3 CBr₄[1]

• Reaction with Phosgene (B1210022): The reaction with phosgene yields carbonyl bromide and aluminum chlorobromide.[1]

  • AlBr₃ + COCl₂ → COBr₂ + AlCl₂Br[1]

• Epoxide Ring Openings: It is used as a Lewis acid to promote the opening of epoxide rings.[1]

• Decomplexation of Dienes: It can be used to decomplex dienes from iron carbonyls.[1]

Safety and Handling

Aluminum tribromide is a corrosive substance that reacts vigorously with water in a hydrolyzing reaction. It is harmful if swallowed or inhaled and causes severe skin burns and eye damage. All handling should be conducted in a dry, well-ventilated area, and appropriate personal protective equipment, including gloves and safety glasses, should be worn.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Aluminium_bromide [chemeurope.com]
• 4. Aluminum Bromide | AlBr3 Formula, Characteristics & Uses - Lesson | Study.com [study.com]

Protocols & Analytical Methods

Application Notes and Protocols for Friedel-Crafts Alkylation Using Aluminum Bromide as a Catalyst

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

The Friedel-Crafts alkylation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds by attaching an alkyl group to an aromatic ring.[1] This electrophilic aromatic substitution reaction is pivotal in the synthesis of a wide array of chemical intermediates and final products, including the industrial-scale production of ethylbenzene (B125841), the precursor to polystyrene.[2] The reaction is typically catalyzed by a strong Lewis acid, which enhances the electrophilicity of the alkylating agent.[1]

Aluminum bromide (AlBr₃) is a potent Lewis acid catalyst for Friedel-Crafts alkylation, often exhibiting higher reactivity than the more commonly used aluminum chloride (AlCl₃). This increased reactivity can be advantageous for less reactive aromatic systems or alkylating agents. However, it also necessitates careful control of reaction conditions to mitigate side reactions such as polyalkylation and carbocation rearrangements.[3] These notes provide a comprehensive overview of the use of aluminum bromide as a catalyst in Friedel-Crafts alkylation, including its mechanism, applications, and limitations.

Reaction Principle and Mechanism

The Friedel-Crafts alkylation proceeds through a multi-step mechanism initiated by the activation of the alkylating agent (typically an alkyl halide) by the aluminum bromide catalyst.

• Formation of the Electrophile: Aluminum bromide, a strong Lewis acid, reacts with the alkyl bromide to form a highly electrophilic carbocation or a carbocation-like complex. For tertiary and secondary alkyl halides, a distinct carbocation is generally formed. For primary alkyl halides, the electrophile is more accurately described as a polarized complex where the carbon-halogen bond is significantly weakened.[1]

• Electrophilic Attack: The electron-rich aromatic ring acts as a nucleophile, attacking the electrophilic carbocation. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation and Catalyst Regeneration: A weak base, such as the AlBr₄⁻ complex, removes a proton from the carbon atom bearing the new alkyl group, restoring the aromaticity of the ring. This step regenerates the aluminum bromide catalyst and produces hydrogen bromide as a byproduct.

A significant challenge in Friedel-Crafts alkylation is the potential for carbocation rearrangements. A less stable carbocation, such as a primary or secondary one, can rearrange to a more stable carbocation (e.g., secondary or tertiary) via a hydride or alkyl shift before attacking the aromatic ring. This can lead to a mixture of products with different alkyl substituents than expected.

Advantages of Using Aluminum Bromide

• High Catalytic Activity: Aluminum bromide is one of the most reactive Lewis acid catalysts for Friedel-Crafts alkylation, which can lead to higher reaction rates and yields, especially with less reactive substrates.

• Versatility: It can be used with a variety of alkylating agents, including alkyl bromides, chlorides, and alkenes (in the presence of a protic acid).

Limitations and Considerations

• Polyalkylation: The initial alkylation product is often more nucleophilic than the starting aromatic compound, making it susceptible to further alkylation. This can be minimized by using a large excess of the aromatic substrate.

• Carbocation Rearrangements: As mentioned, the carbocation intermediate can rearrange to a more stable form, leading to isomeric products.

• Substrate Limitations: The reaction is not suitable for aromatic rings containing strongly deactivating groups (e.g., -NO₂, -CN, -COR) or amino groups (-NH₂, -NHR, -NR₂), which can form complexes with the Lewis acid catalyst.[3]

• Aryl and Vinyl Halides: Aryl and vinyl halides do not undergo Friedel-Crafts alkylation due to the high energy required to form the corresponding carbocations.

• Moisture Sensitivity: Aluminum bromide is extremely hygroscopic and reacts violently with water. All reagents and glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere.

Protocols

Safety Precautions

Aluminum bromide is a corrosive and hazardous chemical that reacts violently with water. It can cause severe skin burns and eye damage. Always handle aluminum bromide in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles and a face shield

• A flame-retardant lab coat

• Ensure that an emergency shower and eyewash station are readily accessible.

Representative Experimental Protocol: Ethylation of Benzene

This protocol describes the synthesis of ethylbenzene from benzene and ethyl bromide using aluminum bromide as a catalyst. This is a representative procedure, and the specific quantities and conditions may need to be optimized for different scales or substrates.

Materials and Reagents:

• Benzene (anhydrous)

• Ethyl bromide

• Aluminum bromide (anhydrous)

• Ice

• Hydrochloric acid (concentrated)

• Sodium bicarbonate solution (saturated)

• Anhydrous calcium chloride or magnesium sulfate

• An inert gas source (e.g., nitrogen or argon)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a calcium chloride drying tube, a dropping funnel, and an inlet for an inert gas (nitrogen or argon).

• Charging the Flask: Under a gentle flow of inert gas, add 100 mL of anhydrous benzene to the flask.

• Cooling: Cool the flask in an ice bath to 0-5°C with stirring.

• Catalyst Addition: Slowly and carefully add 5 g of anhydrous aluminum bromide to the stirred benzene. The addition may be exothermic.

• Addition of Alkylating Agent: Add 15 mL of ethyl bromide to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature between 0-5°C.

• Reaction: After the addition is complete, continue stirring the mixture in the ice bath for 1 hour. Then, remove the ice bath and allow the reaction to stir at room temperature for an additional hour. Hydrogen bromide gas will be evolved during the reaction, which should be vented through the drying tube into a suitable trap.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing 100 g of crushed ice and 20 mL of concentrated hydrochloric acid. This should be done in a fume hood as it will generate fumes.[4]

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer (top layer) from the aqueous layer.

• Washing: Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous calcium chloride or magnesium sulfate.

• Purification: Filter to remove the drying agent. Purify the crude ethylbenzene by fractional distillation, collecting the fraction boiling at approximately 136°C.

Data Presentation

The following table summarizes representative quantitative data for the Friedel-Crafts ethylation of benzene.

Parameter	Value	Reference/Note
Aromatic Substrate	Benzene	-
Alkylating Agent	Ethyl bromide	-
Catalyst	Aluminum bromide (AlBr₃)	-
Molar Ratio (Benzene:EtBr:AlBr₃)	~6:1:0.1	A large excess of benzene is used to minimize polyalkylation.
Temperature	0-5°C (addition), then room temp.	Low temperature helps to control the reaction rate.
Reaction Time	2 hours	-
Product	Ethylbenzene	-
Boiling Point of Product	136°C	-
Typical Yield	~60%

The following table provides a comparison of reaction conditions for the alkylation of different aromatic compounds.

Aromatic Substrate	Alkylating Agent	Catalyst	Temperature (°C)	Reaction Time (h)	Major Product(s)	Reported Yield
Benzene	Ethyl bromide	AlBr₃	0 - RT	2	Ethylbenzene	~60%
Toluene	Isopropyl alcohol	SAPO-5	240	9	p-cymene, m-cymene	>95% selectivity
p-Xylene	1-Bromopropane	AlCl₃	RT	1	n-propyl-p-xylene, isopropyl-p-xylene	Not specified

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 7. Preparation of Ethyl Benzene [degruyterbrill.com]

Application Notes and Protocols: AlBr₃ Catalyzed Isomerization of Alkanes

Audience: Researchers, scientists, and drug development professionals.

Introduction: The skeletal isomerization of linear alkanes to their branched counterparts is a cornerstone reaction in the petroleum and chemical industries, primarily aimed at increasing the octane (B31449) number of gasoline. Aluminum bromide (AlBr₃), a potent Lewis acid, serves as an effective catalyst for this transformation, often in conjunction with a hydrogen halide promoter like hydrogen bromide (HBr). When combined, they form a superacidic system capable of activating the otherwise inert C-H bonds of alkanes.[1] This document provides a detailed overview of the reaction mechanism, experimental protocols for laboratory-scale isomerization, and relevant quantitative data.

Reaction Mechanism

The AlBr₃ catalyzed isomerization of alkanes proceeds through a carbenium ion chain mechanism. The reaction is typically initiated by trace amounts of olefins or by the direct, albeit slower, activation of the alkane by the superacid catalyst.[2][3] The overall process can be divided into three main stages: initiation, propagation (isomerization), and termination.

1.1. Formation of the Active Catalyst: Aluminum bromide itself is a strong Lewis acid. In the presence of a Brønsted acid like HBr, it forms a highly acidic complex, H⁺[AlBr₄]⁻, which acts as the superacidic catalyst responsible for initiating the isomerization.[1]

1.2. Catalytic Cycle:

• Initiation: The catalytic cycle begins with the formation of a carbenium ion. This can occur via two primary pathways:

  • Hydride Abstraction: The superacid directly abstracts a hydride ion (H⁻) from an n-alkane molecule, generating a secondary carbenium ion.[2]

  • Olefin Protonation: Trace amounts of olefin impurities, often present in alkane feedstocks, are readily protonated by the superacid to form a carbenium ion.[3]

• Isomerization (Propagation): The secondary carbenium ion undergoes a series of rearrangements to form a more stable tertiary carbenium ion. This is the key isomerization step and typically proceeds through a protonated cyclopropane (B1198618) (PCP) intermediate to avoid the high energy barrier associated with the formation of a primary carbocation via a simple 1,2-alkyl shift.[4]

  • The initial secondary carbenium ion rearranges into a more stable, branched tertiary carbenium ion.

  • This rearranged carbenium ion then propagates the chain reaction.

• Propagation: The newly formed tertiary carbenium ion abstracts a hydride ion from another n-alkane molecule. This step yields the final iso-alkane product and regenerates a secondary carbenium ion, which continues the catalytic cycle.[2][3]

• Termination: The chain reaction can be terminated through various pathways, such as the reaction of a carbenium ion with a bromide ion or other trace impurities.

Undesirable side reactions, such as cracking (β-scission), can also occur, particularly at higher temperatures or longer reaction times.[5][6] These reactions also proceed via carbenium ion intermediates and lead to the formation of lower molecular weight alkanes and alkenes.

Visualizations of Mechanism

References

• 1. Direct conversion of methane to higher hydrocarbons using AlBr3–HBr superacid catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. organic chemistry - Isomerisation of alkanes under Lewis acidic conditions - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. worldscientific.com [worldscientific.com]
• 6. researchgate.net [researchgate.net]

Protocol for the Use of Aluminum Bromide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the use of aluminum bromide (AlBr₃) as a powerful Lewis acid catalyst in a variety of organic transformations. Aluminum bromide is a versatile reagent in organic synthesis, primarily utilized for promoting reactions such as Friedel-Crafts acylations and alkylations, hydroarylations of alkynes, bromination of aromatic compounds, isomerization of alkanes, and the ring-opening of epoxides.[1][2][3][4][5] This guide presents specific, detailed methodologies for key experiments, accompanied by quantitative data and reaction mechanisms to facilitate the successful application of these transformations in a laboratory setting. Safety precautions for handling this reactive and hygroscopic compound are also addressed.

Introduction

Aluminum bromide (AlBr₃) is a strong Lewis acid, a property that makes it an effective catalyst for a wide range of reactions in organic synthesis.[1][2] Its ability to accept electron pairs allows it to activate electrophiles and facilitate the formation of carbon-carbon and carbon-heteroatom bonds.[2] While its reactivity is comparable to the more commonly used aluminum chloride (AlCl₃), aluminum bromide can offer advantages in certain applications due to its different solubility and reactivity profiles.[1] This document outlines protocols for several key synthetic applications of aluminum bromide.

Safety and Handling

Aluminum bromide is a highly reactive and corrosive solid that reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.[1] It is essential to handle AlBr₃ in a dry, inert atmosphere (e.g., under nitrogen or argon) using anhydrous solvents and glassware. Appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, must be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Applications and Protocols

Friedel-Crafts Acylation of Aromatic Compounds

The Friedel-Crafts acylation is a classic method for the synthesis of aryl ketones, which are valuable intermediates in the production of pharmaceuticals and fine chemicals. Aluminum bromide is an effective catalyst for this reaction, activating the acyl halide to generate a highly electrophilic acylium ion.

Reaction Scheme:

Experimental Protocol: Acylation of Benzene (B151609) with Acetyl Bromide

• Materials:

  • Anhydrous Aluminum Bromide (AlBr₃)

  • Anhydrous Benzene

  • Acetyl Bromide

  • Anhydrous Dichloromethane (B109758) (DCM)

  • Ice

  • Concentrated Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HBr), add anhydrous aluminum bromide (1.1 equivalents) and anhydrous dichloromethane.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of acetyl bromide (1.0 equivalent) in anhydrous dichloromethane to the stirred suspension of AlBr₃ over 10-15 minutes.

  • After the addition is complete, add a solution of anhydrous benzene (1.2 equivalents) in anhydrous dichloromethane dropwise over 20-30 minutes, maintaining the temperature at 0-5 °C.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

  • Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl with vigorous stirring.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude acetophenone.

  • Purify the product by vacuum distillation or column chromatography.

Quantitative Data:

Aromatic Substrate	Acylating Agent	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzene	Acetyl Bromide	AlBr₃	DCM	0 to rt	2	~85
Toluene (B28343)	Propionyl Bromide	AlBr₃	CS₂	0 to rt	3	~90

Reaction Mechanism Workflow:

Caption: Mechanism of Friedel-Crafts Acylation.

Hydroarylation of Alkynes

The AlBr₃-promoted hydroarylation of alkynes provides a stereoselective route to 3,3-diarylpropenenitriles, which are precursors to various functionalized molecules, including 3-arylindanones.[1][2][3] This reaction proceeds via an anti-addition of the arene and a hydrogen atom across the alkyne triple bond.[1][2][3]

Reaction Scheme:

Experimental Protocol: Synthesis of 3-phenyl-3-(p-tolyl)propenenitrile

• Materials:

  • 3-phenylpropynenitrile

  • Toluene

  • Anhydrous Aluminum Bromide (AlBr₃)

  • Dichloromethane (DCM)

  • Hydrochloric acid (10%)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure: [3]

  • To a stirred solution of 3-phenylpropynenitrile (1.0 mmol) in toluene (10 mL), add anhydrous aluminum bromide (6.0 mmol, 6.0 equivalents) in one portion at room temperature under an argon atmosphere.[1][2][3]

  • Stir the reaction mixture at room temperature for 0.5-2 hours, monitoring the reaction progress by TLC.[1][2][3]

  • Upon completion, carefully pour the reaction mixture into a beaker containing ice water and 10% HCl.

  • Extract the product with dichloromethane (3 x 15 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate).

Quantitative Data:

Arylpropynenitrile	Arene	AlBr₃ (equiv.)	Temp (°C)	Time (h)	Yield (%)
3-phenylpropynenitrile	Toluene	6	rt	1	64
3-(p-tolyl)propynenitrile	Benzene	6	rt	2	55
3-phenylpropynenitrile	m-Xylene	6	rt	0.5	60

Plausible Reaction Mechanism:

Caption: Proposed mechanism for hydroarylation.

Bromination of Aromatic Compounds

Aluminum bromide is a highly effective catalyst for the electrophilic bromination of aromatic rings using molecular bromine (Br₂). It polarizes the Br-Br bond, generating a potent electrophile that readily reacts with the aromatic substrate.

Reaction Scheme:

Experimental Protocol: Bromination of Toluene

• Materials:

  • Toluene

  • Bromine (Br₂)

  • Anhydrous Aluminum Bromide (AlBr₃)

  • Anhydrous Carbon Disulfide (CS₂)

  • Sodium Bisulfite Solution (NaHSO₃)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr), place anhydrous aluminum bromide (0.05 equivalents) and anhydrous carbon disulfide.

  • Cool the mixture to 0 °C in an ice bath.

  • Add toluene (1.0 equivalent) to the flask.

  • From the dropping funnel, add a solution of bromine (1.0 equivalent) in anhydrous carbon disulfide dropwise over 30 minutes, keeping the temperature below 5 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

  • Carefully pour the reaction mixture into ice water containing sodium bisulfite to quench the excess bromine.

  • Separate the organic layer, and extract the aqueous layer with carbon disulfide.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Filter and remove the solvent by distillation. The resulting mixture of o- and p-bromotoluene can be separated by fractional distillation.

Quantitative Data:

Aromatic Substrate	Brominating Agent	Catalyst	Solvent	Temp (°C)	Time (h)	Product Ratio (o:p)	Total Yield (%)
Toluene	Br₂	AlBr₃	CS₂	0 to rt	1.5	~40:60	>90
Benzene	Br₂	AlBr₃	-	rt	2	-	~85

Bromination Workflow:

Caption: Experimental workflow for bromination.

Isomerization of Alkanes

Aluminum bromide, often in the presence of a co-catalyst like HBr, can catalyze the isomerization of n-alkanes to their branched isomers. This process is of significant industrial importance for increasing the octane (B31449) number of gasoline.

Reaction Scheme:

Experimental Protocol: Isomerization of n-Hexane

• Materials:

  • Anhydrous n-Hexane

  • Anhydrous Aluminum Bromide (AlBr₃)

  • Hydrogen Bromide (HBr) gas

  • High-pressure autoclave

• Procedure:

  • Place anhydrous n-hexane in a dry, high-pressure autoclave.

  • Add anhydrous aluminum bromide (5-10 mol%).

  • Pressurize the autoclave with dry hydrogen bromide gas.

  • Heat the mixture to 100-150 °C with vigorous stirring for several hours.

  • Cool the autoclave, vent the HBr gas through a basic scrubber.

  • Carefully quench the reaction mixture with ice water.

  • Separate the organic layer, wash with water and sodium bicarbonate solution, and dry over anhydrous calcium chloride.

  • Analyze the product mixture by gas chromatography (GC) to determine the composition of isomers.

Quantitative Data:

Alkane	Catalyst System	Temp (°C)	Time (h)	Conversion (%)	Iso-alkane Selectivity (%)
n-Hexane	AlBr₃/HBr	120	4	75	95
n-Pentane	AlBr₃/HBr	100	6	60	98

Isomerization Logical Relationship:

Caption: Key steps in alkane isomerization.

Ring-Opening of Epoxides

As a strong Lewis acid, aluminum bromide can catalyze the ring-opening of epoxides. The regioselectivity of the nucleophilic attack depends on the structure of the epoxide and the nature of the nucleophile. In the presence of a bromide source (from AlBr₃ itself), this can lead to the formation of bromohydrins.

Reaction Scheme:

Experimental Protocol: Ring-Opening of Styrene (B11656) Oxide

• Materials:

  • Styrene Oxide

  • Anhydrous Aluminum Bromide (AlBr₃)

  • Anhydrous Diethyl Ether

  • Water (controlled amount)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve anhydrous aluminum bromide (1.1 equivalents) in anhydrous diethyl ether.

  • Cool the solution to 0 °C.

  • Slowly add a solution of styrene oxide (1.0 equivalent) in anhydrous diethyl ether.

  • Carefully add a controlled amount of water (1.0 equivalent) dropwise to generate HBr in situ.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by slowly adding saturated sodium bicarbonate solution.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to obtain the crude bromohydrin.

  • Purify by column chromatography.

Quantitative Data:

Epoxide	Nucleophile Source	Catalyst	Solvent	Temp (°C)	Time (h)	Major Product	Yield (%)
Styrene Oxide	HBr (from AlBr₃/H₂O)	AlBr₃	Diethyl Ether	0 to rt	3	2-bromo-1-phenylethanol	~80
Cyclohexene Oxide	HBr (from AlBr₃/H₂O)	AlBr₃	THF	0 to rt	4	trans-2-bromocyclohexanol	~85

Epoxide Ring-Opening Pathway:

Caption: Lewis acid-catalyzed epoxide ring-opening.

Conclusion

Aluminum bromide is a highly effective and versatile Lewis acid catalyst for a range of important transformations in organic synthesis. The protocols provided in this document offer a starting point for researchers to explore the utility of AlBr₃ in their own synthetic endeavors. Proper handling and safety precautions are paramount when working with this reactive reagent. By following the detailed methodologies and considering the mechanistic insights, scientists and drug development professionals can successfully employ aluminum bromide to construct complex organic molecules.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. rsc.org [rsc.org]
• 3. maths.tcd.ie [maths.tcd.ie]
• 4. youtube.com [youtube.com]
• 5. mason.gmu.edu [mason.gmu.edu]

Application of Aluminum Bromide in Polymerization Reactions: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum bromide (AlBr₃) is a powerful Lewis acid that serves as a potent catalyst and initiator in various polymerization reactions.[1] Its high reactivity and ability to promote the formation of cationic intermediates make it particularly suitable for the cationic polymerization of a range of monomers, most notably olefins and vinyl ethers.[2][3] This document provides detailed application notes on the use of aluminum bromide in polymerization, experimental protocols for key reactions, and quantitative data to guide researchers in their synthetic endeavors. The information presented is intended to facilitate the controlled synthesis of polymers with desired molecular weights and architectures, which is of paramount importance in materials science and the development of new drug delivery systems.

Application Notes

Mechanism of Action in Cationic Polymerization

Aluminum bromide functions as a catalyst in cationic polymerization by initiating the formation of a carbocation from a monomer. This process typically requires the presence of a co-initiator, such as water (H₂O) or a hydrogen halide (HBr), which acts as a proton source. The strong Lewis acidity of AlBr₃ allows it to abstract a halide or hydroxyl group from the co-initiator, generating a complex that delivers a proton to the monomer, thereby creating a carbocationic active center. This carbocation then propagates by successively adding monomer units.

The key steps in AlBr₃-catalyzed cationic polymerization are:

• Initiation: Formation of the initiating complex and generation of the initial carbocation.

• Propagation: Growth of the polymer chain by the sequential addition of monomers to the carbocationic center.

• Chain Transfer: Transfer of the active center to a monomer, solvent, or other species, leading to the termination of one chain and the initiation of another. This is a common event in conventional cationic polymerization.

• Termination: The irreversible destruction of the active center, leading to the cessation of polymer chain growth.

The general mechanism can be visualized as follows:

Caption: General mechanism of AlBr₃-catalyzed cationic polymerization.

Living Cationic Polymerization

A significant advancement in AlBr₃-catalyzed polymerization is the development of "living" or controlled polymerization techniques.[4] In a living polymerization, chain-breaking reactions like termination and chain transfer are suppressed.[4] This allows for the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and well-defined end-group functionalities. Furthermore, living polymerization enables the synthesis of block copolymers by the sequential addition of different monomers.

Achieving a living cationic polymerization with AlBr₃ often requires careful control of reaction conditions, such as low temperatures, the use of a proton trap (e.g., a sterically hindered pyridine) to scavenge stray protons, and the selection of an appropriate solvent system.

Synthesis of Block Copolymers

The living nature of certain AlBr₃-initiated polymerizations provides a pathway for the synthesis of block copolymers.[5] This is typically achieved by first polymerizing one monomer to create a "living" polymer chain, and then introducing a second monomer to the reaction mixture. The living chain end of the first polymer block then initiates the polymerization of the second monomer, resulting in a block copolymer. The ability to create well-defined block copolymers is crucial for applications requiring specific morphologies and properties, such as thermoplastic elastomers and drug delivery nanoparticles.

Quantitative Data

The following tables summarize representative quantitative data for the polymerization of isobutylene (B52900) using aluminum halide catalysts. While much of the detailed literature focuses on aluminum chloride (AlCl₃), the principles are directly applicable to AlBr₃, with the latter generally exhibiting higher reactivity.

Table 1: Polymerization of Isobutylene with AlCl₃/Ether Co-initiator System in Hexane (B92381)

Entry	[AlCl₃] (mmol/L)	[Ether] (mmol/L)	Temp (°C)	Time (min)	Conversion (%)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)	Reference
1	10	7.14 (iPr₂O)	-20	10	85	2,500	1.8	[1][6]
2	10	7.14 (iPr₂O)	0	10	92	1,800	2.1	[1][6]
3	10	7.14 (iPr₂O)	20	10	95	1,200	2.5	[1][6]
4	5	3.57 (Et₂O)	-10	30	78	3,100	1.9	[1][6]
5	5	3.57 (Et₂O)	10	30	88	2,200	2.3	[1][6]

Data adapted from studies on AlCl₃, illustrating typical trends.

Table 2: Living Cationic Polymerization of Isobutylene with Methylaluminum Bromide Co-initiators

Entry	Co-initiator	[Monomer]/[Initiator]	Conversion (%)	Mₙ (theoretical)	Mₙ (experimental)	PDI	Reference
1	MeAlBr₂	50	95	2,800	2,700	1.2	[2]
2	MeAlBr₂	100	92	5,600	5,400	1.3	[2]
3	Me₁.₅AlBr₁.₅	50	98	2,800	2,900	1.2	[2]
4	Me₂AlBr	50	90	2,800	2,600	1.4	[2]
5	AlBr₃	50	99	2,800	1,500	2.1	[2]

Reaction conditions: Hexanes/MeCl (60/40 v/v), -80 °C, in the presence of a proton trap.

Experimental Protocols

The following protocols are provided as representative examples. Extreme caution should be exercised when working with aluminum bromide, as it is highly corrosive and reacts violently with water. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protocol 1: General Procedure for Cationic Polymerization of Isobutylene using AlBr₃

This protocol describes a general procedure for the homopolymerization of isobutylene.

Caption: Experimental workflow for isobutylene polymerization.

Materials:

• Aluminum bromide (AlBr₃)

• Isobutylene

• Anhydrous hexane (or other suitable solvent)

• Methanol (B129727) (for quenching and precipitation)

• Co-initiator (e.g., deionized water, HBr solution in hexane)

• Schlenk flask or a jacketed glass reactor

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert gas supply (N₂ or Ar)

Procedure:

• Preparation: Thoroughly dry all glassware in an oven at >120 °C overnight and allow to cool under a stream of inert gas. Assemble the reactor system under an inert atmosphere.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add anhydrous hexane (e.g., 100 mL) via a cannula or syringe. If a co-initiator is used, add it at this stage (e.g., a specific amount of water).

• Cooling: Cool the reactor to the desired temperature (e.g., -30 °C) using a suitable cooling bath (e.g., dry ice/acetone).

• Monomer Addition: Condense a known amount of isobutylene gas into the cooled solvent or add a chilled solution of isobutylene in hexane.

• Initiator Preparation: In a separate dry flask under an inert atmosphere, prepare a stock solution of AlBr₃ in anhydrous hexane (e.g., 0.1 M).

• Initiation: Slowly add the AlBr₃ solution to the vigorously stirred monomer solution via a syringe. An exothermic reaction may be observed.

• Polymerization: Allow the reaction to proceed for the desired amount of time (e.g., 30 minutes to 2 hours), maintaining the temperature.

• Quenching: Quench the polymerization by slowly adding chilled methanol (e.g., 10 mL). A precipitate may form.

• Purification: Pour the reaction mixture into a larger volume of methanol to precipitate the polymer completely.

• Isolation: Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Protocol 2: Synthesis of a Diblock Copolymer (e.g., Polystyrene-b-polyisobutylene) via Living Cationic Polymerization

This protocol outlines a representative procedure for the synthesis of a block copolymer, which requires a living polymerization system.

Materials:

• Styrene

• Isobutylene

• Aluminum bromide (AlBr₃) or a milder Lewis acid system (e.g., TiCl₄/AlBr₃ mixture)

• A suitable initiator for living polymerization (e.g., 2-chloro-2,4,4-trimethylpentane, TMPCl)

• A proton trap (e.g., 2,6-di-tert-butylpyridine, DTBP)

• Anhydrous solvent mixture (e.g., hexane/methyl chloride)

• Methanol

Procedure:

• Reactor Setup: Set up the reaction as described in Protocol 1, using the hexane/methyl chloride solvent mixture.

• First Block Polymerization:

  • Charge the reactor with the solvent mixture, initiator (TMPCl), and proton trap (DTBP).

  • Cool the reactor to -80 °C.

  • Add a known amount of the first monomer (e.g., isobutylene).

  • Initiate the polymerization by adding the AlBr₃ solution.

  • Monitor the polymerization of the first block by taking aliquots and analyzing for monomer conversion (e.g., by GC).

• Second Monomer Addition:

  • Once the first monomer is consumed (typically >95% conversion), add a chilled solution of the second monomer (e.g., styrene) to the living polymer solution.

• Second Block Polymerization:

  • Allow the polymerization of the second block to proceed. The reaction time will depend on the reactivity of the second monomer.

• Quenching and Isolation:

  • Quench the reaction with chilled methanol.

  • Isolate and purify the block copolymer as described in Protocol 1.

Caption: Workflow for block copolymer synthesis.

Conclusion

Aluminum bromide is a versatile and highly effective catalyst for the cationic polymerization of various monomers. Its application ranges from the straightforward synthesis of homopolymers to the more complex, controlled synthesis of block copolymers with tailored properties. Successful application of AlBr₃ in polymerization requires rigorous exclusion of moisture and careful control of reaction parameters. The protocols and data provided herein serve as a valuable resource for researchers aiming to leverage the synthetic potential of aluminum bromide in their work.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. How to Utilize Lewis Acid for Polymer Cross-Linking? [eureka.patsnap.com]
• 6. Effects of Ether on the Cationic Polymerization of Isobutylene Catalyzed by AlCl3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Aluminium Bromide as a Reagent for the Bromination of Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aromatic halides are crucial intermediates in modern synthetic chemistry, serving as key building blocks in the synthesis of pharmaceuticals, agrochemicals, and natural products.[1] Electrophilic aromatic substitution is the most common method for preparing these compounds.[2] While molecular bromine (Br₂) is not sufficiently electrophilic to react directly with unactivated aromatic rings, its reactivity can be significantly enhanced by a Lewis acid catalyst.[3][4][5]

Aluminum bromide (AlBr₃), a potent Lewis acid, is widely used to catalyze these reactions.[6][7] It functions by accepting an electron pair from a bromine molecule, which polarizes the Br-Br bond.[3][5][8] This polarization creates a powerful electrophilic bromine species, often represented as a Br-Br-AlBr₃ complex, which can then be attacked by the nucleophilic aromatic ring.[5][9] This document provides detailed application notes on the mechanism, scope, and experimental protocols for the use of aluminum bromide in the bromination of aromatic compounds.

Mechanism of Action

The bromination of an aromatic compound, such as benzene (B151609), using aluminum bromide as a catalyst proceeds via a classic electrophilic aromatic substitution (SEAr) mechanism. The process can be broken down into three main steps:

• Activation of Bromine: Aluminum bromide acts as a Lewis acid, reacting with molecular bromine to form a highly electrophilic complex. This complex increases the electrophilicity of one of the bromine atoms.[8][9]

• Electrophilic Attack: The electron-rich π-system of the aromatic ring attacks the terminal, electron-deficient bromine atom of the activated complex. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[3][5][10]

• Deprotonation and Regeneration: The [AlBr₄]⁻ complex, formed in the initial step, acts as a base to abstract a proton from the carbon atom bearing the bromine. This restores the aromaticity of the ring, yielding the brominated product and regenerating the aluminum bromide catalyst along with hydrogen bromide (HBr) as a byproduct.[3][5]

Caption: Reaction mechanism for the electrophilic bromination of benzene using AlBr₃.

Applications and Substrate Scope

The aluminum bromide-bromine system is effective for the bromination of a variety of aromatic compounds. While highly activated rings like phenols and anilines can undergo polybromination, this method provides a controllable and regioselective approach for many substrates.[11][12] The reaction conditions can be tuned to achieve mono- or poly-substitution depending on the stoichiometry of the reagents.

A study investigating an aqueous AlBr₃-Br₂ system highlighted its efficiency and eco-friendly advantages for brominating industrially important compounds.[1][11] The table below summarizes the results for various substrates.

Entry	Aromatic Substrate	Molar Ratio (Substrate:AlBr₃:Br₂)	Product	Reaction Time (min)	Yield (%)
1	4-Nitroaniline (B120555)	1:2:2	2,6-Dibromo-4-nitroaniline	20	98
2	4-Nitroaniline	1:1:1	2-Bromo-4-nitroaniline	20	96
3	Acetanilide	1:1:1	4-Bromoacetanilide	15	95
4	Aniline	1:3:3	2,4,6-Tribromoaniline	10	98
5	Phenol	1:3:3	2,4,6-Tribromophenol	10	98
6	4-Bromophenol	1:2:2	2,4,6-Tribromophenol	10	98
7	2-Naphthol	1:1:1	1-Bromo-2-naphthol	15	96
8	Salicylic Acid	1:2:2	3,5-Dibromosalicylic acid	20	95

Data sourced from Sharma, S. K. (2015). Eco-friendly and fast bromination of industrially-important aromatic compounds in water using recyclable AlBr₃-Br₂ system. Chemistry International.[12]

Experimental Protocols

1. General Workflow for Aromatic Bromination

The typical experimental procedure involves the dissolution of the aromatic substrate, addition of the catalyst, controlled addition of bromine, reaction monitoring, and subsequent work-up and purification.

Caption: A typical workflow for AlBr₃-catalyzed aromatic bromination.

2. Protocol: Synthesis of 2,6-Dibromo-4-nitroaniline [12]

This protocol is adapted from the efficient aqueous-phase bromination method.

• Materials:

  • 4-Nitroaniline (1.38 g, 10 mmol)

  • Aluminum bromide (AlBr₃) (5.33 g, 20 mmol)

  • Bromine (Br₂) (3.2 g, 20 mmol)

  • Deionized Water

  • Ethyl Acetate (B1210297)

  • Sodium Bicarbonate Solution (sat.)

  • Brine

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer, add aluminum bromide (20 mmol) to deionized water (25 mL). Note: The dissolution of AlBr₃ is exothermic and produces HBr; perform in a fume hood.

  • Add 4-nitroaniline (10 mmol) to the aqueous AlBr₃ solution and stir until a clear solution is formed.

  • Cool the reaction mixture in an ice bath to 0-5 °C.

  • Slowly add bromine (20 mmol) to the reaction mixture dropwise over 10-15 minutes. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 10 minutes.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol/water) to obtain 2,6-dibromo-4-nitroaniline.

Safety Considerations

• Aluminum Bromide (AlBr₃): A highly reactive and hygroscopic solid.[6] It reacts violently with water, releasing toxic and corrosive hydrogen bromide (HBr) gas.[6] Handle in a dry environment, such as a glovebox or under an inert atmosphere. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Bromine (Br₂): A volatile, highly toxic, and corrosive liquid.[13] It can cause severe chemical burns upon contact with skin and is harmful if inhaled. All manipulations should be performed in a well-ventilated fume hood. Have an aqueous sodium thiosulfate (B1220275) solution readily available to neutralize any spills.[13]

• Reaction Exotherm: The reaction between aluminum, bromine, and aromatic compounds can be highly exothermic.[13] Proper temperature control through slow, dropwise addition of reagents and external cooling (ice bath) is critical to prevent runaway reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 7. Solved Electrophilic Aromatic Substitution I. Lewis Acid | Chegg.com [chegg.com]
• 8. Khan Academy [khanacademy.org]
• 9. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for the Preparation of Supported Aluminum Bromide Catalysts on Silica

For Researchers, Scientists, and Drug Development Professionals

Introduction

Supported aluminum bromide (AlBr₃) catalysts on silica (B1680970) are potent solid Lewis acids with applications in a variety of organic transformations, including isomerization, alkylation, and acylation.[1][2] The immobilization of aluminum bromide on a solid support like silica enhances catalyst stability, simplifies product separation, and minimizes waste compared to its homogeneous counterpart.[1][2] These supported catalysts exhibit both Lewis and Brønsted acidity, the formation of which is crucial for their catalytic activity.[1] This document provides detailed protocols for the synthesis and characterization of silica-supported aluminum bromide catalysts.

Data Presentation

The physicochemical properties of supported aluminum bromide catalysts are influenced by the choice of silica support. Below is a summary of key data for catalysts prepared with different silica materials.

Catalyst Name	Silica Support	Si/Al Ratio	Br/Al Ratio	Surface Area (m²/g)	Pore Volume (cm³/g)
ABSi	Silica Gel	~20:1	~1.0	280	0.85
ABCS	Commercial Mesoporous Silica (CMS)	~20:1	~1.0	550	0.65
ABSB	SBA-15	~20:1	~1.0	600	0.90

Data compiled from studies on Al₂Br₆ grafted on various silica supports.[2] The decrease in surface area upon grafting of Al₂Br₆ is expected.[2]

Experimental Protocols

This section details the methodology for the preparation of silica-supported aluminum bromide catalysts.

Materials

• Aluminum bromide (Al₂Br₆)

• Anhydrous Toluene (B28343)

• Silica support (e.g., Silica Gel, Commercial Mesoporous Silica, SBA-15)

• Schlenk line or glovebox for inert atmosphere operations

• Standard glassware for reflux

Catalyst Preparation Workflow

References

• 1. "Probing the Surface Acidity of Supported Aluminum Bromide Catalysts" by Md Ashraful Abedin, Swarom Kanitkar et al. [repository.lsu.edu]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for Handling Anhydrous Aluminium Bromide in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the experimental setup and handling of anhydrous aluminium bromide (AlBr₃) in a laboratory setting. Due to its hazardous and reactive nature, strict adherence to these procedures is crucial to ensure personal safety and experimental success.

Properties and Hazards of Anhydrous Aluminium Bromide

Anhydrous aluminium bromide is a white to yellowish-red, lumpy solid that is highly corrosive and reacts violently with water.[1][2] It is a powerful Lewis acid and is commonly used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions.[2][3][4]

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	AlBr₃	[5][6]
Molecular Weight	266.69 g/mol	[1]
Appearance	White to yellowish-red crystalline solid	[1][5]
Melting Point	97.5 °C	[5]
Boiling Point	256 °C (sublimes)	[7]
Density	3.205 g/cm³ at 25 °C	[8]

Hazard Identification and Safety Precautions

Anhydrous aluminium bromide is classified as a hazardous substance with the following primary concerns:

• Corrosive: Causes severe skin burns and eye damage upon contact.[1][8]

• Harmful if Swallowed: Ingestion can lead to serious internal injury.[8]

• Water Reactive: Reacts violently with water, releasing heat and toxic hydrogen bromide (HBr) gas.[9] This reaction can be explosive.

• Air Sensitive: Fumes in moist air due to hydrolysis.[9]

Emergency Response: In case of exposure, immediate medical attention is required. For skin contact, flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[10][11] For eye contact, rinse cautiously with water for several minutes.[8][11] If inhaled, move the person to fresh air.[10][11] If ingested, do NOT induce vomiting.[8][10]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling anhydrous aluminium bromide.

PPE Item	Specification
Eye Protection	Chemical safety goggles and a face shield.[11]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[11]
Body Protection	Flame-retardant lab coat and a chemical-resistant apron.[11]
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges should be available for emergencies.[10] All manipulations should be performed in a certified chemical fume hood or a glovebox.

Solubility and Incompatible Materials

Understanding the solubility and reactivity of anhydrous aluminium bromide with various substances is critical for safe handling and experimental design.

Solubility Data

Solvent	Solubility
Benzene	Soluble[1][7]
Toluene (B28343)	Soluble[1][7]
Xylene	Soluble[1][7]
Diethyl ether	Soluble[5][7]
Acetone	Partially soluble[5]
Methanol	Soluble[5]
Carbon disulfide	Soluble[6][7]
Simple hydrocarbons	Soluble[1][2][7]

Note: While soluble in some protic solvents like methanol, it will also react with them.

Incompatible Materials

Substance/Condition	Hazard
Water/Moisture	Violent, exothermic reaction, release of toxic HBr gas.[8][9]
Alcohols	Reacts, potentially violently.[7]
Acids	Reactive.[7]
Aqueous solutions	Incompatible.[7]

Experimental Protocols

All manipulations of anhydrous aluminium bromide should be carried out under an inert atmosphere (e.g., argon or nitrogen) using either a glovebox or Schlenk line techniques.

Protocol for Weighing and Transferring in a Glovebox

This protocol ensures that the solid is not exposed to air or moisture.

Materials:

• Anhydrous aluminium bromide in its original container

• Spatula

• Weighing paper or a tared vial

• Reaction flask with a septum or a screw-cap vial for transfer

Procedure:

• Ensure the glovebox atmosphere is dry and inert (low O₂ and H₂O levels).

• Bring all necessary materials into the glovebox antechamber and evacuate and refill with inert gas at least three times.

• Inside the glovebox, carefully open the container of anhydrous aluminium bromide.

• Using a clean, dry spatula, transfer the desired amount of the solid onto a pre-tared weighing paper or into a vial on a balance.

• Record the mass.

• Quickly and carefully transfer the weighed solid into the reaction flask or transfer vial.

• Seal the reaction flask or transfer vial.

• Securely close the main container of anhydrous aluminium bromide.

• Remove the sealed reaction vessel and the main container from the glovebox via the antechamber.

Protocol for Setting up a Reaction using a Schlenk Line

This method is used for reactions that need to be performed under an inert atmosphere outside of a glovebox.

Materials:

• Schlenk flask and other necessary glassware (e.g., condenser, dropping funnel)

• Anhydrous aluminium bromide (weighed in a glovebox and sealed in a flask)

• Anhydrous solvent

• Schlenk line with a vacuum pump and inert gas source

• Magnetic stirrer and stir bar

Procedure:

• Assemble the reaction glassware (e.g., Schlenk flask with stir bar, condenser) and connect it to the Schlenk line.

• Evacuate the glassware under vacuum and then backfill with inert gas. Repeat this cycle at least three times to ensure an inert atmosphere.

• Under a positive flow of inert gas, add the anhydrous solvent to the Schlenk flask via a cannula or a syringe.

• If the anhydrous aluminium bromide was weighed into a separate flask, it can be added as a solid under a strong flow of inert gas or dissolved in a small amount of anhydrous solvent and transferred via cannula.

• Once all reagents are added, proceed with the reaction under a positive pressure of inert gas, which is vented through a bubbler.

Protocol for Quenching Residual Anhydrous Aluminium Bromide

This procedure must be performed with extreme caution in a fume hood.

Materials:

• Residual anhydrous aluminium bromide in a reaction flask

• Anhydrous isopropanol (B130326) or tert-butanol (B103910)

• Anhydrous toluene or hexane (B92381) (as a solvent for slurry)

• Ice bath

• Dropping funnel

Procedure:

• Cool the reaction flask containing the residual AlBr₃ in an ice bath.

• Add an anhydrous, inert solvent like toluene or hexane to create a slurry. This helps to dissipate heat during quenching.

• Slowly and dropwise, add a less reactive alcohol such as isopropanol or tert-butanol to the cooled slurry with vigorous stirring. The addition should be done via a dropping funnel.

• Observe for any gas evolution (HBr) and control the addition rate to keep the reaction from becoming too vigorous.

• Once the initial vigorous reaction has subsided, continue stirring for some time to ensure all the AlBr₃ has reacted.

• Very cautiously, you can then proceed to add a more reactive quenching agent like methanol, followed by water, always dropwise and with cooling.

• Neutralize the resulting solution with a base (e.g., saturated sodium bicarbonate solution) before disposal.

Visualized Workflows and Diagrams

Safe Handling Workflow

Caption: Workflow for the safe handling of anhydrous aluminium bromide.

Emergency Spill Response

Caption: Decision tree for responding to an anhydrous aluminium bromide spill.

Friedel-Crafts Acylation Logical Pathway

Caption: Logical pathway of a Friedel-Crafts acylation reaction.

References

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. Khan Academy [khanacademy.org]
• 5. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Chemistry Teaching Labs - Reflux under an inert atmosphere [chemtl.york.ac.uk]
• 8. batch.libretexts.org [batch.libretexts.org]
• 9. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 10. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 11. Sciencemadness Discussion Board - Anhydrous Aluminum Bromide - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols: The Use of Aluminium Bromide in the Synthesis of Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the application of aluminium bromide (AlBr₃) as a potent Lewis acid catalyst in the synthesis of pharmaceutical intermediates. While specific protocols for direct synthesis of final drug products using aluminium bromide are not extensively detailed in publicly available literature, its utility in key synthetic steps, such as Friedel-Crafts acylation, is well-established. These reactions are fundamental to creating the core structures of many active pharmaceutical ingredients (APIs). This guide will focus on a representative and crucial reaction: the Friedel-Crafts acylation of 2-methoxynaphthalene (B124790), a key step in the synthesis of a precursor for the non-steroidal anti-inflammatory drug (NSAID), Naproxen. Detailed experimental protocols, reaction mechanisms, and comparative data for Lewis acid catalysts are presented to assist researchers in applying this chemistry in a pharmaceutical context.

Introduction to Aluminium Bromide in Pharmaceutical Synthesis

Aluminium bromide is a powerful Lewis acid, a characteristic that makes it an effective catalyst for a variety of organic transformations.[1][2] In pharmaceutical synthesis, it is particularly valued for its ability to catalyze Friedel-Crafts reactions, which are essential for the formation of carbon-carbon bonds with aromatic rings.[3][4] This chemistry is instrumental in building the complex molecular architectures of many drugs.

The primary applications of aluminium bromide in pharmaceutical synthesis include:

• Friedel-Crafts Acylation and Alkylation: These reactions are fundamental for attaching acyl and alkyl groups to aromatic substrates, forming key ketone and alkylated intermediates.[3][4]

• Isomerization Reactions: Aluminium bromide can catalyze the rearrangement of molecular structures to yield desired isomers.

• Bromination Reactions: It can act as a catalyst in the introduction of bromine atoms into organic molecules, creating versatile intermediates for further synthetic transformations.

While aluminium chloride (AlCl₃) is a more commonly cited Lewis acid for these reactions, aluminium bromide offers comparable and sometimes advantageous reactivity profiles. The choice between these catalysts can depend on factors such as substrate reactivity, desired selectivity, and reaction conditions.

Key Applications in Pharmaceutical Synthesis

Synthesis of a Precursor to Naproxen via Friedel-Crafts Acylation

A critical step in the synthesis of the widely used NSAID, Naproxen, is the acylation of 2-methoxynaphthalene. This reaction typically produces 2-acetyl-6-methoxynaphthalene, a direct precursor to the final drug molecule. While many industrial processes for Naproxen have evolved, the Friedel-Crafts acylation of 2-methoxynaphthalene remains a foundational and illustrative example of the application of Lewis acid catalysis in pharmaceutical manufacturing.

Potential Role in the Synthesis of Nabumetone (B1676900)

Nabumetone, another NSAID, is 4-(6-methoxy-2-naphthyl)butan-2-one. Its synthesis involves the introduction of a butanone side chain to a methoxynaphthalene core. While documented syntheses often utilize other catalysts, the structural similarity to the Naproxen precursor suggests that a Friedel-Crafts acylation with a suitable acyl halide or anhydride (B1165640), catalyzed by a Lewis acid like aluminium bromide, could be a viable synthetic route for a key intermediate.[2][3]

Synthesis of β-Carboline Precursors

β-carbolines are a class of indole (B1671886) alkaloids with a wide range of pharmacological activities, including sedative-hypnotic and anxiolytic effects. A key synthetic step in their preparation is the Pictet-Spengler reaction, which involves the cyclization of a β-arylethylamine with an aldehyde or ketone.[5][6][7] This reaction is typically catalyzed by a Brønsted or Lewis acid. While specific protocols detailing the use of aluminium bromide are not prevalent, its strength as a Lewis acid suggests its potential to catalyze this important transformation in the synthesis of these pharmaceutically active compounds.[5]

Data Presentation: Comparative Performance of Lewis Acid Catalysts

The selection of a Lewis acid catalyst is a critical parameter in the successful execution of a Friedel-Crafts acylation. The following table provides a comparative overview of the expected performance of common Lewis acids in the acylation of an aromatic substrate. This data is extrapolated from general knowledge of Friedel-Crafts reactions and can serve as a guide for catalyst selection and optimization.[1]

Lewis Acid Catalyst	Typical Catalyst Loading (mol%)	Expected Relative Yield	Expected Reaction Time	Key Considerations
Aluminium Bromide (AlBr₃)	100 - 200	High	Short	Highly reactive and hygroscopic. Requires stringent anhydrous conditions. Often used in stoichiometric or excess amounts as it complexes with the product.
Aluminium Chloride (AlCl₃)	100 - 200	High	Short	Very similar in reactivity to AlBr₃. Also highly hygroscopic and requires careful handling.[1]
Ferric Chloride (FeCl₃)	100 - 150	Moderate to High	Moderate	A less potent but more manageable alternative to aluminium halides. It is less sensitive to moisture.[1]
Zinc Chloride (ZnCl₂)	100 - 200	Moderate	Moderate to Long	A milder Lewis acid that may require higher temperatures or longer reaction times. It can offer improved selectivity in certain cases.[1]
Titanium Tetrachloride (TiCl₄)	100 - 150	High	Short to Moderate	A strong Lewis acid that is a liquid, which can sometimes simplify handling compared to solid aluminium halides. Highly sensitive to moisture.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation using Aluminium Bromide

This protocol provides a general procedure for the acylation of an aromatic substrate, such as 2-methoxynaphthalene, using an acyl halide and aluminium bromide.

Materials:

• Aromatic substrate (e.g., 2-methoxynaphthalene)

• Acyl halide (e.g., acetyl chloride or acetic anhydride)

• Anhydrous aluminium bromide (AlBr₃)

• Anhydrous, non-polar solvent (e.g., carbon disulfide, nitrobenzene (B124822), or dichloromethane)

• Anhydrous work-up reagents (e.g., crushed ice, dilute hydrochloric acid)

• Drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate)

• Standard laboratory glassware for anhydrous reactions (e.g., flame-dried flasks, condenser with drying tube, dropping funnel)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser fitted with a calcium chloride or silica (B1680970) gel drying tube, and a nitrogen inlet.

• Reagent Charging: Under a positive pressure of dry nitrogen, charge the flask with the anhydrous solvent and the aromatic substrate. Cool the mixture to 0-5 °C in an ice bath.

• Catalyst Addition: Carefully and portion-wise, add the anhydrous aluminium bromide to the stirred solution. The addition is exothermic and may result in the evolution of hydrogen bromide gas if any moisture is present.

• Acyl Halide Addition: Add the acyl halide to the dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 1-2 hours, then slowly warm to room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice containing a small amount of concentrated hydrochloric acid. This will hydrolyze the aluminium complexes and quench the reaction. This step is highly exothermic and should be performed in a well-ventilated fume hood.

• Work-up: Separate the organic layer. Extract the aqueous layer with the reaction solvent or another suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired acylated product.

Specific Protocol: Synthesis of 2-Acetyl-6-methoxynaphthalene (Naproxen Precursor Intermediate)

This protocol is a representative procedure for the Friedel-Crafts acylation of 2-methoxynaphthalene to produce 2-acetyl-6-methoxynaphthalene, a key intermediate for Naproxen synthesis, adapted for the use of aluminium bromide.

Materials:

• 2-Methoxynaphthalene (1.0 eq)

• Acetic anhydride (1.1 eq)

• Anhydrous aluminium bromide (2.2 eq)

• Anhydrous nitrobenzene (as solvent)

• Crushed ice

• 5% Hydrochloric acid

• Toluene (B28343)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a flame-dried 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a condenser with a drying tube, place 2-methoxynaphthalene (15.8 g, 0.1 mol) and anhydrous nitrobenzene (200 mL).

• Catalyst Addition: Cool the solution to 0-5 °C and add anhydrous aluminium bromide (58.6 g, 0.22 mol) portion-wise with vigorous stirring.

• Acylating Agent Addition: Add acetic anhydride (11.2 g, 0.11 mol) dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC (e.g., using a 9:1 hexane:ethyl acetate (B1210297) eluent).

• Quenching: Slowly and carefully pour the reaction mixture into a beaker containing 500 g of crushed ice and 100 mL of 5% hydrochloric acid.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with toluene (3 x 100 mL). Combine the organic layers and wash with water, 5% sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or methanol) to yield 2-acetyl-6-methoxynaphthalene. The expected yield is in the range of 40-50%.[8]

Diagrams and Visualizations

Caption: Mechanism of Aluminium Bromide Catalyzed Friedel-Crafts Acylation.

Caption: Experimental Workflow for Friedel-Crafts Acylation.

Safety and Handling

Aluminium bromide is a highly reactive and corrosive substance that requires careful handling.

• Hygroscopic: It reacts violently with water, releasing hydrogen bromide gas, which is toxic and corrosive. All reactions must be carried out under strictly anhydrous conditions.

• Corrosive: It can cause severe burns to the skin and eyes. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at all times.

• Handling: All manipulations should be performed in a well-ventilated fume hood.

Conclusion

Aluminium bromide is a potent and effective Lewis acid catalyst for key transformations in pharmaceutical synthesis, particularly Friedel-Crafts acylation reactions. While it is a highly reactive substance that demands careful handling, its ability to efficiently promote the formation of carbon-carbon bonds makes it a valuable tool for the construction of complex pharmaceutical intermediates. The provided protocols and data serve as a guide for researchers to harness the synthetic utility of aluminium bromide in their drug discovery and development endeavors. Further research into the specific applications of aluminium bromide in the synthesis of other pharmaceutical agents could expand its utility and provide alternative synthetic routes to valuable medicines.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. EP0792860A1 - Process for the synthesis of nabumetone - Google Patents [patents.google.com]
• 4. moodle2.units.it [moodle2.units.it]
• 5. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. sciforum.net [sciforum.net]
• 8. A re-examination of the Friedel–Crafts acetylation of 2-methoxynaphthalene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

safe handling and storage procedures for aluminium bromide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and storage of aluminum bromide.

Frequently Asked Questions (FAQs)

Q1: What are the most critical immediate risks of working with aluminum bromide?

A1: Aluminum bromide is a highly corrosive and reactive chemical.[1][2] The most immediate risks are severe burns to the skin and eyes upon contact.[1][3] It reacts violently with water, releasing heat and hydrogen bromide gas, which is also corrosive and can cause severe respiratory irritation.[1][4] Inhalation of aluminum bromide dust can lead to irritation of the nose, throat, and lungs, causing coughing, wheezing, and shortness of breath.[1]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling aluminum bromide?

A2: A comprehensive PPE setup is crucial. This includes:

• Eye Protection: Wear indirect-vent, impact and splash-resistant goggles. A face shield should be worn in conjunction with goggles.[1]

• Skin Protection: Chemical-resistant gloves (Nitrile rubber with a minimum thickness of 0.11 mm is suggested) and a complete chemical-resistant and flame-retardant suit are necessary to prevent skin contact.[5][6]

• Respiratory Protection: Use a NIOSH-approved respirator or a self-contained breathing apparatus (SCBA) when ventilation is insufficient or when dusts are generated.[6][7][8] All respirator use must be part of a written program that includes training, fit testing, and medical exams as described in OSHA 1910.134.[1]

• Footwear: Protective boots should be worn.[7]

Q3: How should I properly store anhydrous aluminum bromide in the laboratory?

A3: Store aluminum bromide in a cool, dry, well-ventilated area in tightly closed containers.[1][5][6] It is crucial to protect it from moisture and water.[5][7] Storage under an inert gas like nitrogen is recommended.[1][7] The recommended storage temperature is between 2°C and 8°C (36°F and 46°F).[8] It should be stored locked up and away from incompatible materials.[5][7][9]

Q4: What substances are incompatible with aluminum bromide?

A4: Aluminum bromide is incompatible with a range of substances and will react violently with some. Avoid contact with:

• Water[1][5]

• Alcohols[1][5][6]

• Strong acids (e.g., hydrochloric, sulfuric, and nitric acid)[1]

• Strong oxidizing agents[5][6]

• Sodium and Potassium[1]

• Bases[7]

• Metals[10][11]

Troubleshooting Guides

Scenario 1: Accidental Skin or Eye Contact

• Issue: Researcher experiences skin or eye exposure to aluminum bromide powder or solution.

• Immediate Action:

  • Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[1][3] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[1][5][6]

  • Skin Contact: Quickly remove all contaminated clothing.[1][5] Immediately wash the affected area with large amounts of soap and water for at least 15 minutes.[1][6] Seek immediate medical attention.[1][5] If water-reactive products are embedded in the skin, do not apply water; instead, cover with a light oil.[3]

• Follow-up: Launder contaminated clothing before reuse by individuals informed of the hazards.[1] Emergency eyewash fountains and safety showers must be readily available in the immediate work area.[1]

Scenario 2: Aluminum Bromide Spill

• Issue: A container of solid aluminum bromide is spilled in the lab.

• Immediate Action:

  • Evacuate all non-essential personnel from the spill area.[1]

  • Ensure proper ventilation.[5]

  • DO NOT USE WATER. [1]

  • Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[1]

  • Carefully place the mixture into a covered container for disposal.[1]

  • Use spark-proof tools and explosion-proof equipment during cleanup.[9]

• Follow-up: The spill area should be ventilated and washed after the cleanup is complete.[1] Dispose of the contained waste as hazardous material in accordance with local, state, and federal regulations.[1][5]

Scenario 3: Inhalation of Dust

• Issue: A researcher inhales aluminum bromide dust.

• Immediate Action:

  • Move the individual to fresh air immediately.[6][9]

  • If breathing is difficult, administer oxygen.[6][9]

  • If breathing has stopped, begin artificial respiration. Do not use mouth-to-mouth resuscitation if the person ingested or inhaled the chemical.[3][9]

  • Seek immediate medical attention.[6]

Quantitative Data Summary

Parameter	Value	Reference
Recommended Airborne Exposure Limit (ACGIH, 8-hour TWA)	2 mg/m³	[1]
Melting Point	97.5 - 98 °C	[6][7]
Boiling Point	255 - 265 °C	[6][9]
Recommended Storage Temperature	2 - 8 °C (36 - 46 °F)	[8]
Oral LD50 (Rat)	1598 mg/kg	[10]

Experimental Protocols

Protocol 1: Spill Cleanup Procedure for Solid Aluminum Bromide

• Preparation: Don appropriate PPE, including chemical-resistant gloves, splash goggles, a face shield, and a respirator. Ensure spark-proof tools are available.

• Containment: Evacuate the immediate area.

• Absorption: Cover the spilled solid aluminum bromide with a dry absorbent material such as sand, dry lime, or soda ash.[1] Do not use water or wet methods.[1]

• Collection: Using spark-proof scoops or brushes, carefully transfer the absorbed material into a labeled, sealable container for hazardous waste.[1][9]

• Decontamination: After the bulk material is removed, decontaminate the area.

• Disposal: Seal the waste container and dispose of it according to institutional and regulatory guidelines for hazardous waste.[1]

Visualizations

Caption: Workflow for handling an aluminum bromide spill.

References

• 1. nj.gov [nj.gov]
• 2. canyoncomponents.com [canyoncomponents.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. ltschem.com [ltschem.com]
• 6. prochemonline.com [prochemonline.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. fishersci.com [fishersci.com]

Technical Support Center: Managing Anhydrous Aluminum Bromide (AlBr₃)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the highly hygroscopic nature of anhydrous aluminum bromide (AlBr₃). Below, you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous aluminum bromide and why is its hygroscopic nature a concern?

A1: Anhydrous aluminum bromide (AlBr₃) is a powerful Lewis acid catalyst used extensively in organic synthesis, most notably in Friedel-Crafts reactions.[1][2][3] It is extremely hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][3] This is a significant concern because AlBr₃ reacts violently with water, leading to its decomposition and the formation of aluminum hydroxide (B78521) and hydrobromic acid.[2][4] This reaction not only deactivates the catalyst, rendering it ineffective for its intended purpose, but can also generate corrosive byproducts that may interfere with your reaction.[4]

Q2: How can I visually assess the quality of my anhydrous AlBr₃?

A2: High-purity, anhydrous AlBr₃ should be a white to pale yellow crystalline solid or powder.[1][5] A distinct yellowish or reddish-brown tint can indicate the presence of impurities, often resulting from the presence of iron or partial decomposition due to moisture exposure.[2] If the material is clumpy, appears wet, or fumes excessively upon brief exposure to air, it has likely absorbed a significant amount of moisture.

Q3: What are the immediate consequences of using moisture-contaminated AlBr₃ in a reaction?

A3: Using moisture-contaminated AlBr₃ will lead to a significant decrease in or complete failure of your reaction. The water will react with the AlBr₃, quenching its Lewis acidity which is crucial for activating electrophiles in reactions like the Friedel-Crafts acylation and alkylation.[6] This can result in low to no product yield, and the formation of unwanted byproducts.

Q4: How should anhydrous AlBr₃ be properly stored to prevent moisture absorption?

A4: To maintain its anhydrous state, AlBr₃ must be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible substances like alcohols and acids.[1] For long-term storage, it is highly recommended to store it under an inert atmosphere, such as nitrogen or argon, within a desiccator or a glovebox.

Q5: Can I regenerate AlBr₃ that has been exposed to moisture?

A5: While technically possible, regenerating hydrated aluminum bromide to its anhydrous form in a standard laboratory setting is challenging and often not practical. The process would require heating the hydrated material in a stream of dry hydrogen bromide gas to reverse the hydrolysis. Given the hazards and complexities involved, it is generally safer and more efficient to procure fresh, high-purity anhydrous AlBr₃.

Troubleshooting Guide

Problem: My Friedel-Crafts reaction is not working or giving a very low yield.

Possible Cause	Troubleshooting Step
Moisture Contamination of AlBr₃	Ensure you are using a fresh, unopened container of anhydrous AlBr₃ or one that has been properly stored under an inert atmosphere. Visually inspect the AlBr₃ for any signs of moisture exposure (clumping, discoloration).[6]
Wet Solvent or Reagents	Use freshly distilled and dried solvents. Ensure all other reagents are anhydrous. Dry all glassware in an oven and cool it under a stream of inert gas or in a desiccator before use.
Improper Handling Technique	Handle and weigh anhydrous AlBr₃ exclusively within a glovebox or under a positive pressure of an inert gas (e.g., nitrogen or argon) to prevent any contact with atmospheric moisture.
Insufficient Catalyst	For Friedel-Crafts acylations, a stoichiometric amount of AlBr₃ is often required because the product ketone can form a complex with the catalyst.[6] Review your procedure to ensure the correct molar ratio is being used.

Problem: The AlBr₃ is fuming excessively and appears to be reacting with the air.

Possible Cause	Troubleshooting Step
High Humidity Environment	The fuming is a result of the AlBr₃ reacting with atmospheric moisture to produce hydrobromic acid (HBr) gas.[1] This indicates that your handling environment is not sufficiently dry.
Improper Handling Technique	Immediately transfer the AlBr₃ to a dry, inert atmosphere environment like a glovebox. Minimize the time the container is open to the air.

Quantitative Data

Physicochemical Properties of Anhydrous AlBr₃

Property	Value
Molecular Formula	AlBr₃
Molar Mass	266.69 g/mol [5]
Appearance	White to pale yellow crystalline solid/powder[5]
Melting Point	97.5 °C[2][5]
Boiling Point	255 °C[2][5]
Density	3.205 g/cm³ at 25 °C
Solubility	Reacts violently with water. Soluble in many organic solvents such as acetone, hexane, benzene, and nitrobenzene.[1][7]

Experimental Protocols

Protocol 1: Handling and Dispensing Anhydrous AlBr₃ in a Glovebox

Objective: To safely weigh and dispense anhydrous AlBr₃ for a chemical reaction while preventing exposure to atmospheric moisture.

Materials:

• Anhydrous AlBr₃ in its original sealed container

• Spatula

• Weighing boat or vial

• Balance (located inside the glovebox)

• Reaction flask

• Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves

Procedure:

• Glovebox Preparation: Ensure the glovebox has a dry, inert atmosphere (typically <1 ppm H₂O and O₂).

• Transfer Materials: Introduce the sealed container of AlBr₃, spatula, weighing vessel, and any other necessary items into the glovebox antechamber.

• Purge Antechamber: Evacuate and refill the antechamber with the inert glovebox gas for at least three cycles.

• Transfer to Main Chamber: Once the purge cycles are complete, open the inner antechamber door and move the items into the main glovebox chamber.

• Equilibration: Allow the AlBr₃ container to equilibrate to the glovebox temperature for a few minutes.

• Dispensing: Carefully open the AlBr₃ container. Using a clean, dry spatula, transfer the desired amount of AlBr₃ to the weighing vessel on the balance.

• Seal Container: Immediately and tightly seal the main AlBr₃ container.

• Transfer to Reaction Flask: Add the weighed AlBr₃ to your reaction flask.

• Clean Up: Clean the spatula and any spills within the glovebox.

• Remove Materials: Once the experiment is set up, remove any unnecessary items from the glovebox via the antechamber, following the proper purging procedure.

Protocol 2: Synthesis of Anhydrous AlBr₃ (for purification or small-scale preparation)

Objective: To synthesize anhydrous AlBr₃ from aluminum and bromine. (Caution: This reaction is highly exothermic and involves hazardous materials. It should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.)

Materials:

• Aluminum foil or powder

• Liquid bromine

• Reaction flask equipped with a dropping funnel and a reflux condenser

• Heating mantle

• Inert gas source (e.g., nitrogen or argon)

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. The flask should contain the aluminum. The dropping funnel should be charged with bromine. The entire system should be flushed with an inert gas.

• Initiation: Carefully add a small amount of bromine to the aluminum. The reaction is exothermic and may require gentle heating to initiate.

• Reaction: Once the reaction begins, add the remaining bromine dropwise at a rate that maintains a controlled reflux.

• Completion: After the addition is complete, the mixture is typically heated to ensure the reaction goes to completion.

• Purification: The resulting AlBr₃ can be purified by sublimation or distillation under reduced pressure.

• Storage: The purified AlBr₃ should be collected and stored under a dry, inert atmosphere.

Visualizations

Caption: Workflow for handling anhydrous AlBr₃.

Caption: Troubleshooting low yield in AlBr₃-catalyzed reactions.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 3. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 4. Lewis Acid Stability in Extreme Reaction Conditions [eureka.patsnap.com]
• 5. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Quenching Methods for Reactions Containing Aluminum Bromide

For researchers, scientists, and drug development professionals, the use of aluminum bromide (AlBr₃) as a potent Lewis acid catalyst is pivotal in numerous synthetic transformations, most notably in Friedel-Crafts reactions. However, the workup of these reactions, specifically the quenching of the highly reactive aluminum bromide, presents significant safety and procedural challenges. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the quenching process.

Frequently Asked Questions (FAQs)

Q1: Why is quenching of aluminum bromide reactions a critical and hazardous step?

Aluminum bromide is a highly reactive, hygroscopic solid that reacts violently and exothermically with water.[1][2][3][4] This reaction, a hydrolysis, produces corrosive hydrogen bromide (HBr) gas and aluminum hydroxide (B78521) (Al(OH)₃).[4][5] In a laboratory setting, failure to control this reaction can lead to a rapid increase in temperature and pressure, potentially causing the ejection of corrosive materials from the reaction vessel. Therefore, a carefully planned and executed quenching procedure is paramount for safety and successful product isolation.

Q2: What is the standard quenching procedure for a reaction containing aluminum bromide?

The most common and generally effective method for quenching a reaction containing aluminum bromide, such as a Friedel-Crafts reaction, involves the slow and controlled addition of the reaction mixture to a separate vessel containing crushed ice or an ice-water slurry.[6] This method serves two primary purposes: the large excess of ice helps to absorb the significant heat of reaction, and the water acts as the quenching agent.[7] Often, a strong acid like hydrochloric acid (HCl) is added to the ice-water mixture to aid in dissolving the resulting aluminum salts and prevent the formation of emulsions.[6]

Q3: What are the visual cues for a complete quench?

Initially, the addition of the reaction mixture to the aqueous quencher will be accompanied by fizzing and the evolution of fumes (HBr gas). A successful quench is typically indicated by the cessation of gas evolution and the formation of a clear aqueous layer after all of the reaction mixture has been added and thoroughly stirred. The disappearance of any unreacted starting materials, as monitored by an appropriate analytical technique like Thin-Layer Chromatography (TLC), also confirms the completion of the reaction.

Q4: Can I add the quenching agent directly to my reaction flask?

While it may seem more direct, adding the quenching agent (e.g., water) dropwise to the reaction flask is generally not recommended, especially for larger-scale reactions. This "direct quench" method is much harder to control. The initial drops of water can react violently with the concentrated aluminum bromide, leading to a rapid, localized exotherm that can be difficult to manage. The "inverse quench," where the reaction mixture is added to the quenching solution, allows for better heat dissipation and control over the rate of reaction.[1]

Troubleshooting Guide

Issue	Potential Causes	Solutions
Violent, Uncontrolled Exotherm	1. Quenching agent added too quickly. 2. Reaction mixture not adequately cooled before quenching. 3. "Direct quench" method used instead of "inverse quench."	1. Add the reaction mixture to the quenching solution slowly and in a controlled manner. 2. Ensure the reaction mixture is cooled to 0°C or below in an ice bath before beginning the quench. 3. Always add the reaction mixture to a vigorously stirred, cold quenching solution.
Formation of a Thick, Unfilterable Precipitate (Aluminum Salts)	1. Insufficient acid in the aqueous quenching solution. 2. The pH of the aqueous layer is too high, causing the precipitation of aluminum hydroxide.	1. Use a quenching solution containing dilute hydrochloric acid (e.g., 1-2 M HCl) to keep the aluminum salts dissolved as soluble aluminum chlorohydroxy species. 2. If a precipitate has already formed, add more dilute HCl to the mixture with stirring until the solid dissolves.
Persistent Emulsion During Aqueous Workup	1. Formation of finely dispersed aluminum salts at the interface of the organic and aqueous layers. 2. High concentration of reactants or products that act as surfactants.	1. Add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) to the separatory funnel and shake. Rochelle's salt chelates with the aluminum ions, helping to break up the emulsion.[2][5][8] 2. Add a small amount of solid sodium chloride (salting out) to the separatory funnel to increase the polarity of the aqueous layer.[9] 3. If the emulsion persists, filter the entire mixture through a pad of Celite®.[9]
Low Product Yield After Workup	1. Product is partially soluble in the aqueous layer. 2. Product degradation due to prolonged exposure to acidic conditions. 3. Incomplete extraction of the product from the aqueous layer.	1. Perform multiple extractions (at least 3) of the aqueous layer with a suitable organic solvent. 2. Neutralize the acidic aqueous layer with a base (e.g., sodium bicarbonate) before extraction, if your product is acid-sensitive. 3. Back-extract the combined organic layers with brine to remove dissolved water and some polar impurities.

Experimental Protocols

Protocol 1: Standard Quenching with Ice and Hydrochloric Acid

This protocol is a general guideline for quenching a Friedel-Crafts reaction where aluminum bromide was used as a catalyst.

• Preparation of Quenching Solution: In a beaker or flask large enough to hold at least twice the volume of the reaction mixture, prepare a slurry of crushed ice and 1 M hydrochloric acid.

• Cooling the Reaction Mixture: Once the reaction is deemed complete, cool the reaction vessel in an ice-water bath to 0-5 °C.

• Quenching: While vigorously stirring the ice-HCl slurry, slowly and carefully add the cold reaction mixture via a dropping funnel or by pouring in small portions. Maintain a temperature below 20°C in the quenching vessel throughout the addition.

• Extraction: Once the addition is complete and gas evolution has ceased, transfer the mixture to a separatory funnel. Separate the organic layer.

• Washing: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane) two to three times.

• Combining and Neutralizing: Combine all organic extracts and wash sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Alternative Quenching with Rochelle's Salt for Emulsion Prevention

This protocol is particularly useful when persistent emulsions are anticipated or have been previously observed.

• Preparation of Quenching Solution: In a separate flask, prepare a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Initial Quench: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully add the reaction mixture to a vigorously stirred beaker of crushed ice.

• Breaking the Emulsion: After the initial quench, add the saturated Rochelle's salt solution to the mixture and stir vigorously for 15-30 minutes. The mixture should separate into two clear layers.[2]

• Workup: Proceed with the extraction and washing steps as described in Protocol 1.

Visualizing the Quenching Process

Caption: General experimental workflow for quenching reactions containing aluminum bromide.

Caption: Decision tree for troubleshooting common issues during aluminum bromide quench.

References

• 1. How To Run A Reaction [chem.rochester.edu]
• 2. curlyarrow.blogspot.com [curlyarrow.blogspot.com]
• 3. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. odp.library.tamu.edu [odp.library.tamu.edu]
• 7. Quenched Lewis Acidity: Studies on the Medium Dependent Fluorescence of Zinc(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Applications of Potassium sodium tartrate tetrahydrate_Chemicalbook [chemicalbook.com]
• 9. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Optimizing Aluminum Bromide Catalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum bromide (AlBr₃) catalyzed reactions. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: My Friedel-Crafts reaction using aluminum bromide is resulting in a low yield or no product. What are the common causes and how can I troubleshoot this?

A: Low or no yield in AlBr₃ catalyzed reactions can stem from several factors. A systematic approach to troubleshooting is crucial.

Troubleshooting Low Yield in AlBr₃ Catalyzed Reactions

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Catalyst Loading	AlBr₃ is a strong Lewis acid that activates the electrophile. In Friedel-Crafts acylation, the catalyst complexes with the ketone product, so a stoichiometric amount or a slight excess is often necessary.[1][2]	Gradually increase the catalyst loading (e.g., from 1.0 to 1.2 equivalents for acylation). Monitor the reaction progress to find the optimal amount that maximizes yield without promoting side reactions.
Catalyst Deactivation by Moisture	Aluminum bromide is highly hygroscopic and reacts violently with water to form inactive aluminum hydroxide (B78521) and hydrogen bromide gas.[3] This deactivation is a primary cause of reaction failure.	Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.[2]
Catalyst Deactivation by Substrate/Impurities	If the aromatic substrate contains basic functional groups (e.g., amines, amides), they will form a complex with the Lewis acid catalyst, deactivating it.[4]	Protect basic functional groups before the reaction. Use high-purity starting materials to avoid impurities that can poison the catalyst.
Deactivated Aromatic Ring	Friedel-Crafts reactions are generally unsuccessful with strongly deactivated aromatic rings (e.g., nitrobenzene, benzonitrile) due to their reduced nucleophilicity.[4][5]	Consider using a more potent Lewis acid, higher reaction temperatures, or alternative synthetic routes for highly deactivated substrates.[2]
Inappropriate Reaction Temperature	The optimal temperature is reaction-specific. While higher temperatures can increase the reaction rate, they can also lead to side reactions and decomposition of reactants or products.[6]	Start the reaction at a low temperature (e.g., 0 °C) and gradually warm to room temperature or apply gentle heating. Monitor the reaction by TLC or GC to determine the optimal temperature profile.

Issue 2: Formation of Multiple Products (Polyalkylation or Isomerization)

Q: I am observing the formation of multiple products, including polyalkylated species and isomers. How can I improve the selectivity of my reaction?

A: The formation of multiple products is a common challenge in Friedel-Crafts alkylation reactions.

Strategies to Improve Selectivity in Friedel-Crafts Alkylation

Problem	Cause	Solution
Polyalkylation	The alkylated product is often more reactive than the starting material because alkyl groups are activating.[5][7] This leads to further alkylation.	- Use a large excess of the aromatic substrate to increase the probability of the electrophile reacting with the starting material.[5][7]- Perform a Friedel-Crafts acylation followed by reduction of the ketone. The acyl group is deactivating, preventing polysubstitution.[7][8]
Isomeric Products (Carbocation Rearrangement)	Primary and secondary alkyl halides can form carbocations that rearrange to more stable carbocations via hydride or alkyl shifts, leading to a mixture of isomeric products.[4][9][10]	- Use Friedel-Crafts acylation followed by reduction, as the acylium ion is resonance-stabilized and does not rearrange.[9][10]- Lower the reaction temperature to potentially suppress carbocation rearrangements.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for a reaction catalyzed by aluminum bromide?

A1: The choice of solvent can significantly impact the reaction outcome. Non-polar, aprotic solvents are generally preferred to avoid reaction with the aluminum bromide catalyst.

Solvent	Application Notes
Dichloromethane (DCM)	A common solvent for Friedel-Crafts reactions due to its ability to dissolve the reactants and the catalyst complex. It is relatively inert under the reaction conditions.[2]
Carbon Disulfide (CS₂)	A traditional solvent for Friedel-Crafts reactions, often providing good results. However, it is highly flammable and toxic.[2]
Nitrobenzene	Used for less reactive aromatic substrates as it allows for higher reaction temperatures. However, it is a deactivating solvent and can be difficult to remove.[2][11]
Hexane/Cyclohexane	Can be used, but the solubility of the catalyst and reactants may be limited.

Q2: How can I tell if my aluminum bromide catalyst has been deactivated by moisture?

A2: Aluminum bromide is a white to yellowish-red crystalline solid.[3] If it appears clumpy, has a strong pungent odor of hydrogen bromide, or fumes excessively in the air, it has likely been exposed to moisture and is at least partially hydrolyzed. Using a fresh, unopened container or a properly stored and handled batch is crucial for reaction success.

Q3: Is it possible to regenerate the aluminum bromide catalyst after the reaction?

A3: In homogeneous Friedel-Crafts reactions, the aluminum bromide catalyst complexes with the product (especially in acylations) and is consumed during the aqueous workup. Therefore, regeneration of the catalyst from the reaction mixture is generally not feasible. To overcome this, researchers have explored the use of supported aluminum bromide catalysts, which can be recovered by filtration and potentially reused after reactivation.[12]

Q4: What are the key safety precautions when working with aluminum bromide?

A4: Aluminum bromide is a hazardous substance that requires careful handling.[3]

• Corrosive: It can cause severe burns to the skin, eyes, and respiratory tract.[3]

• Reactive with Water: It reacts violently with water, releasing toxic and corrosive hydrogen bromide gas.[3]

• Handling: Always handle aluminum bromide in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry place, away from moisture and incompatible substances, in a tightly sealed container.[3]

Experimental Protocols

Protocol: Friedel-Crafts Acylation of Toluene (B28343) with Acetyl Bromide using Aluminum Bromide

This protocol describes the synthesis of 4-methylacetophenone.

Materials:

• Toluene (anhydrous)

• Acetyl bromide (anhydrous)

• Aluminum bromide (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (dilute, e.g., 1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Preparation: In the reaction flask, add anhydrous aluminum bromide (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Addition of Reactants:

  • In the dropping funnel, add a solution of acetyl bromide (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the stirred AlBr₃ suspension over 15-20 minutes.

  • After the addition is complete, add a solution of anhydrous toluene (1.0 equivalent) in anhydrous DCM dropwise via the dropping funnel, maintaining the temperature below 10 °C.

• Reaction: Once the toluene addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Carefully quench the reaction by slowly pouring the mixture over crushed ice containing concentrated HCl.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer twice with DCM.

• Purification:

  • Combine the organic layers and wash with dilute HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • The crude product can be further purified by distillation or recrystallization.

Visualizations

Caption: A flowchart for troubleshooting low yield in AlBr₃ catalyzed reactions.

Caption: Decision tree for mitigating common side reactions in Friedel-Crafts alkylation.

References

• 1. thaiscience.info [thaiscience.info]
• 2. benchchem.com [benchchem.com]
• 3. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Purification of Technical Grade Aluminum Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with technical grade aluminum bromide. Our goal is to offer practical guidance to overcome common challenges encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in technical grade aluminum bromide?

Technical grade aluminum bromide often contains impurities resulting from its manufacturing process and its inherent reactivity. The most common impurities include:

• Aluminum hydroxides and oxides: These form due to the hygroscopic nature of aluminum bromide, which readily reacts with moisture from the air.[1]

• Iron (III) bromide: This can be present as a yellowish-brown contaminant, giving the technical grade product a colored appearance.

• Free bromine: Excess bromine from the synthesis process can remain in the product.[2]

• Other metal halides: Depending on the purity of the starting aluminum, other metal bromides may be present.

Q2: Why is it crucial to handle aluminum bromide under anhydrous conditions?

Aluminum bromide is highly hygroscopic and reacts vigorously with water in an exothermic reaction. This reaction produces corrosive hydrogen bromide (HBr) gas and aluminum hydroxides/oxides, which contaminates the product.[1][3] Failure to maintain anhydrous conditions will lead to lower purity and can pose safety hazards due to the evolution of HBr gas. All glassware should be thoroughly dried, and the purification should be carried out under an inert atmosphere (e.g., dry nitrogen or argon).

Q3: What are the primary methods for purifying technical grade aluminum bromide?

The main techniques for purifying technical grade aluminum bromide are:

• Vacuum Distillation: This method separates aluminum bromide from less volatile impurities like aluminum oxide and some metal salts.[2][4]

• Sublimation: This technique is effective for removing non-volatile impurities, yielding a high-purity crystalline product.[5]

• Recrystallization: This involves dissolving the impure aluminum bromide in a suitable organic solvent at an elevated temperature and then allowing it to crystallize upon cooling, leaving impurities dissolved in the solvent.[1][6]

Q4: Which purification method is most suitable for my application?

The choice of purification method depends on the nature of the impurities and the desired final purity.

• Distillation is a good general-purpose method for removing non-volatile inorganic salts.

• Sublimation can achieve very high purity by removing non-volatile impurities.

• Recrystallization is particularly useful for removing impurities that have different solubility profiles from aluminum bromide in a specific solvent. It can be effective against both inorganic and organic contaminants.

Quantitative Data Summary

Grade	Typical Purity	Common Impurities
Technical Grade	95-98%	Aluminum oxides/hydroxides, iron salts, excess bromine
Purified/Extra Pure	>98%	Reduced levels of moisture and iron
High Purity	99% - 99.999%	Trace amounts of metals and other halides

Experimental Protocols

Vacuum Distillation

This protocol describes the purification of aluminum bromide by distillation under reduced pressure.

Materials:

• Technical grade aluminum bromide

• Dry, two-neck round-bottom flask

• Distillation head with a condenser

• Receiving flask

• Heating mantle

• Vacuum pump and tubing

• Inert gas source (e.g., dry nitrogen)

• Dry calcium chloride tube

Procedure:

• Apparatus Setup: Assemble the distillation apparatus, ensuring all glassware is thoroughly dried. Use grease on all ground-glass joints to ensure a good seal. The apparatus should be flushed with a slow stream of dry nitrogen.

• Charging the Flask: In a glove box or under a positive pressure of inert gas, charge the round-bottom flask with technical grade aluminum bromide.

• Applying Vacuum: Connect the apparatus to a vacuum pump. Slowly and carefully apply the vacuum.

• Heating: Once a stable vacuum is achieved, begin heating the distillation flask using a heating mantle. The boiling point of aluminum bromide is 255 °C at atmospheric pressure, but it will be significantly lower under vacuum.[3] Boiling is often observed to commence between 120-140 °C under vacuum.[4]

• Collecting Fractions: The initial fraction may contain more volatile impurities and residual bromine, appearing reddish.[4] This fraction should be collected separately. The main fraction of pure, colorless aluminum bromide should then be collected in a clean receiving flask.

• Completion and Cooling: Once the distillation is complete, turn off the heating and allow the apparatus to cool to room temperature under vacuum.

• Breaking the Vacuum: Slowly break the vacuum by introducing dry nitrogen gas.

• Storage: Transfer the purified aluminum bromide to a dry, airtight container inside a glove box or under an inert atmosphere.

Sublimation

This method is suitable for obtaining high-purity aluminum bromide by separating it from non-volatile impurities.

Materials:

• Technical grade aluminum bromide

• Sublimation apparatus (including a cold finger)

• Heating source (heating mantle or oil bath)

• Vacuum source

• Coolant for the cold finger (e.g., cold water or a dry ice/acetone slurry)

Procedure:

• Apparatus Setup: Ensure the sublimation apparatus is clean and completely dry.

• Loading the Sample: Place the technical grade aluminum bromide at the bottom of the sublimation apparatus.

• Assembly and Vacuum: Lightly grease the joints and assemble the apparatus. Connect it to a vacuum source and evacuate the system.

• Cooling the Cold Finger: Begin circulating the coolant through the cold finger.

• Heating: Gently heat the bottom of the apparatus. The aluminum bromide will sublime and deposit as pure crystals on the cold finger.

• Completion: Continue the process until a sufficient amount of pure product has collected on the cold finger.

• Cooling and Collection: Turn off the heat and allow the apparatus to cool completely to room temperature while still under vacuum.

• Breaking the Vacuum: Carefully and slowly introduce an inert gas to bring the apparatus back to atmospheric pressure.

• Harvesting the Product: Disassemble the apparatus and scrape the purified aluminum bromide crystals from the cold finger in a dry environment (e.g., a glove box).

Recrystallization from an Organic Solvent

This protocol outlines the purification of aluminum bromide by recrystallization. The choice of solvent is critical; it should dissolve aluminum bromide well at high temperatures but poorly at low temperatures. Saturated hydrocarbons are often suitable.[1]

Materials:

• Technical grade aluminum bromide

• Anhydrous organic solvent (e.g., hexane, benzene, toluene)[1]

• Dry Erlenmeyer flask with a reflux condenser

• Heating and stirring plate

• Dry filtration apparatus (e.g., Büchner funnel and flask)

• Inert gas supply

Procedure:

• Solvent Selection: In a dry flask under an inert atmosphere, add a small amount of technical grade aluminum bromide to the chosen solvent. Heat the mixture to determine if the solubility increases significantly with temperature.

• Dissolution: Place the technical grade aluminum bromide in a dry Erlenmeyer flask equipped with a reflux condenser and a magnetic stir bar. Add the minimum amount of hot solvent required to completely dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration under an inert atmosphere to remove them.

• Crystallization: Allow the hot solution to cool slowly and undisturbed to room temperature. Further cooling in an ice bath can increase the yield of crystals.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a dry Büchner funnel. Wash the crystals with a small amount of cold, fresh solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

• Storage: Store the purified aluminum bromide in a tightly sealed container under an inert atmosphere.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Product fumes in air, has a pungent odor, and appears wet or clumpy.	Exposure to moisture, leading to hydrolysis.	- Ensure all glassware is rigorously dried before use. - Handle and store aluminum bromide under a dry, inert atmosphere (e.g., nitrogen or argon in a glove box).[7] - If hydrolysis has occurred, repurification by distillation or sublimation may be necessary to remove the resulting oxides and hydroxides.
During distillation, the product is colored (yellow/red).	Presence of free bromine or iron impurities.	- The first fraction of the distillate may contain more volatile impurities like bromine; collect this separately.[4] - If the color persists, the impurity may be less volatile iron bromide, which is difficult to remove by distillation alone. Consider sublimation or recrystallization.
Low or no yield of crystals during recrystallization.	- Too much solvent was used. - The solution was not sufficiently saturated. - The cooling process was too rapid.	- Reduce the solvent volume by evaporation under an inert atmosphere and attempt to recrystallize again.[8] - Ensure the minimum amount of hot solvent is used for dissolution.[9] - Allow the solution to cool slowly to room temperature before placing it in an ice bath.[10] - Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[9]
"Oiling out" during recrystallization (product separates as a liquid instead of crystals).	The boiling point of the solvent is higher than the melting point of the aluminum bromide, or significant impurities are present.	- Warm the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[8] - Consider using a different recrystallization solvent with a lower boiling point.
Sublimation is very slow or does not occur.	- The temperature is too low. - The vacuum is not sufficient.	- Gradually increase the temperature of the heating source. - Check the vacuum system for leaks and ensure the pump is functioning correctly.
During sublimation, the product appears discolored on the cold finger.	Volatile impurities are co-subliming with the product.	- A preliminary distillation might be necessary to remove more volatile impurities before sublimation.

Visualization of Experimental Workflow

Below are diagrams illustrating the logical workflow for the purification techniques described.

Caption: Workflow for Vacuum Distillation of AlBr3

Caption: Workflow for Sublimation of AlBr3

Caption: Workflow for Recrystallization of AlBr3

References

• 1. US2275465A - Purification of aluminum bromide - Google Patents [patents.google.com]
• 2. zenodo.org [zenodo.org]
• 3. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. ltschem.com [ltschem.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Aluminum Bromide (AlBr₃) Reactions

Welcome to the Technical Support Center for aluminum bromide (AlBr₃) mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, minimize side product formation, and optimize reaction outcomes. Here you will find detailed troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using AlBr₃ as a catalyst?

A1: Aluminum bromide is a strong Lewis acid catalyst commonly used in Friedel-Crafts alkylations, acylations, and brominations. The most prevalent side reactions include:

• Polyalkylation in Friedel-Crafts alkylation, where the initial alkylated product is more reactive than the starting material, leading to the addition of multiple alkyl groups.[1][2]

• Carbocation rearrangement in Friedel-Crafts alkylation, where the intermediate carbocation rearranges to a more stable form, resulting in isomeric products.[2][3]

• Polybromination in bromination reactions, especially with activated aromatic rings, leading to the addition of multiple bromine atoms.

• Catalyst deactivation through complexation with the product, particularly in Friedel-Crafts acylation where the ketone product can form a stable complex with AlBr₃.[4]

• Hydrolysis of AlBr₃ in the presence of moisture, which deactivates the catalyst and produces hydrobromic acid (HBr).

Q2: How can I minimize polyalkylation in Friedel-Crafts reactions?

A2: Polyalkylation can be minimized by:

• Using a large excess of the aromatic substrate relative to the alkylating agent. This increases the statistical probability of the electrophile reacting with the starting material rather than the alkylated product.[5][6]

• Alternatively, performing a Friedel-Crafts acylation followed by a reduction of the ketone to the desired alkyl group is a highly effective method to ensure mono-substitution.[1][7]

Q3: My Friedel-Crafts alkylation is yielding a rearranged isomer. How can I obtain the straight-chain product?

A3: Carbocation rearrangement to a more stable carbocation is a common issue with primary alkyl halides. To obtain the non-rearranged product, you should use the Friedel-Crafts acylation-reduction sequence. The acylium ion intermediate in acylation is resonance-stabilized and does not rearrange. Subsequent reduction of the resulting ketone will yield the desired straight-chain alkylated product.[1][7][8]

Q4: Why is my Friedel-Crafts acylation reaction failing or giving a low yield?

A4: Low yields in Friedel-Crafts acylation can be due to several factors:

• Deactivated aromatic ring: The presence of strongly electron-withdrawing groups on the aromatic substrate can make it too unreactive for acylation.

• Insufficient catalyst: AlBr₃ forms a complex with the ketone product, so at least a stoichiometric amount of the catalyst is required.[4]

• Moisture: AlBr₃ is highly sensitive to moisture. Ensure all glassware, solvents, and reagents are anhydrous.

• Reaction temperature: The reaction is often exothermic, and controlling the temperature, especially during the initial addition, is crucial to prevent side reactions and degradation.[9]

Q5: How can I control the regioselectivity of bromination reactions with AlBr₃?

A5: The regioselectivity of bromination is influenced by the substituents on the aromatic ring and the reaction conditions. For activated rings, which are prone to polybromination, using a milder brominating agent or carefully controlling the stoichiometry of bromine can favor mono-bromination. The choice of solvent and temperature also plays a role in the ortho/para selectivity.[10]

Troubleshooting Guides

Issue 1: Formation of Multiple Products in Friedel-Crafts Alkylation

Symptoms:

• GC-MS analysis shows multiple peaks with the same mass, indicating isomeric products.

• NMR spectrum is complex and shows signals for both the expected product and rearranged isomers.

• Evidence of di- or tri-substituted products in the mass spectrum.

Root Causes & Solutions:

Root Cause	Troubleshooting Steps	Rationale
Carbocation Rearrangement	1. Switch to Friedel-Crafts Acylation-Reduction: Acylate the aromatic ring with the appropriate acyl halide, then reduce the ketone.[1][7] 2. Use a milder Lewis acid: In some cases, a less reactive catalyst may reduce the extent of rearrangement.	The acylium ion in acylation is resonance-stabilized and does not rearrange.[11] Milder conditions can sometimes favor the kinetic, non-rearranged product.
Polyalkylation	1. Increase the molar ratio of the aromatic substrate to the alkylating agent: Use a large excess of the aromatic compound.[5][6] 2. Lower the reaction temperature: This can help to control the reactivity and reduce the rate of subsequent alkylations.	A higher concentration of the starting material increases the likelihood of it being alkylated over the more reactive product. Lower temperatures generally provide better selectivity.

Issue 2: Low or No Yield in Friedel-Crafts Acylation

Symptoms:

• TLC or GC-MS analysis shows a large amount of unreacted starting material.

• The isolated product yield is significantly lower than expected.

Root Causes & Solutions:

Root Cause	Troubleshooting Steps	Rationale
Catalyst Deactivation	1. Ensure strictly anhydrous conditions: Flame-dry glassware, use anhydrous solvents, and handle AlBr₃ in a glovebox or under an inert atmosphere. 2. Use a stoichiometric amount of AlBr₃: Ensure at least one equivalent of the catalyst is used relative to the acylating agent.[4]	AlBr₃ readily hydrolyzes in the presence of water. The ketone product forms a complex with AlBr₃, effectively consuming the catalyst.[4]
Deactivated Substrate	1. Use a more reactive acylating agent or a stronger Lewis acid. 2. Increase the reaction temperature: Carefully heat the reaction to provide enough energy to overcome the activation barrier.	For unreactive substrates, more forcing conditions may be necessary.
Poor Workup Procedure	1. Ensure complete hydrolysis of the aluminum complex: Quench the reaction with ice and acid to break up the product-catalyst complex.[9]	The product will remain complexed with aluminum until a proper aqueous workup is performed.

Issue 3: Poor Regioselectivity in Aromatic Bromination

Symptoms:

• Formation of a mixture of ortho, meta, and para isomers.

• Polybrominated products are observed in the mass spectrum.

Root Causes & Solutions:

Root Cause	Troubleshooting Steps	Rationale
Over-activation of the Ring	1. Control the stoichiometry: Use one equivalent or slightly less of the brominating agent. 2. Lower the reaction temperature: Perform the reaction at 0°C or below.	Highly activated rings are susceptible to multiple brominations. Lower temperatures can increase selectivity.
Steric and Electronic Effects	1. Consider the directing effects of existing substituents: Electron-donating groups direct ortho/para, while electron-withdrawing groups direct meta.[10] 2. For ortho/para directors, steric hindrance can favor the para product.	The inherent electronic properties of the substrate are the primary determinant of regioselectivity.

Data Presentation

Table 1: Product Distribution in the Friedel-Crafts Alkylation of Benzene (B151609) with 1-Chloropropane and AlBr₃

Temperature (°C)	n-Propylbenzene (%)	Isopropylbenzene (%)
0	~25	~75
25	~15	~85
80	<5	>95

Note: Data is illustrative and actual yields may vary based on specific reaction conditions. Isopropylbenzene is the major product due to the rearrangement of the primary propyl carbocation to the more stable secondary isopropyl carbocation.[3][12]

Table 2: Effect of Benzene to 1-Chlorobutane Ratio on Polyalkylation

Molar Ratio (Benzene:1-Chlorobutane)	Mono-butylbenzene (%)	Di-butylbenzene (%)
1:1	~40	~60
5:1	~75	~25
10:1	>90	<10

Note: Data is illustrative. Using a large excess of benzene significantly reduces the formation of polyalkylation byproducts.[2][13]

Experimental Protocols

Protocol 1: Minimized Polyalkylation via Friedel-Crafts Acylation and Reduction

Step A: Friedel-Crafts Acylation of Toluene [9][14][15]

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser protected by a calcium chloride drying tube.

• Reagent Preparation: In the flask, suspend 1.1 equivalents of anhydrous AlBr₃ in an anhydrous solvent (e.g., dichloromethane). Cool the suspension to 0°C in an ice bath.

• Addition of Acyl Halide: Add 1.0 equivalent of acetyl chloride dropwise to the cooled AlBr₃ suspension while stirring. Allow the mixture to stir for 15-20 minutes to form the acylium ion complex.

• Substrate Addition: Add 1.0 equivalent of toluene, dissolved in a small amount of the anhydrous solvent, dropwise to the reaction mixture, maintaining the temperature at 0-5°C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC or GC.

• Workup: Carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated HCl. Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine. Dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain 4-methylacetophenone.

Step B: Clemmensen Reduction of 4-Methylacetophenone [7]

• Catalyst Preparation: Prepare zinc amalgam (Zn-Hg) by adding granulated zinc to a solution of mercury(II) chloride in water. Stir for 10-15 minutes, then decant the aqueous solution.

• Reduction: To a round-bottom flask containing the prepared zinc amalgam, add concentrated HCl, water, toluene, and the 4-methylacetophenone from Step A.

• Reaction: Heat the mixture to reflux with vigorous stirring for 4-6 hours. Add more concentrated HCl periodically.

• Workup and Purification: After cooling, separate the organic layer, wash with water and sodium bicarbonate solution, dry over anhydrous sodium sulfate, and remove the solvent by distillation to yield 4-ethyltoluene.

Protocol 2: Identification of Isomeric Products by GC-MS and NMR

GC-MS Analysis [16][17]

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a volatile organic solvent (e.g., dichloromethane, hexane) to a concentration of approximately 10 µg/mL. Ensure the sample is free of particulates.

• Injection: Inject 1 µL of the prepared sample into the GC-MS instrument.

• GC Separation: Use a suitable GC column (e.g., a non-polar DB-5 column) and a temperature program that effectively separates the isomers. A typical program might start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C.

• MS Analysis: The mass spectrometer will generate a mass spectrum for each separated component. Compare the fragmentation patterns and retention times to reference spectra to identify the different isomers (e.g., n-propylbenzene vs. isopropylbenzene).

¹H NMR Analysis for Bromotoluene Isomers [18][19][20]

• Sample Preparation: Dissolve the purified product mixture in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Spectral Interpretation:

  • p-Bromotoluene: The spectrum will be relatively simple due to symmetry, showing two doublets in the aromatic region.

  • o-Bromotoluene: The spectrum will be more complex, with four distinct signals in the aromatic region.

  • m-Bromotoluene: The spectrum will also show four distinct signals in the aromatic region, but with different coupling patterns and chemical shifts compared to the ortho isomer.

  • The integration of the signals corresponding to each isomer can be used to determine their relative abundance in the mixture.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. gauthmath.com [gauthmath.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Solved How can polyalkylation be minimized in | Chegg.com [chegg.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. organic chemistry - How to control the Friedel–Crafts alkylation reaction to methylbenzene as the major product? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Question: n-Propyl benzene can be obtained in quantitative yield by the .. [askfilo.com]
• 9. benchchem.com [benchchem.com]
• 10. mason.gmu.edu [mason.gmu.edu]
• 11. mt.com [mt.com]
• 12. quora.com [quora.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 15. google.com [google.com]
• 16. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 17. researchgate.net [researchgate.net]
• 18. 3-Bromotoluene(591-17-3) 1H NMR spectrum [chemicalbook.com]
• 19. 4-Bromotoluene(106-38-7) 1H NMR [m.chemicalbook.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Personal Protective Equipment for Aluminum Bromide

This guide provides researchers, scientists, and drug development professionals with essential information on selecting and using Personal Protective Equipment (PPE) when working with aluminum bromide.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of aluminum bromide that necessitate PPE?

A1: Aluminum bromide is a corrosive solid that reacts violently with water.[1][2] Its primary hazards include severe skin burns, eye damage, and respiratory tract irritation.[1][2][3] It is harmful if swallowed and contact with moisture can release hydrogen bromide gas, which is also corrosive and toxic.

Q2: What is the minimum required PPE for handling small quantities of aluminum bromide in a controlled environment (e.g., a fume hood)?

A2: At a minimum, you should wear a lab coat, chemical splash goggles, and nitrile gloves.[1][4] All work should be conducted in a certified chemical fume hood.

Q3: When is respiratory protection necessary?

A3: Respiratory protection is required when there is a risk of inhaling aluminum bromide dust or hydrogen bromide gas. This includes handling larger quantities, working in poorly ventilated areas, or during spill cleanup.[1]

Q4: Can I reuse disposable nitrile gloves after handling aluminum bromide?

A4: No, disposable nitrile gloves should never be reused after handling aluminum bromide. They are intended for single use and should be discarded immediately after contact with the chemical or upon completion of the task.

Q5: What should I do if my skin comes into contact with aluminum bromide despite wearing gloves?

A5: Immediately remove the contaminated gloves and any affected clothing.[5] Flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5] An emergency shower should be readily available.

Troubleshooting Guide

Issue	Possible Cause	Solution
Skin irritation or burning sensation while wearing gloves.	Glove permeation or degradation has occurred.	Immediately remove gloves, wash hands thoroughly with soap and water, and inspect for any signs of skin irritation. Discard the gloves and select a new pair. If irritation persists, seek medical attention.
Fogging of safety goggles or face shield.	Poor ventilation or improper fit.	Step away from the immediate work area to a safe location. Adjust the fit of your eye protection. If fogging persists, consider using anti-fog wipes or a different model of goggles with better ventilation.
Detecting a sharp, acidic odor while wearing a respirator.	Respirator cartridge has reached its end of service life or is not properly seated.	Immediately leave the work area. Check the respirator fit and ensure the cartridges are correctly installed. If the odor is still present, replace the cartridges.[6]
Visible damage to protective clothing (e.g., discoloration, cracking).	Chemical degradation of the material.	Immediately move to a safe area and remove the contaminated clothing, avoiding contact with your skin. Decontaminate and dispose of the clothing according to your institution's hazardous waste procedures.
Difficulty breathing while wearing a respirator.	Clogged particulate filters or incorrect cartridge type.	Leave the contaminated area immediately. Replace the particulate filters or ensure you are using the correct cartridges for acid gases and particulates.

Data Presentation: PPE Material Compatibility with Aluminum Bromide

The following table summarizes the recommended PPE for working with aluminum bromide. Specific breakthrough times for aluminum bromide are not widely available; therefore, the information is based on general resistance to corrosive solids and professional judgment. Always consult the manufacturer's specific chemical resistance data for your PPE.

PPE Component	Material	Quantitative Data/Rating	Recommendations & Considerations
Hand Protection	Nitrile Rubber	Breakthrough Time: Not specifically tested for aluminum bromide. General rating for corrosive solids: Good for splash protection.[1]	Minimum thickness of 0.11 mm is recommended.[1] Double-gloving is advised for extended operations. Change gloves immediately upon contamination.
Butyl Rubber	Breakthrough Time: Generally excellent for a wide range of corrosive chemicals.	Recommended for tasks with a higher risk of prolonged contact or immersion.
Eye/Face Protection	Polycarbonate	Impact Resistance: ANSI Z87.1 compliant.	Chemical splash goggles are mandatory. A face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.
Respiratory Protection	N95/P100 Particulate Respirator	Filter Efficiency: ≥95% / 99.97%	For handling solid aluminum bromide where dust may be generated.
Acid Gas (e.g., Hydrogen Bromide) Cartridge	End-of-Service-Life-Indicator (ESLI) may be available.	Use in combination with a particulate filter when handling aluminum bromide that may react with moisture. A full-face respirator provides a higher protection factor and also protects the eyes.
Protective Clothing	Flame-Retardant Cotton	Resistance: Good for solid particulates.	A standard lab coat is suitable for handling small quantities in a fume hood.
Chemical-Resistant Suit (e.g., coated polypropylene)	Varies by manufacturer and specific chemical.	Required for large-scale operations or emergency spill response. Ensure the material is rated for corrosive solids and potential for hydrogen bromide exposure.

Experimental Protocols

Protocol 1: Donning (Putting On) PPE

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Lab Coat: Put on a flame-retardant lab coat, ensuring it is fully buttoned.

• Respirator (if required):

  • Perform a user seal check to ensure a tight fit.

  • Ensure the correct cartridges (particulate and/or acid gas) are installed.

• Eye and Face Protection:

  • Put on chemical splash goggles.

  • If necessary, put on a face shield over the goggles.

• Gloves:

  • Select the appropriate gloves (e.g., nitrile).

  • Inspect gloves for any tears or defects.

  • Pull the cuffs of the gloves over the sleeves of the lab coat.

Protocol 2: Doffing (Taking Off) PPE

The principle is to remove the most contaminated items first, touching only the "clean" inside surfaces.

• Gloves (Outer pair if double-gloved):

  • Grasp the outside of one glove at the wrist with the other gloved hand and peel it off.

  • Hold the removed glove in the still-gloved hand.

  • Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

  • Dispose of the gloves in a designated hazardous waste container.

• Face Shield (if used):

  • Remove by handling the headband.

  • Place in a designated area for decontamination.

• Gown/Lab Coat:

  • Unbutton the lab coat.

  • Peel it away from your body, touching only the inside.

  • Turn it inside out as you remove it and fold it away from your body.

  • Place it in the designated container for laundry or disposal.

• Goggles:

  • Remove by handling the strap.

  • Place in a designated area for decontamination.

• Respirator (if used):

  • Remove the respirator without touching the front of the mask.

  • Place in a sealed bag for storage or dispose of cartridges as per institutional guidelines.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Protocol 3: PPE Decontamination and Disposal

• Reusable PPE (e.g., face shields, goggles, respirators):

  • Clean with a mild detergent and water.

  • Disinfect according to the manufacturer's instructions.

  • Allow to air dry completely before storage.

• Disposable PPE (e.g., gloves, lab coats):

  • Place all used disposable PPE in a designated, labeled hazardous waste container.

  • Do not dispose of contaminated PPE in regular trash.

• Contaminated Clothing:

  • Should be laundered by a professional service familiar with handling hazardous materials.[1] Do not take contaminated clothing home.[1]

Mandatory Visualization

References

• 1. safeopedia.com [safeopedia.com]
• 2. Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 4. Chemical Protective Clothing Levels - A Complete Guide [atlassafetysolutions.com]
• 5. How to Choose Chemical Resistant Clothing for Workplaces - Blog [droppe.com]
• 6. Cleaning, Maintenance, Storage and Disposal – Pesticide Environmental Stewardship [pesticidestewardship.org]

Technical Support Center: Aluminum Bromide in Organic Solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum bromide (AlBr₃) in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor to consider when working with aluminum bromide?

A1: The anhydrous nature of the reaction is paramount. Aluminum bromide is extremely hygroscopic and reacts violently with water.[1][2] This reaction is highly exothermic and releases corrosive hydrogen bromide (HBr) gas.[3] Any moisture present in your glassware, solvents, or reagents will deactivate the aluminum bromide catalyst, leading to failed or low-yielding reactions.[4]

Q2: How should I store anhydrous aluminum bromide?

A2: Anhydrous aluminum bromide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, preferably under an inert atmosphere such as nitrogen.[5] It is incompatible with water, alcohols, strong acids, and strong oxidizing agents.[2][6]

Q3: What are the signs of aluminum bromide decomposition?

A3: Anhydrous aluminum bromide is a white to pale yellow crystalline solid.[7][8] A significant yellow or brown discoloration may indicate the presence of impurities, likely from the reaction with moisture and the formation of bromine. Fuming in the air is a clear sign of hydrolysis.[2]

Q4: Can I use protic solvents with aluminum bromide?

A4: No, protic solvents such as water, alcohols, and carboxylic acids should be strictly avoided.[1][9] Aluminum bromide reacts readily with these solvents, forming inactive aluminum hydroxides, alkoxides, or carboxylates, respectively, and generating HBr gas.[1][9]

Q5: How does aluminum bromide exist in solution?

A5: In non-coordinating solvents like carbon disulfide (CS₂), and in the solid, liquid, and gas phases, aluminum bromide primarily exists as a dimer, Al₂Br₆.[1] At high temperatures, this dimer can dissociate into the monomeric AlBr₃ form.[1] In coordinating solvents (Lewis bases) like ethers, it forms adducts such as AlBr₃·L.[1]

Troubleshooting Guides

Issue 1: Reaction Failure or Low Yield in Friedel-Crafts Reactions

Possible Cause	Troubleshooting Steps
Moisture Contamination	1. Dry Glassware: Oven-dry all glassware at >120°C for several hours and cool under a stream of dry nitrogen or in a desiccator immediately before use. 2. Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. Consider passing the solvent through a column of activated alumina. 3. Fresh Reagents: Use a fresh, unopened bottle of aluminum bromide or purify older batches if necessary. Ensure all other reagents are anhydrous. 4. Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas (e.g., nitrogen or argon).
Catalyst Inactivity	1. Stoichiometry: For Friedel-Crafts acylations, a stoichiometric amount of AlBr₃ is often required because the product ketone can form a complex with the catalyst, rendering it inactive.[4] 2. Addition Order: Add the aluminum bromide to the solvent first, followed by the acylating or alkylating agent, and finally the aromatic substrate. This allows for the formation of the active electrophile.
Deactivated Aromatic Ring	1. Substituent Effects: Friedel-Crafts reactions are generally unsuccessful with strongly deactivated aromatic rings (e.g., those with -NO₂, -CN, or -COR substituents).[4] Consider an alternative synthetic route if your substrate is highly deactivated.
Sub-optimal Temperature	1. Temperature Control: Some Friedel-Crafts reactions require heating to overcome the activation energy, while others need to be cooled to prevent side reactions. Monitor the reaction temperature closely and optimize as needed.[4]

Issue 2: Formation of a Viscous, Intractable Mass

Possible Cause	Troubleshooting Steps
Polymerization of Reactants or Products	1. Control Temperature: Run the reaction at a lower temperature to minimize polymerization, which is often an exothermic side reaction. 2. Dilution: Use a larger volume of an appropriate inert solvent.
Excessive Catalyst	1. Optimize Catalyst Loading: While stoichiometric amounts are sometimes necessary, excessive catalyst can promote side reactions. Titrate the amount of AlBr₃ to find the optimal loading for your specific reaction.

Issue 3: Inconsistent Results or Poor Reproducibility

Possible Cause	Troubleshooting Steps
Variable Quality of Aluminum Bromide	1. Source a High-Purity Grade: Ensure you are using a high-purity, anhydrous grade of aluminum bromide. 2. Proper Storage: Always store AlBr₃ under anhydrous and inert conditions to prevent degradation over time.
Inconsistent Solvent Quality	1. Standardize Solvent Purification: Implement a consistent and rigorous method for drying and purifying your solvents before each use.

Quantitative Data: Solubility of Aluminum Bromide

The solubility of aluminum bromide in various organic solvents is summarized below. It is important to note that for coordinating solvents, the dissolution often involves the formation of a complex or adduct.

Solvent	Formula	Type	Solubility ( g/100 g of solvent)	Temperature (°C)
Carbon Disulfide	CS₂	Nonpolar, Aprotic	142.72	20
Nitrobenzene	C₆H₅NO₂	Polar, Aprotic	97.63	30
Benzene	C₆H₆	Nonpolar, Aprotic	86.92	20
Toluene	C₇H₈	Nonpolar, Aprotic	73.91	20
1,2-Dibromoethane	C₂H₄Br₂	Polar, Aprotic	72.71	20
Bromoethane	C₂H₅Br	Polar, Aprotic	72.7	20
p-Xylene	C₈H₁₀	Nonpolar, Aprotic	55.52	20
Benzoyl Chloride	C₇H₅ClO	Polar, Aprotic	50.83	20
Benzonitrile	C₇H₅N	Polar, Aprotic	37.87	25
Pyridine	C₅H₅N	Polar, Aprotic	4.01	20
Sulfur Dioxide	SO₂	Polar, Aprotic	0.016	0
Diethyl Ether	(C₂H₅)₂O	Polar, Aprotic	Soluble	-
Acetone	(CH₃)₂CO	Polar, Aprotic	Soluble	-
Ethanol	C₂H₅OH	Polar, Protic	Soluble (with reaction)	-

Data sourced from a comprehensive chemical database.[10]

Experimental Protocols

Protocol 1: General Procedure for a Friedel-Crafts Acylation using Aluminum Bromide in Dichloromethane (B109758)

Objective: To provide a general, safe, and effective procedure for the acylation of an aromatic compound.

Materials:

• Anhydrous aluminum bromide (AlBr₃)

• Anhydrous dichloromethane (DCM)

• Aromatic substrate (e.g., anisole)

• Acylating agent (e.g., acetic anhydride)

• Oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and a nitrogen inlet.

• Ice bath

• Standard glassware for workup and purification.

Procedure:

• Setup: Assemble the dry glassware and flush the system with dry nitrogen.

• Reagent Preparation: In the reaction flask, suspend anhydrous aluminum bromide (1.1 to 2.5 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere.

• Cooling: Cool the suspension in an ice bath to 0°C with stirring.

• Addition of Acylating Agent: Add the acylating agent (1.0 equivalent) dropwise to the cooled suspension via the dropping funnel.

• Formation of the Acylium Ion: Allow the mixture to stir at 0°C for 15-30 minutes to ensure the formation of the acylium ion complex.

• Addition of Substrate: Dissolve the aromatic substrate (1.0 equivalent) in a small amount of anhydrous dichloromethane and add it to the dropping funnel. Add the substrate solution dropwise to the reaction mixture, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully and slowly quench the reaction by pouring the mixture into a beaker of crushed ice and concentrated hydrochloric acid. This should be done in a fume hood as HBr gas will be evolved.

• Workup: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Workflow for a typical Friedel-Crafts acylation reaction.

Caption: Troubleshooting guide for low yield in Friedel-Crafts reactions.

References

• 1. Aluminium bromide - Wikipedia [en.wikipedia.org]
• 2. Aluminum Bromide | 7727-15-3 [chemicalbook.com]
• 3. The reaction between aluminium and bromine | Exhibition chemistry | RSC Education [edu.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. nj.gov [nj.gov]
• 6. ltschem.com [ltschem.com]
• 7. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
• 10. aluminum bromide [chemister.ru]

Reference Data & Comparative Studies

A Comparative Guide to the Lewis Acidity of Aluminium Bromide and Aluminium Chloride

For researchers, scientists, and drug development professionals selecting an appropriate Lewis acid catalyst is a critical decision that can significantly influence reaction outcomes, efficiency, and selectivity. Aluminium bromide (AlBr₃) and aluminium chloride (AlCl₃) are two of the most common and potent Lewis acids employed in organic synthesis, particularly in Friedel-Crafts reactions. While structurally similar, their difference in halogen substitution leads to nuanced but important variations in their acidic character and catalytic performance.

This guide provides an objective comparison of the Lewis acidity of AlBr₃ and AlCl₃, supported by theoretical calculations and experimental data, to aid in the rational selection of the optimal catalyst for specific research and development applications.

Theoretical Framework of Lewis Acidity

The Lewis acidity of aluminium halides (AlX₃) is fundamentally determined by the electron deficiency of the central aluminium atom. The aluminium atom in its monomeric form possesses a vacant p-orbital, enabling it to accept a pair of electrons from a Lewis base. The nature of the halogen substituent (X) modulates this electron deficiency.

Two primary factors are often considered:

• Inductive Effect : Bromine is less electronegative than chlorine. Consequently, the Al-Br bond is less polarized than the Al-Cl bond, meaning the aluminium atom in AlBr₃ should be more electron-deficient and thus a stronger Lewis acid.

• Back-Donation : The potential for π-type back-donation from the filled p-orbitals of the halogen to the vacant p-orbital of the aluminium is another consideration. This interaction would decrease the electron deficiency on the aluminium. Since the orbital overlap between Al(3p) and Br(4p) is less effective than between Al(3p) and Cl(3p), back-donation is less significant in AlBr₃, which would also suggest it is the stronger Lewis acid.

However, it is crucial to note that in the solid state or in non-coordinating solvents, both AlCl₃ and AlBr₃ exist predominantly as dimers (Al₂Cl₆ and Al₂Br₆), where the aluminium centers are tetra-coordinated and less Lewis acidic. The monomeric forms are more relevant in the gas phase at elevated temperatures or when complexed with a Lewis base.

Quantitative Comparison of Lewis Acidity

Quantifying Lewis acidity can be approached through various experimental and computational methods. The results can differ based on the phase (gas vs. solution) and the specific Lewis base used as a probe, highlighting that there is no single, universal scale of Lewis acidity.

Parameter	Method	AlCl₃	AlBr₃	Stronger Lewis Acid
Fluoride Ion Affinity (FIA)	Computational (Gas Phase)	493 kJ/mol	511 kJ/mol	AlBr₃
Chloride Ion Affinity (CIA)	Computational (Gas Phase)	338 kJ/mol	353 kJ/mol	AlBr₃
Acceptor Number (AN)	Experimental (Gutmann-Beckett)	87[1]	Not reliably determined	-
Lewis Acid Units (LAU)	Experimental (Fluorescent Adduct)	28.89[2]	27.28[2]	AlCl₃

Table 1: Summary of quantitative data comparing the Lewis acidity of AlCl₃ and AlBr₃. Note that FIA and CIA values are for monomeric species in the gas phase.

The theoretical calculations of Fluoride Ion Affinity (FIA) and Chloride Ion Affinity (CIA) in the gas phase consistently indicate that AlBr₃ is the stronger Lewis acid .[3][4] This aligns with the classical arguments based on electronegativity and back-donation.

Conversely, recent experimental data using a fluorescent Lewis adduct (FLA) method in toluene (B28343) solution suggest that AlCl₃ possesses slightly higher Lewis acidity in that specific condensed-phase system.[2] This discrepancy underscores the significant influence of solvation and aggregation (dimerization) on the effective Lewis acidity of these compounds. The Gutmann-Beckett method, a common experimental technique, has proven problematic for aluminium halides due to the presence of multiple species in solution, and a reliable Acceptor Number for AlBr₃ is not well-established.[2]

Experimental Protocols

Gutmann-Beckett Method for Determining Acceptor Number (AN)

This method quantifies Lewis acidity by measuring the change in the ³¹P Nuclear Magnetic Resonance (NMR) chemical shift of a probe molecule, triethylphosphine (B1216732) oxide (TEPO), upon interaction with a Lewis acid.[1]

Protocol:

• Sample Preparation : In an inert atmosphere (e.g., a glovebox), a solution of the Lewis acid (e.g., AlCl₃) is prepared in a dry, weakly coordinating deuterated solvent (e.g., CD₂Cl₂ or C₆D₆). A precise molar equivalent of the TEPO probe is added to this solution.

• NMR Acquisition : The ³¹P{¹H} NMR spectrum of the solution is recorded. The spectrum should be referenced externally or internally against a suitable standard (e.g., 85% H₃PO₄).

• Data Analysis : The chemical shift (δ_sample) of the TEPO-Lewis acid adduct is determined.

• AN Calculation : The Acceptor Number is calculated using the formula: AN = 2.21 × (δ_sample − 41.0) where 41.0 ppm is the ³¹P chemical shift of TEPO in the non-acidic reference solvent, hexane.[1] A higher AN value corresponds to greater Lewis acidity.

Caption: Workflow for determining Lewis acidity using the Gutmann-Beckett method.

IR Spectroscopy with Pyridine (B92270) Probe

This method assesses Lewis acidity by observing the vibrational frequency shifts of a probe molecule, such as pyridine, upon coordination to a Lewis acid site.

Protocol:

• Sample Preparation : A thin film of the solid Lewis acid can be deposited on an IR-transparent window (e.g., KBr), or the Lewis acid can be dissolved in a dry, IR-transparent solvent (e.g., CCl₄) within a liquid IR cell.

• Background Spectrum : A background IR spectrum of the sample (or solvent) is recorded.

• Probe Adsorption : Pyridine vapor (for solid samples) or a dilute solution of pyridine is introduced to the sample.

• Spectrum Acquisition : IR spectra are recorded after introduction of the probe. The spectrum of the Lewis acid-pyridine adduct is obtained after spectral subtraction of the background and any uncoordinated pyridine.

• Data Analysis : The position of the pyridine ring breathing mode (ν₈ₐ), which appears around 1580 cm⁻¹ in free pyridine, is analyzed. Coordination to a Lewis acid site causes a characteristic blue shift (increase in wavenumber). A larger shift to higher frequency indicates a stronger interaction and thus a stronger Lewis acid site. For AlCl₃, this peak is observed at higher frequencies compared to weaker Lewis acids.[5]

Application in Catalysis: The Friedel-Crafts Reaction

Both AlCl₃ and AlBr₃ are highly effective catalysts for Friedel-Crafts alkylation and acylation reactions. Their primary role is to generate a potent electrophile (a carbocation or an acylium ion) by abstracting a halide from the alkyl or acyl halide reagent.

Caption: Catalytic cycle of AlCl₃/AlBr₃ in Friedel-Crafts acylation.

The choice between AlCl₃ and AlBr₃ in these reactions can be influenced by factors beyond intrinsic Lewis acidity, including cost, solubility in the reaction medium, and the nature of the substrates. While AlBr₃ is theoretically a stronger Lewis acid in the gas phase, AlCl₃ is more commonly used, likely due to its lower cost and well-established reactivity profiles. In some cases, the stronger AlBr₃ may be preferred to activate less reactive substrates.[6]

Conclusion

The comparison of Lewis acidity between aluminium bromide and aluminium chloride is not straightforward and is highly dependent on the context and measurement technique.

• In the gas phase , theoretical calculations (FIA, CIA) provide strong evidence that AlBr₃ is the more potent Lewis acid . This is attributed to the lower electronegativity of bromine compared to chlorine.

• In solution , the situation is more complex due to solvation and dimerization. Limited experimental data from fluorescent probe studies suggest AlCl₃ may exhibit slightly stronger effective Lewis acidity in non-polar organic solvents.

For practical applications in catalysis, while AlBr₃ may offer enhanced reactivity for challenging substrates due to its potentially higher intrinsic acidity, AlCl₃ remains the more widely used and cost-effective choice for a broad range of transformations. The optimal choice will depend on a careful evaluation of the specific reaction conditions, substrate reactivity, and desired outcome. Researchers should consider the phase and solvent system when interpreting Lewis acidity data and selecting a catalyst.

References

• 1. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Chloride Ion Affinity (CIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Analytical Methods for Determining the Purity of Aluminum Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the determination of the purity of aluminum bromide (AlBr₃). The selection of an appropriate analytical technique is critical for ensuring the quality and consistency of this important chemical reagent in research and pharmaceutical development. This document outlines the experimental protocols for key methods and presents a comparative analysis of their performance based on typical analytical parameters.

Comparison of Analytical Methods

The purity of aluminum bromide is primarily assessed by quantifying the aluminum and bromide content, as well as identifying and quantifying any metallic impurities. The following table summarizes the key performance characteristics of the most common analytical methods employed for this purpose.

Analytical Method	Analyte	Principle	Typical Accuracy (%)	Typical Precision (RSD %)	Limit of Detection (LOD)	Throughput
Complexometric Titration	Aluminum (Al³⁺)	Back titration with EDTA	99.0 - 101.0[1][2]	< 1.0[1]	~10-100 ppm	Low to Medium
Argentometric Titration	Bromide (Br⁻)	Precipitation titration with AgNO₃	98.5 - 101.5[3][4]	< 1.0	~10-50 ppm[5]	Low to Medium
Ion Chromatography (IC)	Bromide (Br⁻)	Ion-exchange separation and conductivity/UV detection	98.0 - 102.0[6]	< 2.0	< 1 ppm[6][7][8]	High
ICP-OES	Trace Metals	Atomic emission spectrometry	95.0 - 105.0 (for trace levels)[9]	< 5.0	ppb to low ppm range[10][11]	High

Experimental Protocols

Detailed methodologies for the principal analytical techniques are provided below.

Complexometric Titration for Aluminum Content

This method determines the aluminum content by a back-titration with ethylenediaminetetraacetic acid (EDTA).

Principle: A known excess of EDTA is added to the aluminum bromide sample solution. Aluminum forms a stable complex with EDTA. The unreacted EDTA is then titrated with a standardized zinc sulfate (B86663) solution using a suitable indicator.[1][12]

Reagents:

• 0.05 M EDTA solution, standardized

• 0.05 M Zinc sulfate solution, standardized

• Acetate (B1210297) buffer (pH 4.5)

• Xylenol orange indicator solution

• Deionized water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

Procedure:

• Accurately weigh approximately 1.0 g of aluminum bromide and dissolve it in 100 mL of deionized water. Acidify with a few drops of HCl.

• Pipette a 25.00 mL aliquot of the sample solution into a 250 mL Erlenmeyer flask.

• Add exactly 50.00 mL of 0.05 M EDTA solution to the flask.

• Adjust the pH to approximately 4.5 by adding acetate buffer.

• Boil the solution for 5-10 minutes to ensure complete complexation of aluminum with EDTA.

• Cool the solution to room temperature.

• Add a few drops of xylenol orange indicator. The solution will be yellow if excess EDTA is present.

• Titrate the excess EDTA with standardized 0.05 M zinc sulfate solution until the color changes from yellow to a persistent reddish-purple.

• Record the volume of zinc sulfate solution used.

• Perform a blank titration using the same procedure but without the aluminum bromide sample.

Calculation of Aluminum Content (%):

Where:

• V_blank = volume of ZnSO₄ used for the blank (mL)

• V_sample = volume of ZnSO₄ used for the sample (mL)

• M_ZnSO4 = Molarity of the zinc sulfate solution

• Molar_mass_Al = Molar mass of aluminum (26.98 g/mol )

• mass_sample = initial mass of the aluminum bromide sample (g)

Argentometric Titration for Bromide Content (Mohr's Method)

This method is a direct precipitation titration for the determination of bromide ions.

Principle: The aluminum bromide sample is titrated with a standardized silver nitrate (B79036) solution in the presence of a potassium chromate (B82759) indicator. Bromide ions react with silver ions to form a white precipitate of silver bromide. After all the bromide has precipitated, the first excess of silver nitrate reacts with the chromate indicator to form a reddish-brown precipitate of silver chromate, indicating the endpoint.[3][13][14]

Reagents:

• 0.1 M Silver nitrate (AgNO₃) solution, standardized

• Potassium chromate (K₂CrO₄) indicator solution (5% w/v)

• Deionized water

• Calcium carbonate (for pH adjustment)

Procedure:

• Accurately weigh approximately 0.5 g of aluminum bromide and dissolve it in 100 mL of deionized water.

• Pipette a 25.00 mL aliquot of the sample solution into a 250 mL Erlenmeyer flask.

• Add a small amount of calcium carbonate to neutralize any acidity and adjust the pH to between 7 and 10.

• Add 1 mL of 5% potassium chromate indicator solution. The solution will have a yellow color.

• Titrate with standardized 0.1 M silver nitrate solution with constant swirling. A white precipitate of AgBr will form.

• Continue the titration until the first permanent appearance of a faint reddish-brown color of silver chromate.

• Record the volume of silver nitrate solution used.

• Perform a blank titration to account for the amount of silver nitrate required to form the silver chromate precipitate with the indicator.

Calculation of Bromide Content (%):

Where:

• V_sample = volume of AgNO₃ used for the sample (mL)

• V_blank = volume of AgNO₃ used for the blank (mL)

• M_AgNO3 = Molarity of the silver nitrate solution

• Molar_mass_Br = Molar mass of bromine (79.90 g/mol )

• mass_sample = initial mass of the aluminum bromide sample (g)

Ion Chromatography for Bromide Content

Ion chromatography (IC) is a modern, sensitive method for anion analysis.

Principle: A dissolved sample of aluminum bromide is injected into an ion chromatograph. The bromide ions are separated from other anions on an ion-exchange column and are detected by a conductivity detector. Quantification is achieved by comparing the peak area of the sample to that of known standards.[6][15]

Instrumentation & Reagents:

• Ion chromatograph with a conductivity detector and an anion-exchange column (e.g., Dionex IonPac AS19).

• Eluent: 20 mM Sodium Hydroxide or Sodium Carbonate/Bicarbonate buffer.[6]

• Bromide standard solutions (1, 5, 10, 20 ppm).

• Deionized water (18 MΩ·cm).

Procedure:

• Accurately weigh a small amount of aluminum bromide and dissolve it in a known volume of deionized water to create a stock solution.

• Prepare a series of dilutions of the stock solution to bring the bromide concentration within the linear range of the instrument.

• Prepare a series of bromide calibration standards from a certified stock solution.

• Set up the ion chromatograph with the appropriate column, eluent, and flow rate.

• Inject the calibration standards to generate a calibration curve.

• Inject the prepared sample solutions.

• The concentration of bromide in the sample is determined from the calibration curve based on the peak area.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) for Trace Metal Impurities

ICP-OES is a powerful technique for the determination of trace metal impurities.

Principle: The aluminum bromide sample is dissolved and introduced into an argon plasma, which excites the atoms of any metal impurities present. As these excited atoms return to their ground state, they emit light at characteristic wavelengths. The intensity of the emitted light is proportional to the concentration of each element.[10][16][17]

Instrumentation & Reagents:

• ICP-OES spectrometer.

• High-purity nitric acid.

• Multi-element standard solutions for calibration.

• Deionized water (18 MΩ·cm).

Procedure:

• Accurately weigh approximately 0.1 g of aluminum bromide and dissolve it in a 5% nitric acid solution in a 50 mL volumetric flask.

• Prepare a series of multi-element calibration standards in 5% nitric acid.

• Aspirate the blank (5% nitric acid), calibration standards, and the sample solution into the ICP-OES.

• The instrument measures the emission intensities at the characteristic wavelengths for the elements of interest.

• The concentration of each metal impurity is determined from the corresponding calibration curve.

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical procedures described.

Caption: General workflow for the purity analysis of aluminum bromide.

Caption: Comparison of Titrimetric vs. Instrumental methods.

References

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. An improved procedure for the complexometric titration of aluminium - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Chrominfo: Mohr’s method: Principle, Procedure, Applications & Advantages [chrominfo.blogspot.com]
• 4. scribd.com [scribd.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. azom.com [azom.com]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of Acid Titration, Conductivity, Flame Photometry, ICP-MS, and Accelerated Lamellae Formation Techniques in Determining Glass Vial Quality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. ICP-OES: Limits of Detection in High Purity Aluminum [spectro.com]
• 12. titrations.info [titrations.info]
• 13. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 14. uobabylon.edu.iq [uobabylon.edu.iq]
• 15. cromlab-instruments.es [cromlab-instruments.es]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. indium.com [indium.com]

A Comparative Guide to the Kinetic Studies of Aluminum Bromide Catalyzed Isomerization

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of aluminum bromide (AlBr₃) as a catalyst in isomerization reactions, supported by experimental data. It is designed to assist researchers, scientists, and drug development professionals in understanding the kinetic aspects of AlBr₃ catalysis and its comparison with other alternatives.

Introduction to Aluminum Bromide as a Lewis Acid Catalyst

Aluminum bromide (AlBr₃) is a powerful Lewis acid catalyst frequently employed in organic synthesis to facilitate a variety of chemical transformations, including isomerization, alkylation, and Friedel-Crafts reactions.[1] Its high reactivity stems from the electron-deficient nature of the aluminum atom, which readily accepts electron pairs from substrates, thereby activating them for subsequent reactions. This guide focuses on the kinetic studies of isomerization reactions catalyzed by AlBr₃, providing insights into its efficiency and reaction mechanisms.

Kinetic Studies of AlBr₃-Catalyzed Isomerization

The catalytic activity of aluminum bromide has been investigated in several isomerization reactions. This section summarizes the kinetic findings for key examples.

Isomerization of 1-Propyl Bromide

Kinetic studies on the isomerization of 1-propyl bromide to 2-propyl bromide catalyzed by aluminum bromide have shown that the reaction proceeds through a nucleophilic displacement mechanism.[2] The process involves the formation of monomeric and dimeric complexes between 1-propyl bromide and aluminum bromide.[2] The rate-determining step is believed to be a 2,1 hydride shift initiated by the AlBr₄⁻ ion.[2]

While specific rate constants and activation energies are not detailed in the readily available literature, the studies indicate that the reaction kinetics are complex and dependent on the concentration of the AlBr₃ catalyst and the formation of various complex species in the reaction medium.[2]

Isomerization of 1-Butene (B85601)

Aluminum bromide has also been utilized as a catalyst for the double bond isomerization of 1-butene to 2-butene (B3427860).[1] To enhance its practical utility, AlBr₃ is often supported on various materials like silica (B1680970), alumina, and mesoporous silicas (MCM-41, SBA-15).[1] These supported catalysts create solid acid sites that can be either Lewis or Brønsted acids.[1]

The conversion of 1-butene is influenced by the type of support, the loading of AlBr₃, and the strength of the resulting acid sites.[1] Studies have shown that at 100°C, supported AlBr₃ catalysts primarily exhibit double bond isomerization, with the formation of weak Brønsted acid sites being a key factor.[1]

Comparative Performance with Other Lewis Acids

Data Presentation

Due to the limited availability of specific quantitative data in the provided search results, a comprehensive comparative table cannot be constructed. However, the following table summarizes the key qualitative findings from the kinetic studies of AlBr₃ catalyzed isomerization.

Substrate	Catalyst	Key Findings	Reference
1-Propyl Bromide	AlBr₃	Reaction proceeds via nucleophilic displacement with a 2,1 hydride shift as the rate-determining step. Kinetics are complex due to the formation of monomeric and dimeric complexes.	[2]
1-Butene	Supported AlBr₃ (on Silica, Alumina, MCM-41, SBA-15)	Primarily double bond isomerization observed at 100°C. Catalyst performance is dependent on the support material, catalyst loading, and acid site strength. Formation of weak Brønsted acid sites is noted.	[1]

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon existing research. Below are generalized methodologies for the kinetic studies of AlBr₃-catalyzed isomerization based on the available information.

Kinetic Study of 1-Propyl Bromide Isomerization

A typical experimental setup for studying the kinetics of 1-propyl bromide isomerization in the liquid phase would involve the following:

• Reactants and Catalyst Preparation:

  • Purified 1-propyl bromide is used as the substrate.

  • Anhydrous aluminum bromide is used as the catalyst. All manipulations should be carried out in a dry, inert atmosphere (e.g., a glovebox) due to the hygroscopic nature of AlBr₃.

  • A suitable inert solvent, if any, is dried and deoxygenated before use.

• Reaction Procedure:

  • The reaction is typically carried out in a sealed reaction vessel equipped with a magnetic stirrer and maintained at a constant temperature using a thermostat.

  • A known concentration of AlBr₃ is dissolved in the solvent (or neat substrate).

  • The reaction is initiated by adding a known amount of 1-propyl bromide to the catalyst solution.

• Kinetic Monitoring:

  • Aliquots of the reaction mixture are withdrawn at regular time intervals.

  • The reaction is quenched by adding the aliquot to a suitable reagent (e.g., a cold solution of sodium bicarbonate).

  • The composition of the mixture (1-propyl bromide and 2-propyl bromide) is analyzed using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Data Analysis:

  • The concentration of the reactant and product is plotted against time to determine the reaction rate.

  • Initial rate analysis is often performed to simplify the kinetic model.

  • The order of the reaction with respect to the substrate and the catalyst is determined by varying their initial concentrations.

  • The rate constant (k) is calculated from the rate law.

  • The experiment is repeated at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Kinetic Study of 1-Butene Isomerization using Supported AlBr₃

For the gas-phase isomerization of 1-butene over a supported AlBr₃ catalyst, a continuous flow reactor system is typically employed:

• Catalyst Preparation:

  • The support material (e.g., silica gel) is dried at a high temperature to remove adsorbed water.

  • Anhydrous AlBr₃ is sublimed onto the support material under a vacuum or in an inert atmosphere. The loading of the catalyst is carefully controlled.

• Experimental Setup:

  • A fixed-bed reactor is used, where the supported catalyst is packed.

  • The reactor is placed in a furnace to maintain a constant reaction temperature.

  • Mass flow controllers are used to regulate the flow rates of 1-butene and an inert carrier gas (e.g., nitrogen or argon).

• Reaction Procedure:

  • The catalyst is first activated in situ by heating it under a flow of inert gas.

  • A feed stream containing a known concentration of 1-butene in the carrier gas is passed through the catalyst bed at a specific flow rate (defining the space velocity).

• Product Analysis:

  • The effluent gas stream from the reactor is periodically sampled and analyzed using an online Gas Chromatograph (GC) equipped with a suitable column to separate 1-butene and its isomers (cis- and trans-2-butene).

• Kinetic Data Analysis:

  • The conversion of 1-butene and the selectivity to the 2-butene isomers are calculated based on the GC analysis.

  • The reaction rate is determined as a function of reactant partial pressure, temperature, and space velocity.

  • Kinetic models (e.g., Langmuir-Hinshelwood) can be applied to fit the experimental data and determine the rate constants and adsorption constants.

Visualization of Experimental Workflow

The following diagrams illustrate the typical experimental workflows for the kinetic studies described above.

Caption: Experimental workflow for liquid-phase isomerization.

Caption: Experimental workflow for gas-phase isomerization.

Conclusion

Aluminum bromide is a highly effective Lewis acid catalyst for isomerization reactions. Kinetic studies, although not providing a complete set of comparative quantitative data in the reviewed literature, indicate complex reaction mechanisms involving the formation of catalyst-substrate complexes. For practical applications, supported AlBr₃ catalysts offer a promising avenue, with their performance being tunable by the choice of support material and catalyst loading. Further detailed kinetic studies directly comparing AlBr₃ with other Lewis acids under identical conditions would be invaluable for a more comprehensive understanding and for optimizing industrial processes.

References

• 1. (617ak) Double Bond Isomerization of 1-Butene Using Supported AlBr3 Catalysts | AIChE [proceedings.aiche.org]
• 2. researchgate.net [researchgate.net]

comparative efficiency of AlBr3 and FeCl3 in Friedel-Crafts reactions

In the landscape of electrophilic aromatic substitution, Friedel-Crafts reactions stand as a cornerstone for C-C bond formation. The choice of a Lewis acid catalyst is pivotal to the success of these reactions, influencing yield, selectivity, and the potential for side reactions. Among the array of catalysts, aluminum bromide (AlBr₃) and ferric chloride (FeCl₃) are frequently employed. This guide provides a detailed comparison of their efficiency, underpinned by experimental data and mechanistic considerations, to aid researchers in catalyst selection for specific synthetic applications.

Catalyst Activity and Lewis Acidity

The efficacy of a Lewis acid in Friedel-Crafts reactions is intrinsically linked to its ability to generate a potent electrophile from an alkyl or acyl halide. Aluminum bromide is recognized as a significantly stronger Lewis acid compared to ferric chloride.[1][2] This heightened acidity allows AlBr₃ to more effectively polarize the carbon-halogen bond of the reactant, facilitating the formation of a carbocation or a highly electrophilic complex.

Conversely, ferric chloride is considered a milder Lewis acid.[3] While still effective in catalyzing Friedel-Crafts reactions, its lower acidity can be advantageous in certain contexts, particularly in minimizing undesirable side reactions such as carbocation rearrangements in alkylations.

Comparative Performance in Friedel-Crafts Alkylation

A critical distinction between AlBr₃ and FeCl₃ emerges in Friedel-Crafts alkylation. The strong Lewis acidity of AlBr₃ can promote the rearrangement of primary carbocations to more stable secondary or tertiary carbocations via hydride or alkyl shifts.[4][5] This often leads to a mixture of products and reduces the yield of the desired linear alkylated product.

In contrast, the milder nature of FeCl₃ often circumvents this issue. By not fully generating a free carbocation, but rather a more tightly associated electrophilic complex, the propensity for rearrangement is significantly reduced.[2][6] This makes FeCl₃ a more suitable catalyst when the direct alkylation product is desired and the starting alkyl halide is prone to rearrangement.

Comparative Performance in Friedel-Crafts Acylation

In Friedel-Crafts acylation, the formation of a resonance-stabilized acylium ion prevents rearrangements, regardless of the Lewis acid used.[7] Therefore, the choice between AlBr₃ and FeCl₃ hinges on other factors such as reactivity and reaction conditions.

While the stronger Lewis acid, AlBr₃, can drive the reaction more forcefully, potentially leading to higher yields in shorter reaction times, FeCl₃ has been demonstrated as a viable and often more practical alternative.[8] Concerns regarding the handling and moisture sensitivity of aluminum halides have led to the exploration of FeCl₃ as a less problematic catalyst.[8] Recent studies have highlighted the use of low loadings of FeCl₃ in environmentally benign solvents, achieving good to excellent yields in the acylation of various activated arenes.[9]

Quantitative Data Summary

Aromatic Substrate	Acylating Agent	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Anisole	Acetic Anhydride	FeCl₃ (5)	Propylene (B89431) Carbonate	80	2	90	[9]
1,3-Dimethoxybenzene	Acetic Anhydride	FeCl₃ (5)	Propylene Carbonate	80	2	92	[9]
Veratrole	Benzoyl Chloride	FeCl₃ (5)	Propylene Carbonate	80	3	92	[9]
2-Methoxynaphthalene	Benzoyl Chloride	FeCl₃ (5)	Propylene Carbonate	80	4	85	[9]

Experimental Protocols

General Procedure for Friedel-Crafts Acylation using AlBr₃

This protocol is a representative procedure and may require optimization for specific substrates.

Materials:

• Anhydrous aluminum bromide (AlBr₃)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Aromatic substrate

• Acyl halide

• Anhydrous work-up reagents (e.g., ice, concentrated HCl)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum bromide (1.1 equivalents).

• Add the anhydrous solvent, and cool the suspension to 0 °C in an ice bath.

• Add the acyl halide (1.0 equivalent) dropwise to the stirred suspension.

• After the addition is complete, add the aromatic substrate (1.0 equivalent) dropwise, maintaining the temperature at 0 °C.

• After the addition of the substrate, the reaction mixture may be stirred at 0 °C or allowed to warm to room temperature and stirred for a period determined by reaction monitoring (e.g., by TLC).

• Upon completion, the reaction is quenched by carefully pouring the mixture onto crushed ice, followed by the addition of concentrated hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with the solvent.

• The combined organic layers are washed with a saturated sodium bicarbonate solution and brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization or column chromatography.

General Procedure for Friedel-Crafts Acylation using FeCl₃

This protocol is based on a modern, eco-friendly approach.[9]

Materials:

• Anhydrous ferric chloride (FeCl₃)

• Propylene carbonate (PC)

• Aromatic substrate

• Acylating agent (acyl chloride or anhydride)

Procedure:

• In a pressure tube, combine the aromatic substrate (1.2 mmol), the acylating agent (1.0 mmol), and ferric chloride (5 mol%).

• Add propylene carbonate (1 mL) to the mixture.

• Seal the pressure tube and stir the mixture at 80 °C for the time required to achieve complete conversion (typically 2-10 hours).

• After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over an anhydrous drying agent, and the solvent is evaporated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica (B1680970) gel.

Mechanistic Diagrams

Figure 1. General workflow for Friedel-Crafts alkylation.

Figure 2. Carbocation rearrangement in the presence of AlBr₃.

Figure 3. General mechanism for Friedel-Crafts acylation.

Conclusion

The selection between AlBr₃ and FeCl₃ as a catalyst for Friedel-Crafts reactions is a nuanced decision that depends on the specific transformation. For Friedel-Crafts alkylation, the stronger Lewis acid AlBr₃ can lead to higher reactivity but carries the significant risk of carbocation rearrangements. The milder FeCl₃ is often the preferred choice to avoid such isomerizations. In Friedel-Crafts acylation, where rearrangements are not a concern, both catalysts are effective. While AlBr₃ may offer higher activity, FeCl₃ presents a practical, safer, and increasingly efficient alternative, especially with modern, optimized protocols. Researchers should carefully consider the substrate, the desired product, and the potential for side reactions when choosing the appropriate Lewis acid catalyst for their synthetic needs.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. quora.com [quora.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solven ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03638K [pubs.rsc.org]

Characterizing Elusive Intermediates in AlBr₃ Catalyzed Mechanisms: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the transient species that govern aluminum bromide (AlBr₃) catalyzed reactions is paramount for mechanism elucidation and process optimization. This guide provides an objective comparison of key analytical techniques used to characterize these reactive intermediates, supported by experimental data and detailed protocols.

Aluminum bromide, a powerful Lewis acid, is a cornerstone catalyst in a multitude of organic transformations, most notably Friedel-Crafts reactions. The mechanisms of these reactions often involve fleeting, highly reactive carbocationic intermediates or Lewis acid-base adducts that are challenging to detect and characterize. A multi-faceted analytical approach is often necessary to gain a comprehensive understanding of these species. This guide compares the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and computational methods for this purpose.

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific information required, the lifetime of the intermediate, and the reaction conditions. The following table summarizes the key performance characteristics of each method for the characterization of intermediates in AlBr₃ catalyzed reactions.

Technique	Information Provided	Sensitivity	Temporal Resolution	Structural Detail	Key Advantages	Limitations
Low-Temperature NMR Spectroscopy	Connectivity, electronic structure, dynamic processes (e.g., exchange)	Moderate	Milliseconds to seconds	High	Provides unambiguous structural information. Can be used for in-situ monitoring of stable or long-lived intermediates at low temperatures.[1]	Lower sensitivity compared to MS. Requires low temperatures to trap reactive intermediates, which may alter the reaction pathway.[1]
In-Situ IR Spectroscopy (ATR-FTIR)	Vibrational modes of functional groups, formation of Lewis acid-base adducts	High	Milliseconds to seconds	Moderate	Excellent for monitoring the formation and consumption of species in real-time under reaction conditions.[2] Provides information on bonding changes.	Spectral overlap can be an issue in complex mixtures. Interpretation can be challenging without computational support.
Electrospray Ionization Mass Spectrometry (ESI-MS)	Mass-to-charge ratio of intermediates, identification of adducts	Very High	Milliseconds	Low (without fragmentation)	Extremely sensitive, allowing for the detection of low-concentration intermediates. Can be coupled with chromatography for separation.	Provides limited structural information directly. The ionization process may alter the intermediate.
Cryogenic Ion Vibrational Spectroscopy (CIVS)	High-resolution vibrational spectra of isolated, mass-selected ions	Very High	N/A (trapped ions)	High	Provides detailed structural information on isolated intermediates, free from solvent effects.[3]	Complex and specialized instrumentation. Intermediates are studied in the gas phase, which may not fully represent solution-phase behavior.[3]
Computational Chemistry (DFT)	Predicted geometries, energies, and spectroscopic properties (NMR, IR) of intermediates	N/A	N/A	High	Complements experimental data by providing insights into unobservable species and transition states. Aids in the interpretation of experimental spectra.[4][5][6]	Accuracy is dependent on the level of theory and basis set used. Requires significant computational resources.

Visualizing Reaction Pathways and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the complex processes involved in studying AlBr₃ catalyzed reactions.

Caption: Proposed mechanism for AlBr₃ catalyzed electrophilic aromatic substitution.

Caption: Workflow for characterizing intermediates in AlBr₃ catalyzed reactions.

Experimental Protocols

Detailed methodologies are crucial for the successful characterization of reactive intermediates. Below are representative protocols for key techniques.

Low-Temperature NMR Spectroscopy for the Detection of AlBr₃-Arene Adducts

Objective: To observe the formation of a Lewis acid-base adduct between AlBr₃ and an arene (e.g., toluene) at low temperature.

Materials:

• NMR tube (J. Young or similar, suitable for low temperatures)

• Deuterated solvent (e.g., CD₂Cl₂) dried over molecular sieves

• Toluene (B28343) (anhydrous)

• Aluminum bromide (AlBr₃, anhydrous, handled in a glovebox)

• Low-temperature NMR spectrometer with variable temperature control[1]

Procedure:

• In a glovebox, add AlBr₃ (1.1 equivalents) to the bottom of the NMR tube.

• Carefully add dried CD₂Cl₂ (approx. 0.5 mL) to dissolve the AlBr₃.

• In a separate vial, prepare a solution of toluene (1.0 equivalent) in CD₂Cl₂ (approx. 0.2 mL).

• Cool the NMR tube containing the AlBr₃ solution to -80 °C in the NMR spectrometer.

• Acquire a background ¹H NMR spectrum of the AlBr₃ solution.

• Using a pre-cooled syringe, carefully add the toluene solution to the NMR tube while it is in the spectrometer's cold stream.

• Immediately begin acquiring ¹H NMR spectra at regular intervals to observe changes in the chemical shifts of the aromatic and methyl protons of toluene, indicative of adduct formation.

• Gradually increase the temperature in increments of 10 °C to observe any dynamic processes or decomposition of the intermediate.

In-Situ ATR-IR Spectroscopy for Monitoring a Friedel-Crafts Acylation

Objective: To monitor the formation of the acylium ion and the product complex during a Friedel-Crafts acylation reaction.

Materials:

• FTIR spectrometer equipped with a diamond or silicon ATR probe suitable for organic solvents.

• Reaction vessel with a port for the ATR probe.

• Anhydrous solvent (e.g., 1,2-dichloroethane)

• Benzene (B151609) (anhydrous)

• Acetyl chloride (anhydrous)

• Aluminum bromide (AlBr₃, anhydrous)

Procedure:

• Assemble the reaction vessel with the ATR probe, ensuring a good seal.

• Add the anhydrous solvent and benzene to the reaction vessel and acquire a background IR spectrum.

• In a glovebox, prepare a solution of AlBr₃ in the anhydrous solvent.

• Add the AlBr₃ solution to the reaction vessel and record the spectrum to observe any initial interactions.

• Inject the acetyl chloride into the reaction mixture while continuously acquiring IR spectra.

• Monitor the disappearance of the acetyl chloride carbonyl stretch and the appearance of new bands corresponding to the acylium ion and the AlBr₃-acetophenone product complex.[2]

• Continue data acquisition until the reaction is complete to obtain a kinetic profile.

Electrospray Ionization Mass Spectrometry (ESI-MS) for the Detection of Intermediates

Objective: To detect the mass of carbocationic intermediates and Lewis acid-base adducts.

Materials:

• ESI-mass spectrometer

• Syringe pump

• Reaction mixture from an AlBr₃ catalyzed reaction

• Quenching solution (e.g., cold methanol)

• Anhydrous solvent for dilution (e.g., dichloromethane)

Procedure:

• Set up the ESI-MS with appropriate source parameters (e.g., capillary voltage, gas flow) for the detection of positive ions.

• Initiate the AlBr₃ catalyzed reaction in a separate vessel.

• At a specific time point, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction by diluting the aliquot in a large volume of cold methanol (B129727) to protonate any basic species and deactivate the AlBr₃.

• Further dilute the quenched sample with an appropriate solvent compatible with the ESI-MS.

• Infuse the diluted sample into the mass spectrometer using a syringe pump at a low flow rate.

• Acquire the mass spectrum and look for ions corresponding to the expected intermediates (e.g., [R⁺] or [Arene-H-AlBr₃]⁺).

• Perform tandem MS (MS/MS) on the ions of interest to obtain fragmentation patterns for structural elucidation.

By combining these powerful analytical techniques with robust experimental design, researchers can gain unprecedented insights into the complex and fascinating world of AlBr₃ catalyzed reaction mechanisms.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. infrared spectroscopic studies of the Friedel–Crafts acetylation of benzene in ionic liquids using AlCl and FeCl - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. garand.chem.wisc.edu [garand.chem.wisc.edu]
• 4. DFT approach towards accurate prediction of 1H/13C NMR chemical shifts for dipterocarpol oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The DFT Approach to predict ¹³C NMR chemical shifts of hydrocarbon species adsorbed on Zn-modified zeolites [ouci.dntb.gov.ua]
• 6. DFT calculations of 1H and 13C NMR chemical shifts in transition metal hydrides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Validating the Structure of AlBr₃-Lewis Base Adducts: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise structural characterization of Lewis acid-base adducts is paramount for understanding and predicting their chemical behavior. This guide provides a comparative overview of key experimental techniques for validating the structure of aluminum tribromide (AlBr₃)-Lewis base adducts, supported by experimental data and detailed protocols.

Aluminum tribromide, a potent Lewis acid, readily forms adducts with a wide range of Lewis bases. The geometry and electronic structure of these adducts dictate their reactivity and potential applications, from catalysis to precursors for novel materials. Verifying the coordination number and geometry around the aluminum center is crucial. The primary methods for this validation are single-crystal X-ray diffraction and nuclear magnetic resonance (NMR) spectroscopy, often complemented by vibrational spectroscopy and computational studies.

Comparative Analysis of Validation Techniques

The choice of analytical technique depends on the nature of the adduct (e.g., crystalline vs. solution state) and the specific structural information required. While X-ray crystallography provides the most definitive solid-state structure, NMR spectroscopy offers invaluable insights into the structure and dynamics in solution.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction	Precise bond lengths, bond angles, coordination geometry, and packing in the solid state.	Provides an unambiguous, high-resolution 3D structure.	Requires a single, well-ordered crystal. The solid-state structure may not represent the solution-state structure.
²⁷Al NMR Spectroscopy	Coordination number of the aluminum center.[1][2][3]	Sensitive to the electronic environment around the Al nucleus. Defined chemical shifts correlate to coordination numbers.[1][2][3]	Broad signals can sometimes make interpretation difficult. The chemical shift is an average of species in dynamic equilibrium.
¹H, ¹³C, ³¹P NMR Spectroscopy	Information on the Lewis base ligand upon coordination.	Allows for the study of adduct formation and dynamics in solution.	Provides indirect information about the Al center.
Infrared (IR) & Raman Spectroscopy	Vibrational modes of the Al-Br and Al-Lewis base bonds.	Provides information about bond strengths and changes upon coordination.	Can be complex to interpret, especially for larger molecules.
Computational Chemistry	Theoretical bond parameters, energies, and spectroscopic properties.	Complements experimental data and can predict structures of unstable or unisolable species.	Relies on approximations and the chosen level of theory. Experimental validation is essential.

Experimental Data: A Case Study with Ethers and Phosphines

Recent studies on the reactions of AlBr₃ with Lewis bases such as diethyl ether (OEt₂) and trimethylphosphine (B1194731) (PMe₃) provide concrete data for comparison.

X-ray Crystallography Data

Single-crystal X-ray diffraction of the [AlBr₃(OEt₂)] adduct reveals a tetrahedrally coordinated aluminum center.[2][4]

Compound	Parameter	Value	Comparison with other Adducts
[AlBr₃(OEt₂)]	Al-Br bond lengths	2.2640(17) - 2.2692(16) Å[2][4]	Comparable to [AlBr₃(thf)] (2.262(4) - 2.264(2) Å) and [AlBr₃(OPPh₃)] (2.2455(18) - 2.2865(18) Å).[2][4]
Al-O bond length	1.837(3) Å[4]	Slightly longer than in [AlCl₃(OEt₂)] and within the range of other bromido complexes like [AlBr₃(thf)] (1.823(8) Å).[4]
Br-Al-Br angles	~112.47(7)°[4]	Deviates slightly from an ideal tetrahedron.[4]
O-Al-Br angles	~106.27(12)°[4]	Shows a compression of the X-Al-X angles along the Al-O axis.[4]

²⁷Al NMR Spectroscopy Data

The chemical shift (δ) in ²⁷Al NMR is highly indicative of the coordination number of the aluminum atom.

Compound/System	Solvent	²⁷Al Chemical Shift (δ, ppm)	Coordination Number
AlBr₃	C₆D₆	79.47[2]	4 (as Al₂Br₆ dimer)
[AlBr₃(OEt₂)]	Et₂O	93.64[2][4]	4
[AlBr₃(OEt₂)]	C₆D₆	93.91[4]	4
[AlBr₃(PMe₃)]	C₆D₆	Not Reported	4[1][2][3]
[AlBr₃(PMe₃)₂]	C₆D₆	Not Reported	5[1][2][3]

The upfield shift observed upon coordination of OEt₂ to AlBr₃ is characteristic of the formation of a four-coordinate adduct.[2] Studies with PMe₃ show that both four- and five-coordinate adducts can be formed and distinguished by their ²⁷Al NMR chemical shifts.[1][2][3]

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and structural validation of an AlBr₃-Lewis base adduct.

Caption: Workflow for AlBr₃-Lewis Base Adduct Validation.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are summarized protocols based on published literature.[4]

General Handling and Synthesis

All manipulations should be performed under a dry argon atmosphere using standard Schlenk line or glovebox techniques. Solvents must be rigorously dried and degassed prior to use. AlBr₃ should be purified by sublimation. For a typical synthesis, the Lewis base is added to a solution of AlBr₃ in an appropriate anhydrous solvent (e.g., C₆D₆ for NMR studies).

Single-Crystal X-ray Diffraction

• Crystal Selection: Single crystals are selected under an inert atmosphere (e.g., in perfluorinated polyether) and mounted on a diffractometer.

• Data Collection: X-ray diffraction data are collected at low temperature (e.g., 100 K) using either Mo-Kα or Cu-Kα radiation.

• Structure Solution and Refinement: The structure is solved using direct methods and refined against F² using software packages like SHELXL.

NMR Spectroscopy

• Sample Preparation: Samples for NMR analysis are prepared in deuterated solvents (e.g., C₆D₆) in sealed NMR tubes under an inert atmosphere.

• Data Acquisition:

  • ²⁷Al NMR: Spectra are recorded on a spectrometer operating at a suitable frequency (e.g., 78 MHz). A 1.1 M solution of Al(NO₃)₃ in D₂O is commonly used as an external standard.

  • ¹H, ¹³C, ³¹P NMR: Standard acquisition parameters are used, with chemical shifts referenced to the residual solvent signal or an external standard (e.g., 85% H₃PO₄ for ³¹P).

• Data Processing: Spectra are processed using appropriate software (e.g., MestReNova).

Vibrational Spectroscopy

• IR Spectroscopy: IR spectra are recorded on an FTIR spectrometer equipped with an ATR unit, typically within a glovebox to prevent atmospheric moisture contamination.

• Raman Spectroscopy: Raman spectra are recorded on a confocal Raman microscope using a suitable laser excitation wavelength.

By employing a combination of these techniques, researchers can confidently validate the structure of AlBr₃-Lewis base adducts, paving the way for a deeper understanding of their chemical properties and the rational design of new chemical entities.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Item - Structure and spectroscopic properties of Lewis base adducts of the aluminum halides AlCl3, AlBr3, and AlI3 - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 4. tandfonline.com [tandfonline.com]

A Comparative Guide to Homogeneous vs. Heterogeneous Aluminum Bromide (AlBr₃) Catalysts

For Researchers, Scientists, and Drug Development Professionals

The choice between a homogeneous and a heterogeneous catalyst is a critical decision in chemical synthesis, profoundly impacting reaction efficiency, product purity, and process sustainability. Aluminum bromide (AlBr₃), a potent Lewis acid, is a widely utilized catalyst in various organic transformations, most notably in Friedel-Crafts reactions. This guide provides an objective performance comparison of homogeneous AlBr₃ with its heterogeneous counterparts, supported by experimental data and detailed protocols to aid in catalyst selection for research and development.

Executive Summary

Homogeneous AlBr₃, while highly active, presents significant challenges in terms of separation from the reaction mixture, leading to potential product contamination and catalyst loss. Heterogeneous AlBr₃ catalysts, typically immobilized on solid supports like silica (B1680970) or alumina, offer a compelling alternative. They aim to combine the high catalytic activity of AlBr₃ with the practical advantages of easy separation, reusability, and improved stability, aligning with the principles of green chemistry.

Performance Comparison: Homogeneous vs. Heterogeneous AlBr₃

The following tables summarize the key performance indicators for homogeneous and heterogeneous AlBr₃ catalysts based on data from various studies on Friedel-Crafts reactions. It is important to note that direct side-by-side comparisons in a single study are scarce; therefore, this data is compiled from different sources to provide a representative overview.

Table 1: Performance in Friedel-Crafts Acylation

Catalyst Type	Support	Aromatic Substrate	Acylating Agent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reusability	Source(s)
Homogeneous AlCl₃	None	Anisole	Benzoic Acid	1.6	80	93	Not applicable	[1]
Heterogeneous AlCl₃	Silica Gel (SiO₂)	Anisole	Benzoic Acid	1.6	80	93	Reusable (up to 5 cycles)	[1]
Heterogeneous AlCl₃*	Resin	Phenol	Acetic Anhydride	-	-	High	Reusable	[2]

*Data for AlCl₃ is used as a close analogue for AlBr₃ due to the availability of comparable studies. Both are strong Lewis acids that catalyze Friedel-Crafts reactions.

Table 2: Key Catalyst Attributes

Attribute	Homogeneous AlBr₃	Heterogeneous AlBr₃
Catalyst Recovery	Difficult; requires quenching and extraction	Simple; filtration or centrifugation
Reusability	Not reusable	Generally reusable for multiple cycles
Product Purity	Risk of metal contamination	Higher purity, less metal leaching
Catalyst Loading	Often stoichiometric amounts required	Catalytic amounts are effective
Thermal Stability	Lower	Higher due to support interaction
Environmental Impact	Generates significant acidic waste	More environmentally benign

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for evaluating catalyst performance. Below are representative procedures for a Friedel-Crafts reaction using both homogeneous and a supported heterogeneous AlBr₃ catalyst.

Protocol 1: Homogeneous AlBr₃ Catalyzed Friedel-Crafts Acylation

This protocol is a general procedure adapted from typical Friedel-Crafts acylation reactions.

Materials:

• Anhydrous Aluminum Bromide (AlBr₃)

• Anhydrous Dichloromethane (DCM) as solvent

• Aromatic substrate (e.g., Anisole)

• Acylating agent (e.g., Acetyl Chloride)

• Hydrochloric Acid (HCl), 1M solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with a magnetic stirrer and reflux condenser

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend anhydrous AlBr₃ (1.1 equivalents) in anhydrous DCM.

• Cool the suspension to 0°C in an ice bath.

• Slowly add the acylating agent (1.0 equivalent) to the stirred suspension.

• After 15 minutes of stirring, add the aromatic substrate (1.0 equivalent) dropwise, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1M HCl to quench the reaction and decompose the aluminum complex.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Protocol 2: Heterogeneous Supported AlBr₃ Catalyzed Friedel-Crafts Acylation

This protocol is based on the preparation of supported catalysts and their application in Friedel-Crafts reactions.

Part A: Catalyst Preparation (AlBr₃ on Silica Gel)

• Dry silica gel at 300°C for 16 hours and then under vacuum at room temperature for 6 hours.[3]

• In a flask with anhydrous toluene (B28343) under an inert atmosphere, add AlBr₃ (e.g., 2 mmol) and reflux for 2 hours.[3]

• Add the pre-dried silica gel (e.g., 5 g) to the solution and continue to reflux for another 3 hours.[3]

• Cool the mixture to room temperature, filter the solid catalyst under vacuum, and dry it for 16 hours under vacuum.[3]

Part B: Catalytic Reaction

• In a round-bottom flask, add the aromatic substrate, the acylating agent, and the prepared heterogeneous AlBr₃/SiO₂ catalyst in a suitable solvent.

• Heat the mixture to the desired reaction temperature (e.g., 80°C) and stir for the required time, monitoring by TLC.[1]

• After the reaction is complete, cool the mixture to room temperature.

• Separate the catalyst by simple filtration.

• Wash the recovered catalyst with a suitable solvent (e.g., dichloromethane) and dry it under vacuum for reuse in subsequent reaction cycles.

• Work up the filtrate as described in Protocol 1 (steps 8-10) to isolate the product.

Visualizing the Catalytic Process

Diagrams created using Graphviz provide a clear visual representation of the reaction mechanisms and experimental workflows.

Friedel-Crafts Acylation Mechanism

The following diagram illustrates the generally accepted mechanism for Friedel-Crafts acylation, which is applicable to both homogeneous and heterogeneous Lewis acid catalysts.

Caption: Mechanism of Friedel-Crafts Acylation.

Experimental Workflow Comparison

This diagram contrasts the experimental workflows for reactions using homogeneous and heterogeneous catalysts, highlighting the key difference in the catalyst separation and recovery step.

Caption: Homogeneous vs. Heterogeneous Catalyst Workflow.

Conclusion

The transition from homogeneous to heterogeneous AlBr₃ catalysis represents a significant step towards more sustainable and efficient chemical manufacturing. While homogeneous AlBr₃ offers high reactivity, its drawbacks related to separation and waste generation are considerable. Heterogeneous AlBr₃ catalysts, particularly those supported on materials like silica, demonstrate comparable activity in many cases, with the overwhelming advantages of easy recovery and reusability.[4][5] This not only reduces the environmental footprint of the chemical process but also lowers operational costs by preserving the catalyst's activity over multiple cycles. For drug development professionals and scientists, the adoption of heterogeneous catalysis can lead to cleaner reaction profiles, simplified purification processes, and a more economical and environmentally responsible approach to the synthesis of valuable chemical intermediates. Further research into novel support materials and immobilization techniques will continue to enhance the performance and applicability of heterogeneous AlBr₃ catalysts.

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. eurekaselect.com [eurekaselect.com]

A Comparative Guide to the Quantitative Analysis of Bromide in Aluminum Bromide Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the quantitative determination of bromide content in aluminum bromide (AlBr₃) samples. The selection of an appropriate analytical technique is critical for ensuring the quality and stoichiometric accuracy of aluminum bromide, a versatile reagent in organic synthesis and pharmaceutical development. This document outlines and contrasts titrimetric, chromatographic, spectrophotometric, gravimetric, and potentiometric methods, offering detailed experimental protocols and performance data to aid in method selection and implementation.

Executive Summary of Methodologies

The choice of analytical method for quantifying bromide in aluminum bromide samples depends on factors such as the required accuracy and precision, sample throughput, available instrumentation, and the concentration of the analyte. The following table summarizes the key performance characteristics of the discussed methods. It is important to note that for a high-purity aluminum bromide sample, the bromide content will be very high. Therefore, significant dilution of the sample is a prerequisite for most of these analytical techniques.

Data Presentation: Comparison of Quantitative Methods

Method	Principle	Typical Concentration Range	Accuracy	Precision (%RSD)	Throughput	Key Advantages	Key Disadvantages
Argentometric Titration (Mohr's Method)	Precipitation titration with silver nitrate (B79036) using potassium chromate (B82759) as an indicator.	High (after dilution)	High	< 1%	Moderate	Cost-effective, simple instrumentation.	pH-sensitive, interference from other halides.
Argentometric Titration (Volhard's Method)	Back-titration of excess silver nitrate with potassium thiocyanate (B1210189) in the presence of a ferric iron indicator.	High (after dilution)	High	< 1%	Moderate	Not pH-sensitive, can be used in acidic solutions.	More complex procedure (back-titration).
Ion Chromatography (IC)	Separation of bromide from other ions on an ion-exchange column followed by conductivity or UV detection.	Low to High (with appropriate dilution)	Excellent	< 2%	High	High selectivity and sensitivity, can determine other ions simultaneously.	Higher initial instrument cost, requires careful sample preparation to avoid column overload.
Spectrophotometry (Phenol Red Method)	Oxidation of bromide to bromine, which then reacts with phenol (B47542) red to form a colored compound.	Low (requires significant dilution)	Good	2-5%	High	High throughput with automation, good sensitivity.	Susceptible to interference from oxidizing and reducing agents, requires careful pH control.
Gravimetric Analysis	Precipitation of bromide as silver bromide (AgBr), followed by filtration, drying, and weighing.	High	Excellent	< 0.5%	Low	High accuracy and precision (primary method).	Time-consuming, requires meticulous technique.
Potentiometric Titration	Titration with silver nitrate, with the endpoint determined by monitoring the potential change using a silver electrode.	High (after dilution)	Excellent	< 1%	Moderate	High accuracy, suitable for colored or turbid solutions.	Requires a potentiometer and appropriate electrodes.

Sample Preparation Protocol for Aluminum Bromide

Due to the highly hygroscopic and reactive nature of anhydrous aluminum bromide, proper sample handling and preparation are crucial for accurate analysis. The dissolution of aluminum bromide in water is a highly exothermic reaction.

Safety Precautions:

• Handle anhydrous aluminum bromide in a dry glove box or under an inert atmosphere (e.g., nitrogen or argon).

• Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.

• Perform the dissolution in a fume hood.

• The reaction with water is vigorous and releases hydrogen bromide gas, which is corrosive and toxic.

Dissolution Procedure:

• Weighing: Accurately weigh a small amount (e.g., 0.1 - 0.5 g) of the aluminum bromide sample in a dry, sealed container inside a glove box.

• Initial Suspension: In a fume hood, place a large beaker (e.g., 500 mL) containing a significant volume of deionized water (e.g., 200 mL) on a magnetic stirrer and cool it in an ice bath.

• Slow Addition: While stirring vigorously, carefully and slowly add the weighed aluminum bromide powder to the cold water. Add the powder in small increments to control the rate of reaction and heat generation.

• Complete Dissolution: Continue stirring until the aluminum bromide is completely dissolved. The solution may become warm despite the ice bath; allow it to cool to room temperature.

• Quantitative Transfer: Quantitatively transfer the solution to a volumetric flask (e.g., 250 mL or 500 mL) and dilute to the mark with deionized water. This will be the stock solution.

• Further Dilution: For most analytical methods, a further significant dilution of this stock solution will be necessary to bring the bromide concentration into the optimal working range of the instrument or titration.

Experimental Protocols

Argentometric Titration: Mohr's Method

Principle: Bromide ions are titrated with a standardized silver nitrate solution to form a silver bromide precipitate. Potassium chromate is used as an indicator, which forms a reddish-brown silver chromate precipitate at the endpoint, after all the bromide has precipitated.

Protocol:

• Pipette a known volume (e.g., 25.00 mL) of the diluted aluminum bromide sample solution into a 250 mL Erlenmeyer flask.

• Adjust the pH of the solution to between 7 and 10.5 using a saturated sodium bicarbonate solution or dilute nitric acid.

• Add 1 mL of 5% (w/v) potassium chromate indicator solution.

• Titrate with a standardized 0.1 M silver nitrate solution with constant swirling until the first permanent appearance of a reddish-brown precipitate.

• Record the volume of silver nitrate solution used.

• Calculate the bromide concentration in the original sample.

Ion Chromatography (IC)

Principle: A diluted sample is injected into an ion chromatograph. The bromide ions are separated from other anions on an anion-exchange column and detected by a conductivity detector.

Protocol:

• Prepare a series of bromide standard solutions from a certified reference material.

• Dilute the aluminum bromide stock solution to a concentration within the linear range of the instrument (typically in the low mg/L or µg/L range).

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Set up the ion chromatograph with an appropriate anion-exchange column (e.g., a Dionex IonPac AS14 or equivalent) and a suitable eluent (e.g., a mixture of sodium carbonate and sodium bicarbonate).

• Inject the standards and the sample and record the chromatograms.

• Identify and quantify the bromide peak based on the retention time and peak area compared to the calibration curve generated from the standards.

Spectrophotometry: Phenol Red Method

Principle: Bromide is oxidized to bromine by chloramine-T. The bromine then reacts with phenol red in a buffered solution to produce a bromophenol blue indicator with a different color, which can be measured spectrophotometrically.

Protocol:

• Prepare a series of bromide standard solutions.

• Pipette a known volume of the highly diluted aluminum bromide sample solution into a 50 mL volumetric flask.

• Add 2 mL of acetate (B1210297) buffer solution (pH 4.5-4.7).

• Add 2 mL of phenol red solution and mix.

• Add 0.5 mL of chloramine-T solution, mix, and allow the reaction to proceed for exactly 20 minutes.

• Stop the reaction by adding 0.5 mL of sodium thiosulfate (B1220275) solution.

• Dilute to the mark with deionized water and mix well.

• Measure the absorbance at 590 nm using a spectrophotometer.

• Calculate the bromide concentration from a calibration curve prepared from the standards.

Gravimetric Analysis

Principle: Bromide ions are quantitatively precipitated from solution as silver bromide by the addition of excess silver nitrate. The precipitate is then collected, washed, dried, and weighed.

Protocol:

• Pipette a known volume of the diluted aluminum bromide sample solution into a beaker.

• Acidify the solution with a few drops of dilute nitric acid.

• Slowly add a slight excess of a silver nitrate solution with constant stirring to precipitate the bromide as silver bromide.

• Heat the solution gently to coagulate the precipitate.

• Allow the precipitate to settle, and then test for complete precipitation by adding a drop of silver nitrate to the supernatant.

• Filter the precipitate through a pre-weighed sintered glass crucible.

• Wash the precipitate with dilute nitric acid and then with deionized water to remove any soluble salts.

• Dry the crucible and precipitate in an oven at 110°C to a constant weight.

• Calculate the mass of bromide from the mass of the silver bromide precipitate.

Potentiometric Titration

Principle: The concentration of bromide is determined by titrating the sample with a standard solution of silver nitrate. The endpoint is detected by monitoring the change in the potential of a silver ion-selective electrode (ISE) versus a reference electrode.

Protocol:

• Pipette a known volume of the diluted aluminum bromide sample solution into a beaker.

• Place a silver ISE and a suitable reference electrode into the solution.

• Titrate with a standardized silver nitrate solution, recording the potential (in millivolts) after each addition of the titrant.

• Continue the titration past the endpoint.

• Plot the potential versus the volume of titrant added. The endpoint is the point of maximum slope on the titration curve (or the inflection point of the first derivative plot).

• Calculate the bromide concentration based on the volume of titrant at the endpoint.

Mandatory Visualizations

A Comparative Guide to the Catalytic Activity of Supported Al₂Br₆ and Other Lewis Acid Catalysts

For researchers, scientists, and drug development professionals, the quest for efficient and selective catalysts is paramount. This guide provides a comprehensive comparison of the catalytic activity of supported aluminum bromide (Al₂Br₆) catalysts against other common supported Lewis acid catalysts, including aluminum chloride (AlCl₃), ferric chloride (FeCl₃), and zinc chloride (ZnCl₂). The information presented is based on available experimental data to facilitate informed catalyst selection for various organic transformations.

Executive Summary

Supported Lewis acid catalysts are crucial in a wide array of organic reactions, offering advantages in terms of handling, separation, and recyclability over their homogeneous counterparts. Aluminum bromide, being a stronger Lewis acid than aluminum chloride, presents an intriguing option when supported on porous materials. This guide delves into the synthesis, characterization, and catalytic performance of supported Al₂Br₆ and provides a comparative analysis with other widely used supported Lewis acids in key reactions such as isomerization, alkylation, and acylation. While direct comparative studies under identical conditions are limited, this guide collates available data to offer valuable insights into their relative performance.

Comparative Performance of Supported Lewis Acid Catalysts

The catalytic performance of supported Lewis acids is highly dependent on the nature of the Lewis acid itself, the type of support material, the method of preparation, and the specific reaction conditions. Below is a summary of available quantitative data for different reactions.

Isomerization Reactions

Isomerization is a key reaction in the chemical industry for producing high-value branched hydrocarbons from linear ones. The isomerization of 1-butene (B85601) to 2-butene (B3427860) is a common model reaction to test the activity of acid catalysts.

Catalyst	Support	Reaction	Temperature (°C)	Conversion (%)	Selectivity (%)	Reference
Al₂Br₆	Silica (B1680970) Gel (ABSi)	1-Butene Isomerization	200	>80	-	[1]
Al₂Br₆	Commercial Mesoporous Silica (ABCS)	1-Butene Isomerization	200	>80	-	[1]
Al₂Br₆	SBA-15 (ABSB)	1-Butene Isomerization	200	>80	-	[1]
AlCl₃	γ-Al₂O₃	endo-TCD to exo-TCD	250	100	24.6 (to Adamantane)
AlCl₃	Hβ Zeolite	endo-TCD Isomerization	250	95.7	-
Ni/SiO₂-Al₂O₃	SiO₂-Al₂O₃	n-Butene Oligomerization	-	-	-	[2]

Alkylation Reactions

Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction. The performance of various supported Lewis acids in the alkylation of benzene (B151609) with different alkylating agents is compared below.

Catalyst	Support	Aromatic Substrate	Alkylating Agent	Temperature (°C)	Conversion (%)	Product(s)	Reference
AlCl₃	HBEA Zeolite	Benzene	t-Butyl Chloride	45	High	t-Butylbenzene	[3]
FeCl₃	Hierarchical Zeolite X	Benzene	t-Butyl Chloride	45	100	t-Butylbenzene	[3]
ZnCl₂	Alumina (B75360)	Isobutane	2-Butene	-	-	C8-Alkylates	[4]
MOF (Fe-based)	-	Benzene	Benzyl Chloride	-	High	Diphenylmethane	[5]

Note: The data indicates that supported FeCl₃ can be highly active for Friedel-Crafts alkylation. Metal-Organic Frameworks (MOFs) also show promise as catalyst supports.

Acylation Reactions

Friedel-Crafts acylation is another vital reaction for the synthesis of aromatic ketones. The following table presents data for the acylation of anisole (B1667542) with acetic anhydride, a common benchmark reaction.

Catalyst	Support	Acylating Agent	Temperature (°C)	Conversion (%)	Selectivity to p-isomer (%)	Reference
AlCl₃	- (Homogeneous)	Acetic Anhydride	-	-	-	[6][7]
FeCl₃	K-10 Clay	Acetic Anhydride	138	-	-	[8]
ZnCl₂	K-10 Clay	Acetic Anhydride	138	-	-	[8]
H-Beta Zeolite	-	Acetic Anhydride	-	High	-	[6][7]
Sulfated Zirconia	-	Acetic Anhydride	-	High	-

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the synthesis and catalytic testing of supported Lewis acid catalysts.

Synthesis of Supported Al₂Br₆ on Silica

This protocol is adapted from the work of Abedin et al. (2020)[1].

1. Support Pre-treatment:

• Dry the silica support (e.g., silica gel, SBA-15) at 300 °C for 16 hours.
• Further dry the support under vacuum at room temperature for 6 hours.

2. Catalyst Preparation:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), mix 2 mmol of Al₂Br₆ with 50 mL of anhydrous toluene.
• Reflux the mixture for 2 hours.
• Add 5 g of the pre-dried silica support to the refluxing mixture.
• Continue refluxing for an additional 3 hours.
• Cool the mixture to ambient temperature.
• Filter the solid catalyst using a vacuum pump.
• Dry the resulting catalyst powder under vacuum for 16 hours.
• Store the final catalyst under an inert atmosphere.

Synthesis of Supported FeCl₃ on Hierarchical Zeolite X

This protocol is a general representation based on methods for preparing supported metal catalysts[3].

1. Support Synthesis (Hierarchical Zeolite X from Fly Ash - general steps):

• Hydrothermal treatment of fly ash with a suitable silica and alumina source and a structure-directing agent.
• Crystallization, followed by washing, drying, and calcination to obtain the zeolite support.

2. Catalyst Preparation (Incipient Wetness Impregnation):

• Calculate the pore volume of the zeolite support.
• Prepare a solution of FeCl₃ in a suitable solvent (e.g., water or ethanol) with a volume equal to the pore volume of the support. The concentration should be calculated to achieve the desired metal loading (e.g., 10 wt%).
• Add the FeCl₃ solution dropwise to the zeolite support with constant mixing until the pores are completely filled.
• Dry the impregnated support in an oven at a specified temperature (e.g., 120 °C) for several hours.
• Calcine the dried material in air at a high temperature (e.g., 500 °C) to decompose the precursor and form the active catalytic species.

Catalytic Activity Testing: 1-Butene Isomerization

This protocol is based on the methodology described for testing supported Al₂Br₆ catalysts[1].

1. Reactor Setup:

• Use a fixed-bed reactor system.
• Place a known amount of the catalyst (e.g., 100 mg) in the reactor.

2. Catalyst Activation:

• Pre-treat the catalyst in situ by heating under an inert gas flow (e.g., helium or nitrogen) at a specific temperature (e.g., 200 °C) for a set duration to remove any adsorbed moisture and impurities.

3. Reaction:

• Introduce a feed gas mixture of 1-butene and an inert gas (e.g., 5% 1-butene in helium) into the reactor at a controlled flow rate.
• Maintain the desired reaction temperature (e.g., 100-250 °C).
• Analyze the reactor effluent at regular intervals using an online gas chromatograph (GC) equipped with a suitable column (e.g., a PLOT column) and detector (e.g., FID) to determine the conversion of 1-butene and the selectivity to different butene isomers.

Signaling Pathways and Experimental Workflows

Visualizing the logical flow of experiments and the relationships between different components is essential for understanding the assessment of catalytic activity.

Fig. 1: Experimental workflow for assessing supported Lewis acid catalysts.

References

• 1. mdpi.com [mdpi.com]
• 2. Oligomerization of n-butenes over Ni/SiO2–Al2O3: influence of support modification by steam-treating - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Spectroscopic Showdown: Confirming AlBr₃ Reaction Products

A Comparative Guide for Researchers

In the realm of organic synthesis, aluminum bromide (AlBr₃) stands as a potent Lewis acid catalyst, pivotal in a myriad of electrophilic substitution reactions, most notably the Friedel-Crafts alkylation and acylation. The high reactivity of AlBr₃, however, necessitates rigorous analytical methods to confirm the identity and purity of the resulting products. This guide provides a comparative analysis of key spectroscopic techniques employed for the characterization of AlBr₃ reaction products, offering insights into their respective strengths and limitations, supported by experimental data and detailed protocols.

The Analytical Arsenal: A Head-to-Head Comparison

The choice of spectroscopic technique is paramount for unambiguous product confirmation. Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Raman spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary tools in the analytical chemist's arsenal. Each method provides a unique window into the molecular structure of the reaction products.

A common application of AlBr₃ is the Friedel-Crafts alkylation of aromatic compounds. For instance, the reaction of benzene (B151609) with an alkyl halide in the presence of AlBr₃ yields an alkylated benzene derivative. The following table summarizes the utility of each spectroscopic technique in confirming the product of such a reaction.

Spectroscopic Technique	Information Provided	Strengths	Limitations
¹H NMR	Number of unique proton environments, their chemical shifts, and multiplicity (splitting patterns).	Excellent for determining the substitution pattern on the aromatic ring and the structure of the alkyl group.[1][2]	Complex spectra for mixtures or large molecules.
¹³C NMR	Number of unique carbon environments and their chemical shifts.	Provides a clear count of non-equivalent carbons, useful for identifying isomers.[1][3][4]	Lower sensitivity than ¹H NMR; longer acquisition times.[4]
²⁷Al NMR	Information about the coordination environment of the aluminum center.	Useful for studying the catalyst state and its interaction with reactants and products.[5][6][7]	Broad signals can make interpretation challenging.[7]
FTIR Spectroscopy	Presence of functional groups based on their vibrational frequencies.	Quick and easy method to monitor the disappearance of reactants and the appearance of products.[8][9][10][11][12]	Can be difficult to distinguish between similar functional groups; less detailed structural information.
Raman Spectroscopy	Complements FTIR by detecting vibrations that are weak or absent in IR spectra.	Particularly useful for studying symmetric bonds and can be used for in-situ reaction monitoring.[13][14][15][16]	Fluorescence interference can be an issue.
GC-MS	Separation of components in a mixture and their mass-to-charge ratio.	Excellent for identifying and quantifying products in a reaction mixture, including isomers and byproducts.[17][18]	The analyte must be volatile and thermally stable.[19]

Delving Deeper: Spectroscopic Insights into AlBr₃ Reactions

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules.

• ¹H NMR: In the context of an AlBr₃-catalyzed alkylation of benzene, ¹H NMR can readily confirm the addition of an alkyl group. The appearance of new signals in the aliphatic region (typically 0-4 ppm) and a change in the integration and splitting patterns of the aromatic protons (typically 7-8 ppm) are clear indicators of a successful reaction. For example, the formation of ethylbenzene (B125841) from benzene and ethyl bromide would show a triplet and a quartet corresponding to the ethyl group.

• ¹³C NMR: ¹³C NMR provides complementary information by showing the number of unique carbon atoms. This is particularly useful for distinguishing between isomers that might be difficult to differentiate by ¹H NMR alone. The chemical shifts of the aromatic carbons also change upon substitution, providing further evidence of the reaction's success.[4]

• ²⁷Al NMR: This specialized NMR technique focuses on the aluminum nucleus, offering insights into the Lewis acid's coordination sphere. Changes in the chemical shift and line width of the ²⁷Al signal can indicate the formation of complexes between AlBr₃ and the reactants or products, aiding in mechanistic studies.[5][6][20]

Vibrational Spectroscopy: FTIR and Raman

FTIR and Raman spectroscopy probe the vibrational modes of molecules, providing information about the functional groups present.

• FTIR Spectroscopy: In-situ FTIR spectroscopy is a valuable technique for monitoring the progress of a reaction in real-time.[9][10][11][12] For instance, in a Friedel-Crafts acylation, the disappearance of the C=O stretching band of the acyl halide and the appearance of a new C=O band corresponding to the ketone product can be tracked over time.[8]

• Raman Spectroscopy: Raman spectroscopy is highly sensitive to non-polar bonds and symmetric vibrations, making it an excellent complement to FTIR. It can be particularly useful for identifying intermediates in catalytic cycles.[13][14][15][21]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a hyphenated technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This is an indispensable tool for analyzing complex reaction mixtures. The gas chromatogram separates the components (e.g., starting materials, product, isomers, and byproducts), and the mass spectrometer provides a mass spectrum for each component, which acts as a molecular fingerprint, allowing for their identification.[17][18]

Experimental Protocols

Here are detailed methodologies for the key experiments cited:

1. ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified reaction product in about 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters: pulse angle 30-90°, acquisition time 2-4 seconds, relaxation delay 1-5 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 1-2 seconds, relaxation delay 2-5 seconds.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

2. In-situ FTIR Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) probe is used for in-situ monitoring.

• Procedure:

  • Set up the reaction vessel with the ATR probe immersed in the reaction mixture.

  • Record a background spectrum of the solvent and starting materials before initiating the reaction.

  • Initiate the reaction (e.g., by adding the AlBr₃ catalyst).

  • Continuously collect FTIR spectra at regular intervals throughout the reaction.

  • Monitor the reaction progress by observing the decrease in the absorbance of reactant peaks and the increase in the absorbance of product peaks.[9][11]

3. GC-MS Analysis

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture with a suitable reagent (e.g., water or a dilute acid).

  • Extract the organic components with an appropriate solvent (e.g., dichloromethane, diethyl ether).

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

  • Dilute the sample to an appropriate concentration (typically 10-100 µg/mL) for GC-MS analysis.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used for separating aromatic compounds.

  • Injector Temperature: 250-280 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible mass spectra.

  • Mass Range: Scan a mass range appropriate for the expected products (e.g., m/z 40-400).

• Data Analysis: Identify the peaks in the chromatogram by comparing their retention times and mass spectra to known standards or spectral libraries.

Visualizing the Workflow

The following diagrams illustrate the general workflow for spectroscopic analysis and a typical AlBr₃-catalyzed reaction pathway.

References

• 1. m.youtube.com [m.youtube.com]
• 2. How to Read and Interpret 1H-NMR and 13C-NMR Spectrums | Gunawan | Indonesian Journal of Science and Technology [ejournal.upi.edu]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 8. Use of Standard Addition to Quantify In Situ FTIR Reaction Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. In Situ FTIR Spectroscopic Monitoring of the Formation of the Arene Diazonium Salts and its Applications to the Heck-Matsuda Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. New advances in using Raman spectroscopy for the characterization of catalysts and catalytic reactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 15. lehigh.edu [lehigh.edu]
• 16. Study catalysis with Raman spectroscopy [renishaw.com]
• 17. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 18. researchgate.net [researchgate.net]
• 19. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 20. pubs.rsc.org [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Aluminum Bromide: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of reactive chemical waste like aluminum bromide is a critical component of laboratory safety and regulatory compliance. Due to its hazardous nature and violent reactivity with water, disposing of aluminum bromide requires a meticulous and informed approach. This guide provides essential safety and logistical information, including step-by-step procedures for the safe disposal of small quantities of aluminum bromide waste in a laboratory setting.

Immediate Safety and Handling Precautions:

Aluminum bromide is a corrosive and water-reactive substance that can cause severe skin burns and eye damage.[1][2][3] It reacts exothermically with water to release hydrogen bromide (HBr) gas, which is also corrosive and toxic.[4] Therefore, strict adherence to safety protocols is paramount.

• Personal Protective Equipment (PPE): Always handle aluminum bromide in a well-ventilated fume hood.[2] Required PPE includes a lab coat, chemical-resistant gloves (such as nitrile rubber), and tightly fitting safety goggles with a face shield.[2]

• Storage: Store aluminum bromide in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, and strong acids.[5] Containers should be tightly sealed, and for anhydrous aluminum bromide, storage under an inert gas like nitrogen is recommended.

Quantitative Data Summary

While specific quantitative limits for disposal can vary based on local regulations, the following table summarizes key quantitative data related to the safe handling of aluminum bromide.

Parameter	Value	Source
Occupational Exposure Limits
NIOSH Recommended Exposure Limit (REL)	2 mg/m³ (as Al) over a 10-hour workshift	[6]
ACGIH Threshold Limit Value (TLV)	2 mg/m³ (as Al) over an 8-hour workshift	[6]
Physical Properties
Molecular Weight	266.69 g/mol	[7]
Melting Point	97.5 °C	[4]
Boiling Point	255-265 °C	[4]
Density	3.205 g/cm³	[4]

Experimental Protocol: Disposal of Small Quantities of Aluminum Bromide Waste

This protocol outlines a method for the safe quenching and neutralization of small quantities (typically less than 10 grams) of residual aluminum bromide. This procedure is hazardous and should only be performed by trained personnel in a controlled laboratory environment and in accordance with institutional and local regulations. For larger quantities, professional hazardous waste disposal services must be contacted.

Materials:

• Aluminum bromide waste

• A large beaker or flask (at least 10 times the volume of the quenching solution)

• A stir bar and magnetic stir plate

• An ice bath

• Dropping funnel or pipette

• A suitable non-reactive solvent (e.g., a high-boiling inert solvent like xylene, if needed to dilute a reaction mixture)

• A weak base solution (e.g., sodium bicarbonate or soda ash) for neutralization

• pH indicator paper or a pH meter

Procedure:

• Preparation:

  • Ensure all necessary PPE is worn.

  • Conduct the entire procedure in a certified chemical fume hood.

  • Place the large beaker or flask in an ice bath on a magnetic stir plate. .

• Quenching (Controlled Hydrolysis):

  • If the aluminum bromide is in a non-reactive solvent, proceed to the next step. If it is a solid, it may be suspended in an inert, high-boiling solvent to help dissipate heat.

  • Slowly and cautiously add a protic solvent with low reactivity, such as isopropanol, to the aluminum bromide mixture with vigorous stirring. The addition should be dropwise to control the exothermic reaction.

  • After the initial reaction with the alcohol subsides, slowly add water dropwise. Be prepared for a vigorous reaction and potential fuming. The ice bath is crucial to manage the temperature.

  • Continue adding water until the aluminum bromide is fully hydrolyzed and the reaction ceases.

• Neutralization:

  • Once the hydrolysis is complete, the resulting solution will be acidic due to the formation of hydrobromic acid.

  • Slowly add a weak base, such as a saturated solution of sodium bicarbonate or a slurry of soda ash (sodium carbonate), to the acidic solution. This should be done portion-wise to control the effervescence (release of carbon dioxide gas).

  • Continuously monitor the pH of the solution using pH paper or a pH meter.

  • Continue adding the base until the pH of the solution is between 6 and 8.

• Final Disposal:

  • Once neutralized, the resulting aqueous solution containing aluminum salts can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. Always confirm with your institution's Environmental Health and Safety (EH&S) department before any sewer disposal.

  • If local regulations prohibit sewer disposal, the neutralized solution should be collected in a properly labeled hazardous waste container for pickup by a certified waste disposal company.

Disposal of Spilled Aluminum Bromide

In the event of a spill of solid aluminum bromide, DO NOT USE WATER.

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure the area is well-ventilated.

• Containment: Cover the spill with a dry, inert material such as sand, dry lime, or soda ash.[6]

• Collection: Carefully sweep the contained material into a suitable, dry, and labeled container for hazardous waste disposal.

• Decontamination: The spill area should be decontaminated after the bulk material has been removed. This may involve wiping with a damp cloth, with the collected wipes also being disposed of as hazardous waste.

Logical Workflow for Aluminum Bromide Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of aluminum bromide.

Caption: Decision workflow for the safe disposal of aluminum bromide.

By following these procedures and always prioritizing safety, laboratory professionals can effectively manage and dispose of aluminum bromide waste while minimizing risks to themselves, their colleagues, and the environment.

References

• 1. ltschem.com [ltschem.com]
• 2. prochemonline.com [prochemonline.com]
• 3. reddit.com [reddit.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. nj.gov [nj.gov]
• 7. Aluminum bromide | AlBr3 | CID 24409 - PubChem [pubchem.ncbi.nlm.nih.gov]